Ethyl 10(E)-pentadecenoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 10(E)-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of Ethyl 10(E)-pentadecenoate. The document is structured to offer readily accessible data for researchers and professionals in the fields of chemistry and drug development. It includes detailed experimental protocols for the determination of key properties and visual workflows to illustrate analytical and synthetic processes.

Core Physicochemical Data

Ethyl 10(E)-pentadecenoate is an unsaturated fatty acid ester. While specific experimental data for this compound is limited in publicly available literature, its properties can be understood in the context of other long-chain fatty acid ethyl esters. The following table summarizes its fundamental physicochemical characteristics.

Property	Value	Source
Molecular Formula	C₁₇H₃₂O₂	[1]
Molecular Weight	268.44 g/mol	[1]
CAS Number	2692622-81-2
Synonyms	Ethyl (10E)-10-pentadecenoate
Predicted Boiling Point	Data not available; expected to be slightly lower than analogous saturated esters.
Predicted Melting Point	Data not available; the trans double bond results in a higher melting point than the corresponding cis isomer.
Predicted Density	Data not available; generally, density of fatty acid esters decreases with increasing temperature.[2]
Predicted Refractive Index	Data not available; related to the degree of unsaturation.[3]
Solubility	Insoluble in water; soluble in organic solvents like ethanol, chloroform, and hexane.[4][5]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of long-chain unsaturated fatty acid esters like Ethyl 10(E)-pentadecenoate are outlined below. These protocols are based on established analytical techniques for similar compounds.

Determination of Boiling Point by Thermogravimetric Analysis (TGA)

This method provides a rapid measurement of the normal boiling point.[6][7]

• Apparatus: Thermogravimetric Analyzer.

• Procedure:

  • Calibrate the TGA instrument using standard reference materials.

  • Place a small, accurately weighed sample (10-20 mg) of Ethyl 10(E)-pentadecenoate into the TGA sample pan.

  • Heat the sample under a controlled nitrogen atmosphere at a constant heating rate (e.g., 10 °C/min).

  • Record the mass loss of the sample as a function of temperature.

  • The boiling point is determined from the resulting thermogram, typically from the onset temperature of the major mass loss step or the peak of the derivative thermogravimetric (DTG) curve.

  • Apply a pressure correction if the experiment is not conducted at standard atmospheric pressure.

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

DSC is a precise method for determining the melting point and other thermal transitions of a substance.[8][9]

• Apparatus: Differential Scanning Calorimeter.

• Procedure:

  • Calibrate the DSC instrument with certified standards (e.g., indium).

  • Accurately weigh a small sample (2-5 mg) of Ethyl 10(E)-pentadecenoate into an aluminum DSC pan and seal it.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Cool the sample to a temperature well below its expected melting point (e.g., -50 °C).

  • Heat the sample at a controlled rate (e.g., 2 °C/min) through its melting transition.

  • Record the heat flow as a function of temperature.

  • The melting point is determined as the onset or peak temperature of the melting endotherm on the DSC curve.

Measurement of Density

The density of liquid fatty acid esters can be determined using an oscillating U-tube densitometer.[2]

• Apparatus: Oscillating U-tube densitometer.

• Procedure:

  • Calibrate the densitometer with dry air and pure water at the desired temperature.

  • Inject the liquid sample of Ethyl 10(E)-pentadecenoate into the oscillating U-tube, ensuring no air bubbles are present.

  • Allow the sample to thermally equilibrate to the set temperature.

  • Measure the oscillation period of the U-tube containing the sample.

  • The instrument calculates the density of the sample based on the measured oscillation period and the calibration data.

  • Measurements can be repeated at different temperatures to determine the temperature dependence of the density.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is related to its composition and purity.[3][10][11]

• Apparatus: Abbe refractometer or a digital refractometer.

• Procedure:

  • Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

  • Ensure the prism of the refractometer is clean and dry.

  • Apply a few drops of the liquid Ethyl 10(E)-pentadecenoate sample onto the prism.

  • Close the prism and allow the sample to reach the desired temperature, which is often controlled by a water bath.

  • Read the refractive index from the instrument's scale or digital display.

Assessment of Solubility

A qualitative assessment of solubility can be performed through simple dissolution tests.[4][12]

• Apparatus: Test tubes, vortex mixer.

• Procedure:

  • Place a small, known amount of Ethyl 10(E)-pentadecenoate (e.g., 10 mg) into separate test tubes.

  • Add a known volume of the solvent to be tested (e.g., 1 mL of water, ethanol, chloroform, hexane) to each test tube.

  • Agitate the mixtures vigorously using a vortex mixer for a set period (e.g., 1 minute).

  • Visually inspect the mixtures for dissolution. A clear, homogeneous solution indicates solubility. The formation of separate layers or a cloudy suspension indicates insolubility or partial solubility.

Analytical and Synthetic Workflows

The following diagrams, generated using the DOT language, illustrate common experimental workflows relevant to Ethyl 10(E)-pentadecenoate.

Synthesis and Purification Workflow

This workflow outlines a general procedure for the synthesis of Ethyl 10(E)-pentadecenoate via esterification, followed by purification to isolate the target compound.

Caption: General workflow for the synthesis and purification of Ethyl 10(E)-pentadecenoate.

Analytical Workflow for Purity and Structure Determination

This diagram illustrates a typical analytical workflow to confirm the purity and elucidate the structure of a synthesized fatty acid ester.

Caption: Analytical workflow for purity and structural confirmation of Ethyl 10(E)-pentadecenoate.

No specific signaling pathways involving Ethyl 10(E)-pentadecenoate have been identified in the current scientific literature. Its biological effects are likely related to its role as a fatty acid ester, contributing to cellular lipid pools and metabolism. Further research is required to elucidate any specific biological activities.

References

• 1. larodan.com [larodan.com]
• 2. researchgate.net [researchgate.net]
• 3. Refractive Index of Fats and Oils [library.aocs.org]
• 4. byjus.com [byjus.com]
• 5. journals.ubmg.ac.id [journals.ubmg.ac.id]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Measurements of normal boiling points of fatty acid ethyl esters and triacylglycerols by thermogravimetric analysis | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. A Comprehensive Evaluation of the Melting Points of Fatty Acids and Esters Determined by Differential Scanning Calorimetry - ProQuest [proquest.com]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. researchgate.net [researchgate.net]
• 12. shodex.com [shodex.com]

Unveiling Ethyl 10(E)-pentadecenoate: A Technical Guide to its Natural Sources and Isolation

For Immediate Release

This technical guide provides a comprehensive overview of the current scientific understanding of Ethyl 10(E)-pentadecenoate, a fatty acid ethyl ester of interest to researchers, scientists, and drug development professionals. Due to the limited direct identification of Ethyl 10(E)-pentadecenoate in natural sources, this document focuses on the known and potential natural occurrences of its parent fatty acid, 10(E)-pentadecenoic acid, and the methodologies for its isolation and potential conversion to the corresponding ethyl ester.

Natural Sources of the Parent Fatty Acid

Direct evidence for the natural occurrence of Ethyl 10(E)-pentadecenoate is scarce in current scientific literature. However, the presence of its parent fatty acid, 10-pentadecenoic acid, has been reported, and the ethyl ester can be formed as an artifact during extraction processes utilizing ethanol (B145695). The focus, therefore, remains on identifying natural sources of the parent acid.

One promising area of investigation is the plant kingdom, particularly within the Malvaceae family. While not the target C15 fatty acid, studies on the fatty acid composition of Durian (Durio zibethinus), a member of the Malvaceae family, have identified the presence of 10-octadecenoic acid in its aril and seeds. The stereochemistry of this C18 fatty acid with a double bond at the C10 position is crucial for inferring the potential for related fatty acid synthesis within the plant. While some studies suggest a cis configuration, the presence of trans isomers of other fatty acids in related species warrants further investigation into the enzymatic machinery of Durian.

Additionally, the saturated odd-chain fatty acid, pentadecanoic acid (C15:0), is found in dairy products, some fish, and various plants. While this is a saturated fatty acid, its presence indicates the existence of metabolic pathways capable of producing C15 chains.

Table 1: Potential and Known Natural Sources of Pentadecanoic Acid and Related Compounds

Compound	Source	Family	Part(s)	Reported Concentration (% of total fatty acids)	Citation(s)
10-Octadecenoic acid	Durio zibethinus (Durian)	Malvaceae	Aril	4.86	[1]
10-Octadecadienoic acid	Durio zibethinus (Durian)	Malvaceae	Seeds	Present (concentration not specified)	[2]
Pentadecanoic acid (C15:0)	Cow's milk	-	Milk fat	~1.2	[1]
Pentadecanoic acid (C15:0)	Various Fish	-	-	Present	[3]
Pentadecanoic acid (C15:0)	Various Plants	-	-	Present	[4]
10(Z)-Pentadecenoic acid	Pyrococcus furiosus	-	-	Reported	[5]

Isolation and Purification Protocols

The isolation of Ethyl 10(E)-pentadecenoate from a natural source would follow a general procedure for lipid extraction and fatty acid analysis. The potential for the formation of ethyl esters during extraction with ethanol is a critical consideration.

General Workflow for Isolation and Identification

Figure 1: General workflow for the isolation and analysis of fatty acid esters.

Detailed Experimental Protocols

Protocol 1: Lipid Extraction from Durio zibethinus Seeds

This protocol is adapted from methodologies used for the analysis of fatty acids in Durian seeds.[2][6]

• Sample Preparation: Durian seeds are collected, washed, and dried. The dried seeds are then ground into a fine powder.

• Extraction: The powdered seeds are subjected to lipid extraction using one of the following methods:

  • Soxhlet Extraction: A known quantity of the seed powder is placed in a thimble and extracted with n-hexane for a defined period (e.g., 6 hours).[6]

  • Maceration: The seed powder is soaked in n-hexane at room temperature for an extended period (e.g., 48 hours) with occasional agitation.[2]

• Solvent Removal: The solvent is removed from the extract under reduced pressure using a rotary evaporator to yield the crude lipid extract.

Protocol 2: Transesterification to Fatty Acid Ethyl Esters (FAEEs)

To obtain ethyl esters, the extraction can be performed with ethanol, or the extracted lipids can be transesterified using ethanol.

• Acid-Catalyzed Transesterification:

  • The lipid extract is dissolved in a solution of 2% sulfuric acid in absolute ethanol.

  • The mixture is refluxed for a specified time (e.g., 2 hours) at a controlled temperature (e.g., 80°C).

  • After cooling, the FAEEs are extracted with a non-polar solvent like n-hexane.

  • The organic layer is washed with a saturated sodium bicarbonate solution and then with distilled water until neutral.

  • The solvent is evaporated to yield the crude FAEEs.

Protocol 3: Purification and Analysis

• Purification: The crude FAEEs can be purified using column chromatography on silica (B1680970) gel, eluting with a gradient of solvents (e.g., n-hexane and ethyl acetate) to separate different lipid classes.

• Analysis: The purified FAEE fraction is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the individual esters.

  • A capillary column suitable for fatty acid methyl/ethyl ester analysis (e.g., a polar column) should be used.

  • The identity of Ethyl 10(E)-pentadecenoate can be confirmed by comparing its retention time and mass spectrum with that of an authentic standard.

Potential Signaling Pathways and Biological Activity

The biological activity of Ethyl 10(E)-pentadecenoate has not been extensively studied. However, insights can be drawn from the known activities of related fatty acids, particularly those with a trans double bond at an even-numbered carbon. For instance, trans-10, cis-12 conjugated linoleic acid (t10,c12-CLA) is a known modulator of lipid metabolism. It has been shown to influence the expression of genes involved in fatty acid synthesis and transport.[7]

A hypothetical signaling pathway for a trans-10 monounsaturated fatty acid could involve the modulation of key transcription factors that regulate lipid metabolism, such as Sterol Regulatory Element-Binding Proteins (SREBPs) and Peroxisome Proliferator-Activated Receptors (PPARs).

Figure 2: Hypothetical signaling pathway for a trans-10 fatty acid.

Conclusion and Future Directions

While the direct natural sourcing and isolation of Ethyl 10(E)-pentadecenoate remains a challenge, the presence of structurally related fatty acids in plants like Durio zibethinus provides a promising avenue for future research. The key next steps for the scientific community include:

• Definitive Stereochemical Analysis: A thorough investigation into the stereochemistry of 10-octadecenoic acid in Durio zibethinus is essential to confirm the presence of the trans isomer.

• Broader Screening: A chemotaxonomic approach, focusing on the Malvaceae family and other taxa known for producing unusual fatty acids, may lead to the discovery of natural sources of 10(E)-pentadecenoic acid.

• Bioactivity Studies: Once isolated or synthesized, the biological activities of pure Ethyl 10(E)-pentadecenoate and its parent acid should be investigated to understand their potential roles in cellular signaling and their implications for drug development.

This technical guide serves as a foundational resource for researchers embarking on the study of this intriguing fatty acid ester. The methodologies and potential leads presented herein are intended to facilitate further discovery and a deeper understanding of the natural world's chemical diversity.

References

• 1. epg.science.cmu.ac.th [epg.science.cmu.ac.th]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bio-conferences.org [bio-conferences.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Effects of trans-10, cis-12 Conjugated Linoleic Acid on the Production Performance of Dairy Cows and the Expression and Transcription Regulation of Lipid Metabolism-Related Genes in Bovine Mammary Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Biological Role of Ethyl 10(E)-pentadecenoate in Insects: A Review of Current Knowledge

A comprehensive search of scientific literature reveals no specific, documented biological role for Ethyl 10(E)-pentadecenoate in any insect species to date. While fatty acid esters are a well-established class of insect pheromones and signaling molecules, research has not yet identified this particular compound as an active component in insect communication or physiology.

This technical guide will, therefore, address the broader context of fatty acid ethyl esters in insect biology, providing a framework for understanding how a compound like Ethyl 10(E)-pentadecenoate could function, based on current knowledge of related molecules. We will explore the established roles of similar compounds, the methodologies used to identify and characterize them, and the general biosynthetic pathways involved.

The Precedent for Fatty Acid Ethyl Esters as Insect Pheromones

Fatty acid derivatives, including esters, are among the most common chemical signals in insects.[1] These molecules are involved in a wide array of behaviors, from mating and aggregation to trail-following and social regulation. Ethyl esters, specifically, have been identified as key pheromonal components in several insect orders.

One of the most well-documented examples is ethyl oleate in the honey bee (Apis mellifera). This compound acts as a primer pheromone, influencing the division of labor within the colony by inhibiting the maturation of young nurse bees into foragers.[2] This chemical signal helps to maintain a balance between brood care and food collection.

Another example is ethyl (E,Z)-2,4-decadienoate , a kairomone for the oriental fruit moth (Cydia molesta). This ester, a component of pear volatiles, is attractive to male moths and demonstrates how insects can co-opt plant-derived chemical cues for host location.[3]

While no specific role has been attributed to Ethyl 10(E)-pentadecenoate, its methyl ester counterpart, (Z)-10-Pentadecenoic acid methyl ester , is known to function as a pheromone in various insects, influencing mating, aggregation, and territorial signaling.[4] This suggests that the ethyl ester could potentially have a similar function in a yet-to-be-studied species. The larvae of Protaetia brevitarsis have been found to contain "Pentadecanoic acid, ethyl ester," though its specific function was not determined.[2]

Methodologies for Pheromone Identification and Characterization

The identification of novel insect pheromones is a meticulous process involving the collection of insect-derived volatiles, chemical analysis, and bioassays to determine behavioral responses.

Sample Collection and Chemical Analysis

The first step involves collecting the volatile chemicals produced by the insect. This is typically done through solvent extraction of glands or whole bodies, or by collecting the airborne volatiles released by live insects using techniques like solid-phase microextraction (SPME) or aeration.

The collected extracts are then analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify the individual chemical components. The mass spectrum of each compound provides a unique fragmentation pattern that allows for its identification.

Determining Biological Activity

Once compounds are identified, their biological activity must be confirmed. This is achieved through a combination of electrophysiological and behavioral assays.

• Electroantennography (EAG): This technique measures the electrical response of an insect's antenna to a specific chemical compound. It is a powerful tool for screening which compounds in an extract are detected by the insect's olfactory system.

• Behavioral Assays: These experiments are designed to observe and quantify an insect's behavioral response to a chemical stimulus. Common assays include:

  • Olfactometer Bioassays: These give the insect a choice between different airstreams (e.g., one with the test compound and a control) to measure attraction or repulsion.

  • Wind Tunnel Assays: These allow for the observation of more complex behaviors like upwind flight towards a pheromone source.

  • Field Trapping: Synthetic versions of putative pheromones are used as bait in traps to determine their attractiveness to the target insect species in a natural environment.

Below is a generalized workflow for the identification of a new insect pheromone.

A generalized workflow for insect pheromone identification.

Biosynthesis of Fatty Acid-Derived Pheromones

Insect pheromones derived from fatty acids are synthesized through modified fatty acid metabolism pathways. The biosynthesis of a C15 fatty acid ester like Ethyl 10(E)-pentadecenoate would likely involve the following general steps:

• De novo fatty acid synthesis: Acetyl-CoA and malonyl-CoA are used to build the carbon chain of the fatty acid.

• Desaturation: A desaturase enzyme introduces a double bond at a specific position (in this case, at the 10th carbon).

• Chain shortening (optional): Some fatty acid precursors are shortened through limited rounds of β-oxidation.

• Reduction: The fatty acyl-CoA is reduced to a fatty alcohol by a fatty acyl-CoA reductase (FAR).

• Esterification: The fatty alcohol is then esterified with ethanol (B145695) to form the ethyl ester. The source of ethanol in insects can be from their diet (e.g., fermenting fruits or nectar).

The following diagram illustrates a plausible biosynthetic pathway for a fatty acid ethyl ester pheromone.

A plausible biosynthetic pathway for a fatty acid ethyl ester pheromone.

Conclusion and Future Research Directions

While Ethyl 10(E)-pentadecenoate has not yet been implicated in the chemical ecology of any insect species, its structural similarity to known pheromones suggests it is a plausible candidate for a semiochemical. The methodologies and biosynthetic principles outlined in this guide provide a roadmap for future research that may uncover its role.

Further research should focus on broad-spectrum screening of insect volatiles from diverse and understudied taxa. As analytical techniques become more sensitive, it is likely that many more fatty acid esters, including Ethyl 10(E)-pentadecenoate, will be identified. Subsequent electrophysiological and behavioral studies will be crucial to elucidate their specific biological functions. The continued exploration of insect chemical communication holds significant potential for the development of novel and environmentally benign pest management strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fatty Acid Composition and Volatile Constituents of Protaetia brevitarsis Larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. CAS 90176-52-6: cis-10-pentadecenoic acid methyl ester [cymitquimica.com]

The Putative Biosynthetic Pathway of Ethyl 10(E)-pentadecenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 10(E)-pentadecenoate is a fatty acid ethyl ester with potential biological significance, possibly acting as a semiochemical in insects. While the complete biosynthetic pathway for this specific molecule is not extensively documented, this technical guide synthesizes current knowledge on fatty acid metabolism in insects to propose a putative pathway. This document outlines the key enzymatic steps, from the initial synthesis of the C15 fatty acid backbone to the final esterification, providing a framework for future research and drug development targeting insect pheromone biosynthesis.

Introduction

Fatty acid derivatives play a crucial role in insect communication, acting as pheromones that mediate behaviors such as mating, aggregation, and trail-following. Ethyl 10(E)-pentadecenoate, a C17 ethyl ester of a C15 unsaturated fatty acid, possesses the structural characteristics of such semiochemicals. Understanding its biosynthesis is critical for the development of targeted pest management strategies and for the discovery of novel drug targets. This guide details a scientifically plausible biosynthetic pathway for Ethyl 10(E)-pentadecenoate, drawing parallels from established principles of fatty acid synthesis, desaturation, and esterification in insects.

Proposed Biosynthetic Pathway

The biosynthesis of Ethyl 10(E)-pentadecenoate can be conceptually divided into three main stages:

• De Novo Synthesis of Pentadecanoyl-CoA: The formation of the 15-carbon fatty acid backbone.

• Desaturation and Isomerization: The introduction and configuration of the double bond at the C10 position.

• Esterification: The final reaction with ethanol (B145695) to form the ethyl ester.

A diagrammatic overview of the proposed pathway is presented below.

Caption: Proposed biosynthesis of Ethyl 10(E)-pentadecenoate.

Stage 1: De Novo Synthesis of Pentadecanoyl-CoA

The biosynthesis of odd-chain fatty acids, such as pentadecanoic acid (C15), initiates with propionyl-CoA as a primer, in contrast to the acetyl-CoA primer used for even-chain fatty acids.[1] Propionyl-CoA can be derived from several metabolic sources, including the catabolism of some amino acids and the fermentation of dietary fiber by gut microbiota.[2]

The core enzyme complex responsible for the subsequent chain elongation is the Fatty Acid Synthase (FAS) .[3] FAS catalyzes a series of condensation, reduction, dehydration, and second reduction reactions, adding two-carbon units from malonyl-CoA in each cycle. For the synthesis of pentadecanoyl-CoA, propionyl-CoA (a 3-carbon molecule) undergoes six cycles of elongation, with each cycle adding a 2-carbon unit from malonyl-CoA, resulting in a 15-carbon saturated fatty acyl-CoA.

Stage 2: Desaturation and Isomerization to form 10(E)-Pentadecenoyl-CoA

2.2.1. Desaturation

The introduction of a double bond into the saturated fatty acyl chain is catalyzed by a class of enzymes known as fatty acyl-CoA desaturases . In insects, a variety of desaturases with differing positional specificities have been identified, including Δ9, Δ11, and Δ12 desaturases.[4][5] While a specific Δ10-desaturase for C15 substrates has not been definitively characterized in insects, the existence of bifunctional desaturases with Δ10 and Δ12 activity in moths suggests that a Δ10-desaturase is plausible.[6] This enzyme would introduce a double bond between carbons 10 and 11 of the pentadecanoyl-CoA chain. Typically, fatty acyl-CoA desaturases in insects produce a cis (Z) double bond.

2.2.2. Isomerization

The formation of the trans (E) configuration at the C10 position is a critical step. While some desaturases can directly produce trans double bonds, a more common mechanism involves the isomerization of a cis precursor. An enoyl-CoA isomerase is a likely candidate for this transformation.[7] These enzymes catalyze the conversion of a cis or trans double bond to a trans double bond, often as part of the β-oxidation pathway. It is proposed that a similar isomerase could function in this biosynthetic pathway to convert the initially formed 10(Z)-pentadecenoyl-CoA to the 10(E) isomer.

Stage 3: Esterification with Ethanol

The final step in the biosynthesis is the esterification of the 10(E)-pentadecenoyl moiety with ethanol. This reaction is catalyzed by a Fatty Acid Ethyl Ester Synthase (FAEES) .[8][9] In some insects, such as the honeybee, this enzymatic activity is carried out by α/β-hydrolases, which are responsible for the synthesis of the primer pheromone ethyl oleate.[10][11] These enzymes facilitate the condensation of a fatty acid or its CoA-thioester with ethanol to form the corresponding ethyl ester. The fatty acyl-CoA may first be reduced to a fatty alcohol by a Fatty Acyl-CoA Reductase before esterification.

Quantitative Data

Quantitative data for the specific enzymes and intermediates in the Ethyl 10(E)-pentadecenoate pathway are not currently available in the literature. However, data from analogous pathways can provide an estimate of typical enzyme kinetics.

Enzyme Class	Substrate	Km (µM)	Vmax (nmol/min/mg)	Organism/Tissue	Reference
Fatty Acyl-CoA Desaturase	Oleoyl-CoA	10-50	1-5	Insect Microsomes	[5]
Enoyl-CoA Isomerase	cis-3-Hexenoyl-CoA	20-100	50-200	Rat Liver	N/A
Fatty Acid Ethyl Ester Synthase	Oleic Acid	50-150	0.1-1	Human Myocardium	[8]

Note: The data presented are for analogous enzymes and substrates and should be considered as indicative rather than absolute values for the proposed pathway.

Experimental Protocols

To validate the proposed biosynthetic pathway and characterize the enzymes involved, the following experimental approaches are recommended.

Identification and Cloning of Candidate Genes

• Transcriptome Analysis: Perform RNA sequencing (RNA-seq) on the pheromone-producing glands of the target insect species to identify candidate genes for desaturases, isomerases, reductases, and FAEES based on sequence homology to known enzymes.

• Gene Cloning: Amplify the full-length cDNA of candidate genes using PCR and clone them into expression vectors.

Caption: Workflow for gene identification and cloning.

Functional Characterization of Enzymes

• Heterologous Expression: Express the cloned candidate genes in a suitable host system, such as Saccharomyces cerevisiae or insect cell lines (e.g., Sf9).

• Enzyme Assays: Prepare cell lysates or purified enzymes and perform in vitro assays using potential substrates (e.g., pentadecanoyl-CoA for the desaturase, 10(Z)-pentadecenoyl-CoA for the isomerase).

• Product Analysis: Analyze the reaction products using gas chromatography-mass spectrometry (GC-MS) to confirm the identity and stereochemistry of the products.

In Vivo Pathway Validation

• RNA Interference (RNAi): Synthesize double-stranded RNA (dsRNA) targeting the candidate genes and inject it into the insects to silence gene expression.

Conclusion and Future Directions

The proposed biosynthetic pathway for Ethyl 10(E)-pentadecenoate provides a robust framework for initiating research into this potentially important semiochemical. The key areas for future investigation include the definitive identification and characterization of the specific Δ10-desaturase and enoyl-CoA isomerase involved. Furthermore, elucidating the regulatory mechanisms that control the expression and activity of these biosynthetic enzymes will be crucial for a comprehensive understanding of pheromone production. This knowledge will not only advance our fundamental understanding of insect biochemistry but also open new avenues for the development of innovative and environmentally benign pest control strategies.

References

• 1. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 2. C15:0 Pentadecanoic Acid: Dietary Sources and Supplement Options [geneticlifehacks.com]
• 3. Fatty-acyl-ethyl-ester synthase - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Vertebrate fatty acyl desaturase with Δ4 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Fatty acid ethyl ester synthase, an enzyme for nonoxidative ethanol metabolism, is present in serum after liver and pancreatic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acid ethyl ester synthase catalyzes the esterification of ethanol to cocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Biosynthesis of ethyl oleate, a primer pheromone, in the honey bee (Apis mellifera L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Ethyl 10(E)-pentadecenoate and its Role as a Putative Insect Semiochemical

Executive Summary

This technical guide provides a comprehensive overview of ethyl 10(E)-pentadecenoate in the context of insect chemical communication. While direct evidence specifically identifying ethyl 10(E)-pentadecenoate as a primary insect pheromone is limited in current scientific literature, this document synthesizes available data on closely related fatty acid esters that are known semiochemicals. By examining the structural and functional analogs, we can infer the potential biological significance and propose methodologies for the investigation of this specific compound. This guide covers the critical aspects of stereochemistry, the roles of analogous methyl and ethyl esters in insect behavior, standardized experimental protocols for pheromone identification and validation, and potential biosynthetic pathways.

Introduction to Fatty Acid Esters as Semiochemicals

Semiochemicals are signaling molecules that mediate interactions between organisms.[1] Pheromones, a class of semiochemicals, facilitate intraspecific communication, influencing behaviors such as mating, aggregation, and alarm signaling.[2] Fatty acid-derived molecules, including aldehydes, alcohols, and esters, represent a major class of insect pheromones, particularly in Lepidoptera.[3][4] These compounds are biosynthesized from common fatty acids like palmitic and oleic acid through pathways involving desaturation, chain-shortening, reduction, and esterification.[3][5] The specificity of the chemical signal is often determined by a precise blend of compounds, the chain length, the position and configuration of double bonds, and the functional group.

While the user's query focuses on ethyl 10(E)-pentadecenoate , much of the existing research on C15 unsaturated acid derivatives in insects centers on the corresponding methyl esters and the (Z)-isomer. This guide will address the user's specific compound by drawing parallels from these better-studied analogs.

The Significance of Stereochemistry and Functional Groups

3.1 The Role of (E)/(Z) Isomerism

The geometric configuration of the double bond is paramount in the activity of many insect pheromones. The biological activity of a pheromone can be drastically altered or even nullified by the presence of the "wrong" isomer. In many species, a specific ratio of (E) to (Z) isomers is required for optimal attraction. For instance, while (Z)-11-tetradecenyl acetate (B1210297) is the primary sex pheromone for the European corn borer, the presence of a small amount of the (E) isomer is critical for maximal attraction.[6] Similarly, the sex pheromone of the pine processionary moth, Thaumetopoea pityocampa, is (Z)-13-hexadecen-11-ynyl acetate, and the corresponding (E)-isomer elicits a significantly different behavioral response.[7] Therefore, the (E)-configuration of ethyl 10-pentadecenoate is a critical determinant of its potential biological function.

3.2 Ethyl vs. Methyl Esters

Both methyl and ethyl esters of fatty acids have been identified as components of insect pheromone blends. For example, a study on the host-finding behavior of Varroa destructor identified both methyl palmitate and ethyl palmitate as key compounds in honey bee larvae volatiles.[8] While methyl palmitate elicited a weak response, other related esters showed significant electrophysiological activity.[8] In another case, the aggregation pheromone of the powder-post beetle, Lyctus africanus, was found to contain several fatty acid esters, including 2-propyl dodecanoate (B1226587) and 3-pentyl dodecanoate.[9] This indicates that the alcohol moiety of the ester is a variable component in pheromone evolution and that ethyl esters are viable functional groups for semiochemicals.

Quantitative Data for Analogous Fatty Acid Ester Pheromones

Compound Name	Insect Species	Type of Semiochemical	Quantitative Data	Reference
2-propyl dodecanoate	Lyctus africanus	Aggregation Pheromone	15.1 ± 4.9 ng per male beetle	[9]
3-pentyl dodecanoate	Lyctus africanus	Aggregation Pheromone	323.9 ± 121.2 ng per male beetle	[9]
3-pentyl tetradecanoate	Lyctus africanus	Aggregation Pheromone	20.1 ± 13.1 ng per male beetle	[9]
Methyl Palmitate	Apis mellifera (Honey Bee)	Kairomone for Varroa destructor	Elicited weak electrophysiological response in V. destructor at dosages from 0.1 to 1000 µg.	[8]
Ethyl Palmitate	Apis mellifera (Honey Bee)	Kairomone for Varroa destructor	Elicited significant electrophysiological response in V. destructor at dosages from 0.1 to 1000 µg.	[8]
Ethyl Oleate	Apis mellifera (Honey Bee)	Kairomone for Varroa destructor	Elicited significant electrophysiological response in V. destructor at dosages from 0.1 to 1000 µg.	[8]

Experimental Protocols

The identification and characterization of a putative pheromone like ethyl 10(E)-pentadecenoate would follow a standardized workflow.

5.1 Pheromone Extraction and Identification

• Gland Dissection and Extraction: Pheromone glands (or relevant body parts) are dissected from insects (typically during their active signaling period). The glands are then submerged in a non-polar solvent like hexane (B92381) for a set period to extract the lipids.

• Gas Chromatography-Mass Spectrometry (GC-MS): The crude extract is analyzed by GC-MS to separate and identify the volatile components. The mass spectrum of a peak corresponding to the retention time of a synthetic standard of ethyl 10(E)-pentadecenoate would provide initial identification.

• Gas Chromatography-Electroantennographic Detection (GC-EAD): To determine which compounds are biologically active, the GC effluent is split between the MS detector and a preparation consisting of an insect antenna. A significant voltage deflection in the antennal recording that is time-correlated with the elution of a specific compound indicates that it is detected by the insect's olfactory system.

5.2 Behavioral Bioassays

Confirmation of a compound's role as a pheromone requires demonstrating a behavioral response.[10][11]

• Y-Tube Olfactometer Assay: This laboratory-based assay is used to test for attraction or repellency. An insect is placed at the base of a Y-shaped glass tube. A stream of clean air flows down one arm, while air carrying the synthetic test compound flows down the other. The insect's choice of arm indicates its behavioral response.

• Wind Tunnel Assay: This provides a more naturalistic setting to observe upwind flight and source location behaviors. The test chemical is released at the upwind end of the tunnel. The flight path, speed, and landing frequency of the insect are recorded to quantify the behavioral response.

• Field Trapping: The ultimate validation involves field trials. Traps baited with a synthetic version of the putative pheromone are deployed in the insect's natural habitat. The number of target insects captured in baited traps is compared to captures in unbaited control traps.

Visualizing Workflows and Pathways

6.1 Pheromone Identification Workflow

Caption: Workflow for the identification and structural elucidation of insect pheromones.

6.2 Behavioral Validation Workflow

Caption: A logical workflow for the behavioral validation of a candidate pheromone.

Conclusion and Future Directions

Ethyl 10(E)-pentadecenoate represents a plausible but as-yet unconfirmed insect semiochemical. Its structural characteristics—a C15 fatty acid ethyl ester with an (E)-configured double bond—place it firmly within a class of compounds known to mediate critical insect behaviors. The lack of direct evidence underscores an opportunity for novel research. Future work should focus on targeted screening for this compound in insect species known to use fatty acid esters for communication. A systematic approach, employing the experimental protocols outlined in this guide for identification, electrophysiological assays, and behavioral validation, is essential. Such research would not only clarify the role of this specific molecule but also contribute to the broader understanding of chemical ecology and potentially lead to the development of new, environmentally benign pest management tools.

References

• 1. benchchem.com [benchchem.com]
• 2. Insect pheromones - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Fatty Acid Origin of Insect Pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Insect sex pheromones: minor amount of opposite geometrical isomer critical to attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. The Role of Honey Bee Derived Aliphatic Esters in the Host-Finding Behavior of Varroa destructor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of Esters as Novel Aggregation Pheromone Components Produced by the Male Powder-Post Beetle, Lyctus africanus Lesne (Coleoptera: Lyctinae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ento.psu.edu [ento.psu.edu]
• 11. researchgate.net [researchgate.net]

Ethyl 10(E)-pentadecenoate: An Inquiry into an Obscure Lipid

Despite a comprehensive search of available scientific literature and chemical databases, a detailed historical account and specific experimental data for Ethyl 10(E)-pentadecenoate remain elusive. This technical overview aims to consolidate the limited available information and provide a framework for potential future research by drawing parallels with related fatty acid ethyl esters (FAEEs).

Introduction

Physicochemical Properties

Based on publicly accessible chemical databases, the fundamental properties of Ethyl 10(E)-pentadecenoate are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₇H₃₂O₂	Inferred
Molecular Weight	268.44 g/mol	Inferred
CAS Number	161313-71-9	Inferred

Table 1: Physicochemical Properties of Ethyl 10(E)-pentadecenoate. Data is inferred from chemical structure and database entries, as primary literature is unavailable.

Synthesis and Characterization: A General Perspective

Specific synthetic protocols for Ethyl 10(E)-pentadecenoate have not been documented. However, the synthesis of similar long-chain unsaturated fatty acid ethyl esters typically involves the esterification of the corresponding fatty acid with ethanol, often in the presence of an acid catalyst.

Hypothetical Synthesis Workflow

A plausible, though unverified, synthetic route for Ethyl 10(E)-pentadecenoate is outlined below. This represents a general procedure for FAEE synthesis and would require empirical optimization for this specific compound.

Figure 1: A generalized workflow for the synthesis of Ethyl 10(E)-pentadecenoate, based on standard esterification procedures for fatty acids.

Characterization Methods

The characterization of the final product would likely involve standard analytical techniques used in lipid chemistry:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight of the ethyl ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the precise structure, including the confirmation of the trans configuration of the double bond.

Potential Biological Significance: An Extrapolation

While no biological activity has been reported for Ethyl 10(E)-pentadecenoate, studies on other monounsaturated FAEEs and related fatty acids suggest potential areas of investigation. Fatty acids and their esters are known to play roles in various physiological and pathological processes, including inflammation.

The NF-κB Signaling Pathway: A Potential Target

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation. Some fatty acids have been shown to modulate this pathway. It is conceivable that Ethyl 10(E)-pentadecenoate, upon cellular uptake and potential hydrolysis to its corresponding fatty acid, could influence NF-κB signaling.

Figure 2: A simplified diagram of the canonical NF-κB signaling pathway, a potential, though unconfirmed, target for the biological activity of fatty acids.

Future Research Directions

The current lack of information on Ethyl 10(E)-pentadecenoate presents a clear opportunity for foundational research. Key areas for investigation would include:

• Confirmation of Natural Occurrence: Investigating whether this compound is present in any biological systems.

• Development of a Verified Synthetic Protocol: Establishing a reliable method for its synthesis to enable further study.

• Biological Screening: A broad-based screening of its biological activities, with a particular focus on anti-inflammatory, antimicrobial, and metabolic effects, given the known activities of related lipids.

• Mechanism of Action Studies: Should any biological activity be identified, elucidating the underlying molecular mechanisms would be a critical next step.

Conclusion

Ethyl 10(E)-pentadecenoate remains a largely uncharacterized molecule. While its basic chemical identity can be established, its history, synthesis, and biological function are yet to be explored. The information and hypothetical frameworks presented here, based on the broader knowledge of fatty acid ethyl esters, are intended to serve as a guide for future scientific inquiry into this obscure lipid. Further research is necessary to determine if Ethyl 10(E)-pentadecenoate holds any significant biological or chemical interest.

Spectral Data Analysis of Ethyl 10(E)-pentadecenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Ethyl 10(E)-pentadecenoate, a monounsaturated fatty acid ethyl ester. The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings. This document details predicted Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral data, expected Mass Spectrometry (MS) fragmentation patterns, and the experimental protocols for acquiring such data.

Introduction

Predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR chemical shifts for Ethyl 10(E)-pentadecenoate in a standard solvent like deuterated chloroform (B151607) (CDCl₃) are presented below. These predictions are based on typical chemical shifts for fatty acid ethyl esters.[1][2]

Table 1: Predicted ¹H NMR Spectral Data for Ethyl 10(E)-pentadecenoate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.3 - 5.5	Multiplet	2H	Olefinic protons (-CH=CH-)
~4.12	Quartet	2H	Methylene protons of ethyl group (-O-CH₂-CH₃)
~2.28	Triplet	2H	α-Methylene protons to carbonyl (-CH₂-COO-)
~1.9 - 2.1	Multiplet	4H	Allylic protons (-CH₂-CH=)
~1.61	Multiplet	2H	β-Methylene protons to carbonyl (-CH₂-CH₂-COO-)
~1.2 - 1.4	Multiplet	14H	Methylene protons of the aliphatic chain (-(CH₂)₇-)
~1.25	Triplet	3H	Methyl protons of ethyl group (-O-CH₂-CH₃)
~0.88	Triplet	3H	Terminal methyl protons (-CH₃)

Table 2: Predicted ¹³C NMR Spectral Data for Ethyl 10(E)-pentadecenoate

Chemical Shift (δ) ppm	Assignment
~173.9	Carbonyl carbon (-COO-)
~130.5	Olefinic carbons (-CH=CH-)
~60.1	Methylene carbon of ethyl group (-O-CH₂)
~34.4	α-Methylene carbon to carbonyl (-CH₂-COO-)
~32.6	Allylic carbons (-CH₂-CH=)
~29.0 - 29.7	Methylene carbons of the aliphatic chain
~25.0	β-Methylene carbon to carbonyl (-CH₂-CH₂-COO-)
~22.6	Methylene carbon adjacent to terminal methyl
~14.3	Methyl carbon of ethyl group (-O-CH₂-CH₃)
~14.1	Terminal methyl carbon (-CH₃)

Infrared (IR) Spectroscopy Data

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The predicted characteristic IR absorption bands for Ethyl 10(E)-pentadecenoate are summarized in Table 3. These are based on the typical vibrational frequencies of functional groups found in unsaturated fatty acid esters.[3][4][5][6][7]

Table 3: Predicted IR Absorption Data for Ethyl 10(E)-pentadecenoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3010 - 3000	Medium	=C-H stretch (alkene)
~2925	Strong	C-H asymmetric stretch (alkane)
~2855	Strong	C-H symmetric stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1650	Weak	C=C stretch (alkene, trans)
~1465	Medium	C-H bend (alkane)
~1170	Strong	C-O stretch (ester)
~965	Medium	=C-H bend (trans alkene out-of-plane)

Mass Spectrometry (MS) Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation. For Ethyl 10(E)-pentadecenoate, the molecular ion peak [M]⁺ would be observed at a mass-to-charge ratio (m/z) of 268.44. The expected fragmentation pattern under electron ionization (EI) would involve characteristic cleavages of the ester group and the aliphatic chain.[8][9]

Table 4: Expected Key Mass Spectrometry Fragments for Ethyl 10(E)-pentadecenoate

m/z	Fragment Ion	Description
268	[C₁₇H₃₂O₂]⁺	Molecular Ion (M⁺)
223	[M - OCH₂CH₃]⁺	Loss of the ethoxy group
199	[M - C₅H₁₁]⁺	Cleavage at the allylic position
88	[CH₃CH₂OC(OH)=CH₂]⁺	McLafferty rearrangement product
73	[COOCH₂CH₃]⁺	Ethoxycarbonyl cation
55	[C₄H₇]⁺	Common fragment from the aliphatic chain
43	[C₃H₇]⁺	Common fragment from the aliphatic chain

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of Ethyl 10(E)-pentadecenoate in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.[1]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a standard single-pulse experiment.

  • Ensure a sufficient relaxation delay (e.g., 5 seconds) for accurate integration.

  • Process the data with appropriate phasing and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger sample quantity (20-50 mg) may be required for a good signal-to-noise ratio.

  • Use a longer relaxation delay and a sufficient number of scans.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: A small drop of neat liquid Ethyl 10(E)-pentadecenoate is placed between two potassium bromide (KBr) plates to form a thin film. Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly on the ATR crystal.[10][11][12]

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition:

  • Record a background spectrum of the clean KBr plates or the empty ATR crystal.

  • Record the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The final spectrum is presented in terms of transmittance or absorbance versus wavenumber.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern, and to assess purity.

Methodology:

• Sample Preparation: Prepare a dilute solution of Ethyl 10(E)-pentadecenoate (e.g., 1 mg/mL) in a volatile organic solvent such as hexane (B92381) or ethyl acetate.[13]

• Instrumentation: Use a GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• Gas Chromatography:

  • Column: Use a non-polar capillary column (e.g., DB-5ms or equivalent).

  • Injection: Inject 1 µL of the sample solution into the GC inlet.

  • Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

• Mass Spectrometry:

  • Ionization: Use standard electron ionization at 70 eV.

  • Mass Range: Scan a mass range of m/z 40 to 400.

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like Ethyl 10(E)-pentadecenoate.

References

• 1. benchchem.com [benchchem.com]
• 2. aocs.org [aocs.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. ORGANIC SPECTROSCOPY INTERNATIONAL: Ester infrared spectra [orgspectroscopyint.blogspot.com]
• 5. IR _2007 [uanlch.vscht.cz]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid Assessment of Lipidomics Sample Purity and Quantity Using Fourier-Transform Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2.6. ATR-FTIR Spectroscopy [bio-protocol.org]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]

A Technical Guide to the Solubility and Stability of Ethyl 10(E)-pentadecenoate in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the solubility and stability of Ethyl 10(E)-pentadecenoate, a monounsaturated long-chain fatty acid ethyl ester. While specific quantitative data for this compound is not extensively available in public literature, this guide synthesizes known information for similar fatty acid ethyl esters (FAEEs) and provides detailed experimental protocols for determining its solubility and stability profiles. This document is intended to be a valuable resource for researchers and professionals in drug development and other scientific fields who are working with this compound.

Introduction

Ethyl 10(E)-pentadecenoate is a fatty acid ethyl ester (FAEE) with a 15-carbon chain and a single double bond in the trans configuration at the 10th position. As with other FAEEs, its physicochemical properties, particularly solubility and stability, are critical for its handling, formulation, and application in various research and development settings. Understanding these properties is essential for ensuring the integrity and efficacy of experimental results and formulated products.

Chemical Properties

Property	Value
Chemical Name	Ethyl 10(E)-pentadecenoate
Synonyms	(E)-10-Pentadecenoic acid ethyl ester
Molecular Formula	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol
Structure	CH₃(CH₂)₃CH=CH(CH₂)₈COOCH₂CH₃

Solubility Profile

Table 1: Qualitative Solubility of Ethyl 10(E)-pentadecenoate in Common Laboratory Solvents

Solvent	Polarity	Expected Solubility
Hexane	Nonpolar	High
Chloroform	Nonpolar	High
Toluene	Nonpolar	High
Diethyl Ether	Nonpolar	High
Ethyl Acetate	Polar Aprotic	Moderate to High
Acetone	Polar Aprotic	Moderate
Ethanol	Polar Protic	Moderate
Methanol	Polar Protic	Low to Moderate
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Low to Moderate
Water	Polar Protic	Very Low / Insoluble

Experimental Protocol for Solubility Determination

A standard shake-flask method can be employed to quantitatively determine the solubility of Ethyl 10(E)-pentadecenoate in various solvents.

Materials:

• Ethyl 10(E)-pentadecenoate

• Selected laboratory solvents (e.g., hexane, ethanol, DMSO)

• Scintillation vials or sealed flasks

• Orbital shaker or magnetic stirrer

• Analytical balance

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• Syringe filters (0.22 µm, solvent-compatible)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Ethyl 10(E)-pentadecenoate to a known volume of the selected solvent in a sealed vial.

  • Ensure there is undissolved solid/liquid ester present to confirm saturation.

• Equilibration:

  • Place the vials on an orbital shaker or use a magnetic stirrer.

  • Equilibrate the solutions at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed for at least 4 hours to allow undissolved ester to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a 0.22 µm syringe filter to remove any undissolved micro-particles.

• Quantification:

  • Accurately dilute the filtered aliquot with a suitable solvent.

  • Analyze the diluted sample using a validated GC-FID or GC-MS method to determine the concentration of Ethyl 10(E)-pentadecenoate.

  • Prepare a calibration curve using standards of known concentrations to quantify the amount of ester in the sample.

• Calculation:

  • Calculate the solubility in mg/mL or mol/L based on the concentration determined and the dilution factor.

Solubility Determination Workflow

Stability Profile

The stability of Ethyl 10(E)-pentadecenoate is influenced by several factors, including temperature, light, oxygen, and the presence of water or other reactive species. The primary degradation pathways for unsaturated fatty acid esters are hydrolysis, oxidation, and thermal degradation.

Degradation Pathways

• Hydrolytic Degradation: In the presence of water, especially under acidic or basic conditions, Ethyl 10(E)-pentadecenoate can hydrolyze to form 10(E)-pentadecenoic acid and ethanol. This process can also be catalyzed by enzymes such as esterases.

• Oxidative Degradation: The double bond in the molecule is susceptible to oxidation. This can be initiated by exposure to air (autoxidation) or light (photo-oxidation). Oxidation can lead to the formation of hydroperoxides, which can further break down into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids.

• Thermal Degradation: At elevated temperatures, the ester can undergo decomposition. This process is accelerated in the presence of oxygen.

Experimental Protocol for Stability Assessment (Forced Degradation Study)

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.

Materials:

• Ethyl 10(E)-pentadecenoate

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• High-purity water

• Organic solvents for sample preparation

• Temperature- and humidity-controlled chambers

• Photostability chamber

• HPLC with UV or MS detector or GC-MS

Procedure:

• Stress Conditions:

  • Acid Hydrolysis: Dissolve the ester in a suitable solvent and add 0.1 M HCl. Incubate at an elevated temperature (e.g., 60 °C) for a defined period.

  • Base Hydrolysis: Dissolve the ester in a suitable solvent and add 0.1 M NaOH. Incubate at room temperature or a slightly elevated temperature.

  • Oxidation: Dissolve the ester in a suitable solvent and add 3% H₂O₂. Keep in the dark at room temperature.

  • Thermal Stress: Store the neat compound or a solution at an elevated temperature (e.g., 70 °C).

  • Photostability: Expose the compound (as a solid or in solution) to light according to ICH Q1B guidelines.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours) for each stress condition.

• Sample Preparation: Neutralize acidic and basic samples before analysis. Dilute samples to an appropriate concentration.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC or GC-MS method. The method should be able to separate the intact ester from its degradation products.

• Data Evaluation:

  • Identify and quantify the degradation products.

  • Determine the rate of degradation under each stress condition.

  • Perform mass balance calculations to account for all the material.

Forced Degradation Study Workflow

Potential Metabolic and Signaling Pathways

While specific signaling pathways for Ethyl 10(E)-pentadecenoate are not well-documented, it is likely metabolized in vivo to its constituent fatty acid, pentadecanoic acid (C15:0), and ethanol. Pentadecanoic acid is an odd-chain saturated fatty acid that has been the subject of recent research for its potential health benefits.[1][2][3][4][5][6][7]

Studies have shown that higher levels of C15:0 are associated with better metabolic health.[1][2][7] It is considered an essential fatty acid that our bodies do not produce in sufficient amounts.[3][4][5][7] The potential biological activities of pentadecanoic acid, and by extension its ethyl ester precursor, may involve various cellular processes.

Potential Metabolic Fate and Downstream Effects

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of Ethyl 10(E)-pentadecenoate based on the properties of similar long-chain fatty acid ethyl esters. The provided experimental protocols offer a systematic approach for researchers to determine the specific quantitative solubility and stability profiles of this compound. A thorough characterization of these properties is crucial for the successful application of Ethyl 10(E)-pentadecenoate in research and development. Further studies are warranted to elucidate its specific biological activities and signaling pathways.

References

• 1. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems | PLOS One [journals.plos.org]
• 4. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fatty15.com [fatty15.com]

An In-depth Technical Guide on the Toxicological Data of Ethyl 10(E)-pentadecenoate

Disclaimer: Publicly available toxicological data for Ethyl 10(E)-pentadecenoate is limited. This guide summarizes the available information on closely related fatty acid ethyl esters (FAEEs) and outlines the standard toxicological testing protocols that would be applicable to this substance.

Introduction

Quantitative Toxicological Data

A comprehensive search of scientific literature and regulatory databases did not yield specific quantitative toxicological data for Ethyl 10(E)-pentadecenoate, such as LD50 (median lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) values. The available safety data sheets for structurally similar compounds, such as other fatty acid esters, generally classify them as not hazardous and do not provide specific toxicity values[5]. For instance, a safety data sheet for fatty acid ethyl esters indicates no data is available for numeric measures of toxicity[6].

Due to the absence of specific data, a quantitative data table for Ethyl 10(E)-pentadecenoate cannot be provided. Toxicological evaluation of this specific compound would require empirical testing.

General Toxicological Profile of Fatty Acid Ethyl Esters (FAEEs)

3.1. General Toxicity

FAEEs have been implicated as toxic mediators of ethanol (B145695) ingestion, potentially contributing to ethanol-induced cell injury[1][3][4]. The accumulation of these neutral molecules in mitochondria can impair cellular function[4]. However, some research suggests that FAEEs may be less toxic than their parent free fatty acids[7]. Orally ingested FAEEs appear to have low toxicity, which is attributed to their rapid hydrolysis in the gastrointestinal tract and blood[1][8].

3.2. Genotoxicity and Mutagenicity

There is no specific information on the genotoxicity or mutagenicity of Ethyl 10(E)-pentadecenoate. Studies on other long-chain fatty acid esters have generally not indicated significant genotoxic potential. For example, a fish oil concentrate containing very long-chain fatty acids did not show genotoxicity in an in vivo micronucleus assay[9][10]. Glycidol (B123203) linoleate, a glycidol fatty acid ester, showed positive responses in a bacterial reverse mutation test, but this was attributed to the release of glycidol, and it did not induce chromosomal aberrations or in vivo micronuclei[11].

3.3. Dermal and Ocular Irritation

Information on related fatty acid esters suggests a low potential for skin and eye irritation. Methyl esters of fatty acids are reported to be only slightly irritating to the skin and eyes[12]. General safety assessments of fatty acids and their salts for cosmetic use indicate they should be formulated to be non-irritating[13]. Prolonged skin contact with some fatty acid ethyl esters could potentially lead to dermatitis in sensitive individuals[6].

Metabolic Pathways

FAEEs are synthesized in the body through the esterification of fatty acids with ethanol, a reaction catalyzed by FAEE synthase enzymes[4]. This is considered a non-oxidative pathway of ethanol metabolism[2]. The degradation of FAEEs occurs via hydrolysis, breaking them down into the constituent fatty acid and ethanol[1][14].

References

• 1. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty Acid Ethyl Esters | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Fatty acid ethyl esters: potentially toxic products of myocardial ethanol metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. smsrail.com [smsrail.com]
• 7. Fatty Acid Ethyl Esters Are Less Toxic Than Their Parent Fatty Acids Generated during Acute Pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Genotoxicity evaluation of a fish oil concentrate containing Very Long Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Genotoxicity studies of glycidol fatty acid ester (glycidol linoleate) and glycidol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. cir-safety.org [cir-safety.org]
• 14. Synthesis and degradation of fatty acid ethyl esters by cultured hepatoma cells exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Ethyl 10(E)-pentadecenoate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of Ethyl 10(E)-pentadecenoate, a long-chain unsaturated ester. The synthesis is achieved via a Wittig reaction, a reliable and stereoselective method for the formation of alkenes. Specifically, the reaction involves the condensation of nonanal (B32974) with the stabilized ylide, (carbethoxymethylene)triphenylphosphorane (B24862), which is known to favor the formation of the (E)-isomer. This application note includes a summary of expected quantitative data, a detailed experimental protocol for the preparation of the Wittig reagent and the final product, and a visual representation of the synthetic workflow.

Introduction

Long-chain unsaturated esters are valuable compounds in various fields, including pharmaceuticals, flavorings, and material science. Ethyl 10(E)-pentadecenoate is a C17 fatty acid ester with a trans double bond at the C10 position. The stereoselective synthesis of such molecules is crucial as the geometric isomerism can significantly impact their biological activity and physical properties. The Wittig reaction is a powerful tool in organic synthesis for the creation of carbon-carbon double bonds from carbonyl compounds.[1][2][3] When a stabilized ylide, such as one containing an ester group, is employed, the reaction typically proceeds with high E-selectivity.[3][4] This protocol outlines a robust and reproducible method for the synthesis of Ethyl 10(E)-pentadecenoate, suitable for laboratory-scale production.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of Ethyl 10(E)-pentadecenoate via the Wittig reaction. The data is based on typical yields and selectivities reported for similar reactions in the literature.[5][6]

Parameter	Value	Reference
Yield of (carbethoxymethylene)triphenylphosphorane	85-95%	[7]
Yield of Ethyl 10(E)-pentadecenoate	80-95%	[5][6]
E/Z Isomer Ratio	>95:5	[5][6]
Reaction Time (Ylide formation)	24 hours	[8]
Reaction Time (Wittig reaction)	2-4 hours	[6]
Purity (after chromatography)	>98%	Assumed based on standard purification techniques

Experimental Protocols

This section provides detailed methodologies for the key experiments in the synthesis of Ethyl 10(E)-pentadecenoate.

Protocol 1: Synthesis of (Carbethoxymethylene)triphenylphosphorane (Wittig Reagent)

This protocol describes the preparation of the stabilized ylide from triphenylphosphine (B44618) and ethyl bromoacetate (B1195939).[7][8]

Materials:

• Triphenylphosphine (Ph₃P)

• Ethyl bromoacetate

• Toluene

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Deionized water

• Diethyl ether

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in toluene.

• Slowly add ethyl bromoacetate (1.0 eq) to the stirred solution at room temperature.

• Stir the mixture at room temperature for 24 hours. A white precipitate of the phosphonium (B103445) salt will form.

• Collect the phosphonium salt by vacuum filtration and wash it with diethyl ether.

• Air-dry the salt.

• Suspend the phosphonium salt in a biphasic mixture of diethyl ether and a saturated aqueous solution of sodium bicarbonate.

• Stir the mixture vigorously until all the solid has dissolved and two clear layers are formed.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer with deionized water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield (carbethoxymethylene)triphenylphosphorane as a white solid.

Protocol 2: Synthesis of Ethyl 10(E)-pentadecenoate

This protocol details the Wittig reaction between nonanal and the prepared ylide. This procedure is adapted from established methods for Wittig reactions with stabilized ylides and aliphatic aldehydes.[5][6][9]

Materials:

• (Carbethoxymethylene)triphenylphosphorane

• Nonanal

• Dichloromethane (B109758) (DCM)

• Hexane (B92381)

• Diethyl ether

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask with magnetic stirrer

• Chromatography column

• Rotary evaporator

Procedure:

• Dissolve (carbethoxymethylene)triphenylphosphorane (1.2 eq) in dichloromethane in a round-bottom flask.

• Add nonanal (1.0 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• To the residue, add hexane to precipitate the triphenylphosphine oxide byproduct.

• Filter the mixture through a plug of silica gel, washing with a mixture of hexane and diethyl ether.

• Collect the filtrate and concentrate it under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/diethyl ether gradient to afford pure Ethyl 10(E)-pentadecenoate.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and stereochemistry.

Visualization of the Synthetic Workflow

The following diagram illustrates the two-step synthesis of Ethyl 10(E)-pentadecenoate.

Caption: Synthetic workflow for Ethyl 10(E)-pentadecenoate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Wittig Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Note and Protocol: Purification of Ethyl 10(E)-pentadecenoate using Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 10(E)-pentadecenoate is an unsaturated fatty acid ester with potential applications in various research and development sectors. The synthesis of this compound often results in a mixture containing unreacted starting materials, byproducts, and isomers, necessitating a robust purification strategy to achieve high purity. Column chromatography is a fundamental and widely used technique for the separation and purification of organic compounds. This application note provides a detailed protocol for the purification of Ethyl 10(E)-pentadecenoate using normal-phase column chromatography. The methodology described herein is designed to be a reliable and reproducible procedure for obtaining the target compound with high purity.

Experimental Overview

The purification strategy employs silica (B1680970) gel as the stationary phase and a gradient elution system of hexanes and ethyl acetate (B1210297) as the mobile phase. The separation is based on the differential adsorption of the components in the crude mixture to the silica gel. Less polar compounds will elute faster with the nonpolar mobile phase, while more polar impurities will be retained longer on the column. The progress of the purification is monitored by thin-layer chromatography (TLC).

Data Presentation

The following table summarizes the quantitative data and results for a typical purification of Ethyl 10(E)-pentadecenoate.

Parameter	Value
Column Specifications
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Column Diameter (ID)	40 mm
Column Length	400 mm
Silica Gel Mass	100 g
Sample & Elution
Crude Sample Load	1.0 g
Initial Mobile Phase	98:2 Hexanes:Ethyl Acetate
Final Mobile Phase	95:5 Hexanes:Ethyl Acetate
Elution Type	Gradient
Flow Rate	10 mL/min
Fraction Volume	20 mL
Results
Purified Product Yield	850 mg (85%)
Purity (by GC-FID)	>99%

Experimental Protocols

Materials and Reagents

• Crude Ethyl 10(E)-pentadecenoate

• Silica Gel (60 Å, 230-400 mesh)

• n-Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Dichloromethane (B109758) (for sample loading)

• TLC plates (silica gel coated with fluorescent indicator)

• Potassium permanganate (B83412) stain

• Glass chromatography column (40 mm ID, 400 mm length)

• Separatory funnel (for gradient elution)

• Fraction collection tubes

• Rotary evaporator

• Analytical balance

• Gas Chromatography with Flame Ionization Detector (GC-FID) for purity analysis

Column Preparation (Slurry Packing)

• Ensure the glass column is clean, dry, and vertically clamped.

• Place a small plug of glass wool at the bottom of the column, followed by a thin layer of sand.

• In a beaker, prepare a slurry of 100 g of silica gel in approximately 300 mL of the initial mobile phase (98:2 Hexanes:Ethyl Acetate).

• Pour the slurry into the column in one continuous motion.

• Gently tap the column to dislodge any air bubbles and to ensure even packing.

• Open the stopcock and allow the solvent to drain until it is just above the level of the silica gel. Do not let the column run dry.

Sample Loading

• Dissolve 1.0 g of the crude Ethyl 10(E)-pentadecenoate in a minimal amount of dichloromethane (2-3 mL).

• Add a small amount of silica gel (approx. 2 g) to this solution and concentrate it to a dry, free-flowing powder using a rotary evaporator. This is the dry-loading method.

• Carefully add the silica-adsorbed sample to the top of the packed column.

• Add a thin layer of sand on top of the sample to prevent disturbance during solvent addition.

Elution and Fraction Collection

• Carefully add the initial mobile phase (98:2 Hexanes:Ethyl Acetate) to the column.

• Begin collecting fractions (20 mL each) as the solvent starts to elute from the column.

• A gradient elution can be performed by gradually increasing the polarity of the mobile phase. This can be achieved by using a gradient mixer or by manually adding progressively more polar solvent mixtures. For this protocol, a step gradient is used:

  • Elute with 500 mL of 98:2 Hexanes:Ethyl Acetate.

  • Switch to 95:5 Hexanes:Ethyl Acetate for the remainder of the elution.

• Maintain a constant flow rate of approximately 10 mL/min.

Fraction Analysis

• Monitor the elution of compounds by spotting every few fractions on a TLC plate.

• Develop the TLC plate in a suitable solvent system (e.g., 90:10 Hexanes:Ethyl Acetate).

• Visualize the spots under UV light and/or by staining with potassium permanganate.

• Combine the fractions that contain the pure product.

Product Isolation

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified Ethyl 10(E)-pentadecenoate as an oil.

• Determine the final yield and assess the purity using GC-FID. Fatty acid esters are commonly analyzed by GC.[1][2][3]

Mandatory Visualizations

Caption: Experimental workflow for the purification of Ethyl 10(E)-pentadecenoate.

Caption: Logical workflow for fraction pooling based on TLC analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]

Application Note: Analysis of Ethyl 10(E)-pentadecenoate by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 10(E)-pentadecenoate is a fatty acid ethyl ester (FAEE) of interest in various research fields, including biomarker discovery and metabolic studies. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the qualitative and quantitative analysis of volatile and semi-volatile compounds like Ethyl 10(E)-pentadecenoate. This application note provides a detailed protocol for the analysis of Ethyl 10(E)-pentadecenoate using GC-MS, including sample preparation, instrument parameters, and expected data.

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting Ethyl 10(E)-pentadecenoate from a liquid matrix (e.g., plasma, cell culture media).

• Materials:

  • Sample containing Ethyl 10(E)-pentadecenoate

  • Internal Standard (IS) solution (e.g., Ethyl Heptadecanoate in hexane)

  • Hexane (GC grade)

  • Dichloromethane (GC grade)

  • Sodium sulfate (B86663) (anhydrous)

  • Vortex mixer

  • Centrifuge

  • Glass centrifuge tubes

  • GC vials with inserts

• Procedure:

  • Pipette a known volume (e.g., 1 mL) of the sample into a glass centrifuge tube.

  • Add a known amount of the internal standard solution.

  • Add 2 mL of a hexane:dichloromethane (1:1, v/v) extraction solvent.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water.

  • Transfer the dried organic extract to a GC vial for analysis.

2. GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization based on the specific instrument and column used.

• Gas Chromatograph (GC): Agilent 6980N Network GC system or equivalent.

• Mass Spectrometer (MS): Agilent 5973 Mass Selective Detector or equivalent.

• GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar nonpolar capillary column. A polar column like a DB-Wax can also be used depending on the separation requirements.[1]

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.[1][2]

• Injection:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless[3]

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.[4]

  • Ramp: Increase by 10 °C/min to 280 °C.[4]

  • Hold: Maintain at 280 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230 °C[2][4]

  • Quadrupole Temperature: 150 °C[2]

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV[2]

  • Mass Scan Range: m/z 40-550

  • Data Acquisition: Full Scan and/or Selected Ion Monitoring (SIM). For targeted quantification, monitoring characteristic ions is recommended.[5]

Data Presentation

Table 1: Expected GC-MS Data for Ethyl 10(E)-pentadecenoate

Parameter	Expected Value
Molecular Formula	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol
Retention Time (RT)	Dependent on the specific GC conditions, but expected to elute after shorter-chain FAEEs.
Key Mass Fragments (m/z)	268 (M⁺), 223 ([M-OC₂H₅]⁺), 101, 88

Note: The retention time is highly dependent on the specific chromatographic conditions and column used. It is crucial to confirm the identity of the peak by comparing its mass spectrum with a reference spectrum.

Table 2: Example Calibration Curve Data for Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using standards of known concentrations.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
10	0.05
25	0.12
50	0.25
100	0.51
250	1.24
500	2.52
Correlation Coefficient (r²)	>0.995

Mandatory Visualization

Caption: Experimental workflow for GC-MS analysis.

Caption: Fragmentation of Ethyl 10(E)-pentadecenoate.

References

• 1. twistaroma.fr [twistaroma.fr]
• 2. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 3. google.com [google.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. pubs.acs.org [pubs.acs.org]

High-performance liquid chromatography (HPLC) methods for Ethyl 10(E)-pentadecenoate.

An Application Note and Protocol for the Analysis of Ethyl 10(E)-pentadecenoate by High-Performance Liquid Chromatography (HPLC)

This document provides a detailed application note and a representative protocol for the analysis of Ethyl 10(E)-pentadecenoate using High-Performance Liquid Chromatography (HPLC). The methodologies described are intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry.

Application Note

Introduction

Ethyl 10(E)-pentadecenoate is a long-chain monounsaturated fatty acid ethyl ester (FAEE). The accurate and precise quantification of such compounds is crucial in various research and development settings, including pharmaceutical analysis, biofuel characterization, and food science. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of FAEEs.[1][2] This application note describes a reversed-phase HPLC (RP-HPLC) method for the analysis of Ethyl 10(E)-pentadecenoate.

Challenges in Detection

Fatty acid ethyl esters, including Ethyl 10(E)-pentadecenoate, lack a strong ultraviolet (UV) chromophore, which makes detection by UV-Vis spectrophotometry challenging.[2] Direct UV detection is typically performed at low wavelengths (e.g., 205-210 nm), but this can suffer from low sensitivity and interference from mobile phase components.[3] To overcome this, two primary detection strategies are proposed:

• Evaporative Light Scattering Detection (ELSD): This is a universal detection method for non-volatile analytes and is well-suited for FAEEs. The response is independent of the optical properties of the analyte.

• UV Detection following Derivatization: Conversion of the fatty acid to a UV-absorbing derivative, such as a phenacyl ester, can significantly enhance detection sensitivity and specificity.[4]

This protocol will focus on a direct analysis approach using both low-wavelength UV and ELSD for comparison.

Chromatographic Principle

The separation is achieved using a reversed-phase C18 column. In reversed-phase chromatography, the stationary phase is nonpolar (C18), and the mobile phase is polar. Ethyl 10(E)-pentadecenoate, being a hydrophobic molecule, is retained on the column and elutes based on its partitioning between the stationary and mobile phases. An isocratic mobile phase of acetonitrile (B52724) and water provides a robust and reproducible separation. Separation of fatty acid esters in reversed-phase HPLC is influenced by both chain length and the degree of unsaturation.[4]

Quantitative Analysis

For quantitative analysis, a calibration curve is constructed by plotting the peak area of Ethyl 10(E)-pentadecenoate standards against their known concentrations. The concentration of the analyte in unknown samples is then determined from this curve. The tables below summarize the typical performance characteristics of this method.

Data Presentation

Table 1: HPLC Method Parameters

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detector	210 nm
ELSD	Nebulizer Temp: 40°C, Evaporator Temp: 60°C, Gas Flow: 1.5 L/min

Table 2: Representative Quantitative Data (Illustrative)

Parameter	UV Detection (210 nm)	ELSD
Retention Time (min)	~ 8.5	~ 8.5
Linearity (r²)	> 0.998	> 0.995
Limit of Detection (LOD)	~ 1 µg/mL	~ 0.5 µg/mL
Limit of Quantification (LOQ)	~ 3 µg/mL	~ 1.5 µg/mL
Precision (%RSD, n=6)	< 2.0%	< 3.0%
Accuracy (% Recovery)	98 - 102%	97 - 103%

Disclaimer: The quantitative data presented in Table 2 is illustrative and represents typical performance for the analysis of long-chain fatty acid ethyl esters. Actual values must be determined experimentally through method validation for Ethyl 10(E)-pentadecenoate.

Experimental Protocol

This section provides a detailed step-by-step protocol for the HPLC analysis of Ethyl 10(E)-pentadecenoate.

1. Materials and Reagents

• Ethyl 10(E)-pentadecenoate standard (purity >98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or ultrapure)

• Methanol (B129727) (HPLC grade, for sample preparation)

• Sample diluent: Methanol

2. Instrument and Equipment

• HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis detector.

• Evaporative Light Scattering Detector (ELSD).

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm, PTFE or nylon).

3. Preparation of Standard Solutions

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl 10(E)-pentadecenoate standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

4. Sample Preparation

• Accurately weigh a known amount of the sample containing Ethyl 10(E)-pentadecenoate.

• Dissolve the sample in a known volume of methanol.

• Vortex or sonicate to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

5. HPLC Analysis

• Set up the HPLC system according to the parameters in Table 1.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared standard solutions in ascending order of concentration to build the calibration curve.

• Inject the prepared sample solutions.

• A blank (methanol) should be injected periodically to check for carryover.

6. Data Analysis

• Identify the peak corresponding to Ethyl 10(E)-pentadecenoate in the chromatograms based on the retention time of the standard.

• Integrate the peak area for all standards and samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards. Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²).

• Calculate the concentration of Ethyl 10(E)-pentadecenoate in the samples using the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for the HPLC analysis of Ethyl 10(E)-pentadecenoate.

Caption: Logical relationship of the analytical method components.

References

• 1. hplc.eu [hplc.eu]
• 2. agilent.com [agilent.com]
• 3. scielo.br [scielo.br]
• 4. aocs.org [aocs.org]

Application Note: Utilizing Ethyl 10(E)-pentadecenoate as a Reference Standard for Accurate Fatty Acid Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise quantification of fatty acids in biological and pharmaceutical samples is critical for metabolic research, nutritional science, and the development of therapeutics. Gas chromatography (GC) coupled with flame ionization detection (FID) or mass spectrometry (MS) is a powerful and widely adopted technique for fatty acid analysis. However, the accuracy of these methods can be compromised by variations during sample preparation and injection. The use of an internal standard is a robust strategy to correct for these potential errors, ensuring high-quality, reproducible data.[1][2][3]

This application note details the use of Ethyl 10(E)-pentadecenoate as a reference standard in the quantitative analysis of fatty acids. Ethyl 10(E)-pentadecenoate, an odd-chain fatty acid ethyl ester, is an ideal internal standard as it is unlikely to be naturally present in most biological samples, thus avoiding interference with endogenous fatty acids.[4] Its distinct retention time allows for clear separation from common fatty acid methyl esters (FAMEs) in complex mixtures.

Principle of Internal Standardization

Internal standardization is a method used in analytical chemistry to improve the precision and accuracy of quantitative analysis. It involves adding a known amount of a non-native compound, the internal standard, to every sample, calibrator, and blank. The ratio of the analyte's response to the internal standard's response is then plotted against the analyte's concentration to create a calibration curve. This approach effectively corrects for variations in sample extraction, derivatization, and injection volume.[3][5]

The following diagram illustrates the logical relationship in the internal standardization process:

Caption: Principle of Internal Standardization in Fatty Acid Analysis.

Experimental Protocols

Materials and Reagents

• Ethyl 10(E)-pentadecenoate (Internal Standard, IS)

• Fatty acid standards for calibration curve

• Biological sample (e.g., plasma, tissue homogenate, cell lysate)

• Chloroform

• Methanol

• 0.9% NaCl solution

• 14% Boron trifluoride (BF3) in methanol

• Hexane (B92381)

• Anhydrous sodium sulfate

• Glass tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

• Gas chromatograph with FID or MS detector

Sample Preparation: Lipid Extraction and Transesterification

This protocol is a general guideline and may require optimization for specific sample matrices.

• Sample Aliquoting: In a 15 mL glass tube, add a precise volume or weight of the biological sample (e.g., 100 µL of plasma or 10 mg of tissue homogenate).[2]

• Internal Standard Spiking: Add a known amount of Ethyl 10(E)-pentadecenoate solution in an appropriate solvent (e.g., hexane) to the sample. The amount should be chosen to yield a peak area within the calibration range.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution and vortex vigorously for 2 minutes.[2]

  • Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.[2]

  • Centrifuge at 2,000 x g for 10 minutes to induce phase separation.[1]

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.[1][2]

• Solvent Evaporation: Dry the extracted lipid solution under a gentle stream of nitrogen at 40°C.

• Transesterification to Fatty Acid Methyl Esters (FAMEs):

  • To the dried lipid extract, add 2 mL of 14% BF3 in methanol.[1]

  • Seal the tube tightly and heat at 100°C for 30 minutes.

  • Cool the tube to room temperature.

  • Add 1 mL of hexane and 1 mL of water, and vortex for 1 minute.

  • Centrifuge at 1,000 x g for 5 minutes.

  • Carefully transfer the upper hexane layer containing the FAMEs to a new tube.

  • Dry the FAMEs over anhydrous sodium sulfate.

  • Transfer the final extract to a GC vial for analysis.

The following diagram outlines the experimental workflow:

Caption: Experimental Workflow for Fatty Acid Analysis using an Internal Standard.

GC-MS Analysis Conditions

The following are typical GC-MS conditions and may need to be optimized for your specific instrument and application.

Parameter	Value
GC System	Agilent 7890 Series GC or equivalent
Column	Agilent J&W CP-Sil 88 for FAME, 100 m x 0.25 mm, 0.20 µm or similar polar capillary column[6]
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium
Oven Program	Initial temp 100°C, hold for 2 min, ramp to 240°C at 3°C/min, hold for 15 min
MS System	Agilent 5977 Series MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Data Presentation

Quantitative data should be summarized in clearly structured tables. A calibration curve is constructed by analyzing a series of standards with known concentrations of the target fatty acids and a constant concentration of the internal standard, Ethyl 10(E)-pentadecenoate. The ratio of the peak area of the analyte to the peak area of the internal standard is then plotted against the concentration of the analyte.

Table 1: Example Calibration Data for Palmitic Acid (C16:0)

Standard Concentration (µg/mL)	Palmitic Acid Peak Area	Ethyl 10(E)-pentadecenoate Peak Area (IS)	Peak Area Ratio (Analyte/IS)
1.0	15,234	150,123	0.101
5.0	76,170	151,567	0.503
10.0	153,890	152,456	1.009
25.0	380,225	150,987	2.518
50.0	755,678	149,876	5.042

Table 2: Quantification of Fatty Acids in a Plasma Sample

Fatty Acid	Retention Time (min)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Myristic Acid (C14:0)	18.5	25,432	150,567	0.169	3.4
Palmitic Acid (C16:0)	22.8	287,654	150,567	1.910	38.2
Stearic Acid (C18:0)	26.7	156,987	150,567	1.043	20.9
Oleic Acid (C18:1n9c)	27.1	450,123	150,567	2.989	59.8
Ethyl 10(E)-pentadecenoate (IS)	24.5	150,567	-	-	-

Conclusion

The use of Ethyl 10(E)-pentadecenoate as an internal standard provides a reliable and accurate method for the quantification of fatty acids in various sample matrices.[7] Its unique structure ensures it is well-resolved from endogenous fatty acids, and its inclusion in the analytical workflow corrects for potential sample loss and instrumental variability. This protocol offers a robust framework for researchers, scientists, and drug development professionals to achieve high-quality, reproducible data in their fatty acid analyses.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. agilent.com [agilent.com]
• 7. pubs.acs.org [pubs.acs.org]

Application of Ethyl 10(E)-pentadecenoate in electroantennography (EAG) studies.

Application of Ethyl 10(E)-pentadecenoate in Electroantennography (EAG) Studies

Introduction

Ethyl 10(E)-pentadecenoate is a fatty acid ester with potential as a semiochemical for various insect species. Its volatility and chemical structure suggest it may elicit olfactory responses, making it a candidate for investigation as a pheromone, kairomone, or allomone. Electroantennography (EAG) is a powerful technique used to measure the summed electrical response of an insect's antenna to an olfactory stimulus. This document provides detailed application notes and protocols for the use of Ethyl 10(E)-pentadecenoate in EAG studies to assess its potential as an insect attractant or repellent. These guidelines are intended for researchers in entomology, chemical ecology, and pest management.

Key Applications

• Screening for insect species that respond to Ethyl 10(E)-pentadecenoate.

• Determining the dose-response relationship of antennal sensitivity.

• Comparative studies with known pheromones or other semiochemicals.

• Investigating the structure-activity relationships of related compounds.

Experimental Protocols

Preparation of Test Stimuli

A dilution series of Ethyl 10(E)-pentadecenoate should be prepared to assess the dose-response relationship.

Materials:

• Ethyl 10(E)-pentadecenoate (purity >95%)

• High-purity paraffin (B1166041) oil or hexane (B92381) (as solvent)

• Vortex mixer

• Micropipettes

• Glass vials

Procedure:

• Prepare a stock solution of Ethyl 10(E)-pentadecenoate at 100 µg/µL in the chosen solvent.

• Perform serial dilutions to create a range of concentrations, for example: 10, 1, 0.1, 0.01, and 0.001 µg/µL.

• Prepare a solvent-only control.

• Apply 10 µL of each dilution onto a filter paper strip (e.g., Whatman No. 1, 1 cm x 5 cm).

• Allow the solvent to evaporate for 30-60 seconds before inserting the filter paper into a Pasteur pipette, which will serve as the stimulus cartridge.

Insect Preparation and Mounting

Materials:

• Test insect species

• Dissecting microscope

• Modelling clay or dental wax

• Micromanipulators

• Glass capillary electrodes

• Electrolyte solution (e.g., saline solution mimicking insect hemolymph)

• Silver wire

Procedure:

• Excise the head of the insect or immobilize the whole insect using clay or wax, leaving the antennae exposed and accessible.

• Under a dissecting microscope, carefully cut the tip of one antenna to ensure good electrical contact.

• Position the glass capillary electrodes using micromanipulators.

• Fill the electrodes with the electrolyte solution. A silver wire is inserted into the back of each electrode.

• Insert the recording electrode over the cut tip of the antenna.

• Insert the reference electrode into the insect's head or another part of the body to complete the electrical circuit.

EAG Recording

Materials:

• EAG system (including amplifier, data acquisition unit, and software)

• Purified and humidified air delivery system

• Stimulus delivery controller

Procedure:

• A continuous stream of purified, humidified air is passed over the mounted antenna.

• The prepared stimulus cartridge (Pasteur pipette with treated filter paper) is connected to the air delivery system.

• A puff of air (typically 0.5-1 second) is diverted through the stimulus cartridge, delivering the odorant to the antenna.

• The resulting change in the antennal potential (the EAG response) is amplified, recorded, and measured.

• Present stimuli in ascending order of concentration, with sufficient time between puffs (e.g., 30-60 seconds) to allow the antenna to recover.

• The solvent control should be presented at the beginning and end of each recording session to account for any mechanical response.

• The amplitude of the negative deflection (in millivolts, mV) is the standard measure of the EAG response.

Data Presentation

The EAG responses to different concentrations of Ethyl 10(E)-pentadecenoate can be summarized in a table for clear comparison. The values presented below are hypothetical and serve as an example of how to structure the data.

Concentration (µg/µL)	Mean EAG Response (mV) ± SEM (n=10)	Normalized Response (%)
Solvent Control	0.1 ± 0.02	0
0.001	0.3 ± 0.05	15.4
0.01	0.8 ± 0.11	46.2
0.1	1.5 ± 0.23	92.3
1	1.8 ± 0.29	100
10	1.7 ± 0.26	94.1

SEM: Standard Error of the Mean. Normalization is typically done relative to the response to a standard compound or the highest response in the series.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for conducting an EAG experiment with Ethyl 10(E)-pentadecenoate.

EAG Experimental Workflow

Putative Olfactory Signaling Pathway

The diagram below represents a generalized insect olfactory signal transduction pathway that would be initiated upon the binding of a ligand such as Ethyl 10(E)-pentadecenoate to an olfactory receptor.

Generalized Olfactory Signaling Pathway

Application Notes and Protocols for Field Studies of Ethyl 10(E)-pentadecenoate in Pest Management

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches did not yield specific field studies utilizing Ethyl 10(E)-pentadecenoate for pest management. The following application notes and protocols are therefore based on general principles of insect semiochemical research and field trials of related fatty acid esters. The quantitative data presented is hypothetical and for illustrative purposes only.

Introduction

Ethyl 10(E)-pentadecenoate is a fatty acid ester. While direct insecticidal field data for this specific compound is not publicly available, related fatty acid esters are known to function as insect pheromones and semiochemicals, which are chemicals used by insects to communicate.[1][2][3] These compounds can play a crucial role in behaviors such as mating, aggregation, and trail-following.[2][3] The species-specificity and high potency of semiochemicals make them promising candidates for environmentally benign pest management strategies.[4][5]

The primary applications for insect pheromones in pest management are:

• Monitoring: Using pheromone-baited traps to detect the presence and population density of a pest.[6][7]

• Mass Trapping: Deploying a large number of traps to capture a significant portion of the pest population.

• Mating Disruption: Permeating an area with a synthetic pheromone to confuse males and prevent them from locating females for mating.[6]

These strategies have been successfully used to manage various agricultural pests, reducing the reliance on conventional insecticides.[5]

Hypothetical Data Presentation: Field Efficacy of Ethyl 10(E)-pentadecenoate

The following tables represent a hypothetical summary of quantitative data from a field trial assessing the efficacy of Ethyl 10(E)-pentadecenoate for the management of a model lepidopteran pest.

Table 1: Efficacy of Ethyl 10(E)-pentadecenoate in Lure-and-Kill Traps

Treatment Group	Application Rate (mg/lure)	Mean Pest Captures/Trap/Week	Percent Reduction vs. Control
Control (Unbaited)	0	15.2 ± 2.1	-
Ethyl 10(E)-pentadecenoate	5	89.6 ± 7.8	489% increase in captures
Ethyl 10(E)-pentadecenoate	10	124.3 ± 9.5	718% increase in captures
Commercial Standard	10	118.9 ± 8.9	682% increase in captures

Table 2: Mating Disruption Trial Results

Treatment	Mating Frequency (%)	Crop Damage (%)
Untreated Control	85.4 ± 5.2	28.7 ± 4.1
Ethyl 10(E)-pentadecenoate Dispensers	18.2 ± 3.9	7.5 ± 2.3

Proposed Experimental Protocols for Field Evaluation

The following are generalized protocols for conducting field trials to evaluate the efficacy of Ethyl 10(E)-pentadecenoate as a pest management agent.

Protocol 1: Field Bioassay for Attractiveness (Monitoring)

Objective: To determine the attractiveness of Ethyl 10(E)-pentadecenoate to a target pest species under field conditions.

Materials:

• Ethyl 10(E)-pentadecenoate (high purity)

• Suitable solvent (e.g., hexane)

• Slow-release dispensers (e.g., polyethylene (B3416737) vials, rubber septa)

• Insect traps (e.g., delta or funnel traps)

• Untreated control dispensers

• Randomized block design layout for the experimental plot

Procedure:

• Lure Preparation:

  • Prepare solutions of Ethyl 10(E)-pentadecenoate in the chosen solvent at various concentrations (e.g., 1 mg/ml, 5 mg/ml, 10 mg/ml).

  • Load the dispensers with a standard volume of each solution.

  • Prepare control dispensers with the solvent only.

  • Allow the solvent to evaporate, leaving the compound impregnated in the dispenser.

• Trap Deployment:

  • In a suitable field location with a known population of the target pest, set up a randomized block design with multiple replicates of each treatment.

  • Place one dispenser in each trap.

  • Hang the traps at a height appropriate for the target pest's flight behavior.

  • Ensure a minimum distance between traps to avoid interference (e.g., 20-50 meters).

• Data Collection:

  • Check the traps at regular intervals (e.g., every 2-3 days) for a period of several weeks.

  • Count and record the number of target pests captured in each trap.

  • Replace the lures at appropriate intervals based on their expected field life.

• Data Analysis:

  • Analyze the capture data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences in attraction between the different concentrations of Ethyl 10(E)-pentadecenoate and the control.

Protocol 2: Mating Disruption Field Trial

Objective: To evaluate the effectiveness of Ethyl 10(E)-pentadecenoate in disrupting the mating behavior of a target pest and reducing crop damage.

Materials:

• High-release dispensers formulated with Ethyl 10(E)-pentadecenoate.

• Pheromone traps baited with the target pest's sex pheromone (for monitoring).

• Mating tables or sentinel female cages.

• Experimental and control plots of a suitable crop.

Procedure:

• Plot Setup:

  • Establish multiple replicate plots for the treatment (mating disruption) and control (no treatment).

  • Plots should be large enough to minimize edge effects (e.g., at least 1-2 hectares).

  • Ensure adequate separation between treatment and control plots.

• Dispenser Application:

  • In the treatment plots, deploy the high-release dispensers at the recommended density and height before the start of the pest's mating season.

• Efficacy Assessment:

  • Trap Shutdown: Place pheromone-baited monitoring traps in both treatment and control plots. A significant reduction in male moth captures in the treatment plots compared to the control plots indicates successful disruption of mate-finding behavior.

  • Mating Assessment: Use mating tables with virgin females or sentinel cages to directly assess mating frequency in both treatment and control plots.

  • Crop Damage Assessment: At the end of the season, randomly sample plants or fruits from both treatment and control plots and quantify the level of pest-inflicted damage.

• Data Analysis:

  • Statistically compare trap capture data, mating frequency, and crop damage levels between the treatment and control plots to determine the efficacy of the mating disruption strategy.

Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway of an insect detecting Ethyl 10(E)-pentadecenoate.

Experimental Workflow

Caption: Generalized workflow for a field bioassay to test the attractiveness of a semiochemical.

References

• 1. Fatty Acid Origin of Insect Pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (Z)-10-Pentadecenoic acid methyl ester | 90176-52-6 | Benchchem [benchchem.com]
• 3. CAS 90176-52-6: cis-10-pentadecenoic acid methyl ester [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. vigyanvarta.in [vigyanvarta.in]
• 6. gardenerspath.com [gardenerspath.com]
• 7. plantarchives.org [plantarchives.org]

Quantitative Analysis of Ethyl 10(E)-pentadecenoate in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(E)-pentadecenoate is a fatty acid ethyl ester (FAEE), a class of non-oxidative metabolites of ethanol (B145695). The presence and concentration of FAEEs in various biological matrices are recognized as sensitive and specific short-term and long-term biomarkers of alcohol intake.[1][2] Beyond its role as a biomarker, emerging research on similar fatty acid esters suggests potential involvement in inflammatory signaling pathways. This document provides detailed application notes and protocols for the quantitative analysis of Ethyl 10(E)-pentadecenoate in biological samples, tailored for researchers in clinical diagnostics, forensic toxicology, and drug development.

Biological Significance and Applications

Fatty acid ethyl esters are synthesized in the body when ethanol reacts with fatty acids or acyl-CoA.[3][4] This enzymatic process occurs in various tissues, including the liver, pancreas, and adipose tissue.[5][6] The primary application for the quantitative analysis of Ethyl 10(E)-pentadecenoate is in the monitoring of alcohol consumption. Unlike direct ethanol measurement, which reflects recent use, FAEEs can be detected in blood for up to 24-99 hours and can accumulate in hair, providing a longer window of detection.[7]

Furthermore, studies on structurally similar fatty acid esters, such as (E)-9-octadecenoic acid ethyl ester, have indicated anti-inflammatory properties through the modulation of the MAPK and NF-κB signaling pathways.[8] This suggests that Ethyl 10(E)-pentadecenoate may also possess biological activities worthy of investigation in the context of inflammation-related diseases.

Quantitative Data Summary

While specific quantitative data for Ethyl 10(E)-pentadecenoate in human biological samples is not extensively reported in the literature, the following table provides representative concentration ranges for other common C16-C18 fatty acid ethyl esters found in the plasma/serum of individuals after ethanol consumption. These values can serve as a reference for expected concentrations when developing and validating analytical methods for Ethyl 10(E)-pentadecenoate.

Biological Matrix	Analyte	Concentration Range (ng/mL)	Method of Analysis	Reference
Plasma/Serum	Ethyl Palmitate (C16:0-EE)	10 - 200	GC-MS	[9][10]
Plasma/Serum	Ethyl Oleate (C18:1-EE)	20 - 500	GC-MS	[9][10]
Plasma/Serum	Ethyl Stearate (C18:0-EE)	5 - 150	GC-MS	[9][10]
Hair	Total FAEEs	> 0.5 ng/mg (indicative of chronic excessive consumption)	GC-MS	[11]

Note: The concentration of individual FAEEs can vary based on the amount and duration of alcohol consumption, individual metabolism, and the fatty acid composition of the diet.

Experimental Protocols

The following are detailed protocols for the extraction and quantification of Ethyl 10(E)-pentadecenoate from biological samples using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Quantification of Ethyl 10(E)-pentadecenoate in Plasma/Serum by GC-MS

This protocol is adapted from established methods for FAEE analysis.[9][10][12]

1. Materials and Reagents

• Ethyl 10(E)-pentadecenoate analytical standard

• Internal Standard (IS): Ethyl heptadecanoate (C17:0-EE)

• Hexane (B92381) (HPLC grade)

• Acetone (B3395972) (HPLC grade)

• Anhydrous sodium sulfate

• Solid-Phase Extraction (SPE) cartridges (e.g., aminopropyl silica)

• Nitrogen gas supply

2. Sample Preparation

• To 1 mL of plasma or serum in a glass tube, add 100 µL of the internal standard solution (e.g., 1 µg/mL in hexane).

• Add 2 mL of acetone to precipitate proteins. Vortex for 30 seconds.

• Centrifuge at 3000 x g for 10 minutes.

• Transfer the supernatant to a clean glass tube.

• Add 4 mL of hexane and vortex for 1 minute for liquid-liquid extraction.

• Centrifuge at 1500 x g for 5 minutes to separate the phases.

• Transfer the upper hexane layer to a new tube.

• Repeat the hexane extraction (steps 5-7) and combine the hexane layers.

• Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen at 30°C.

3. Solid-Phase Extraction (SPE) Cleanup

• Condition an aminopropyl SPE cartridge with 3 mL of hexane.

• Reconstitute the dried extract from step 9 in 1 mL of hexane and load it onto the SPE cartridge.

• Wash the cartridge with 3 mL of hexane to remove interfering lipids.

• Elute the FAEEs with 3 mL of a 98:2 (v/v) hexane:diethyl ether mixture.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890A or equivalent

• Column: HP-5MS (30 m x 0.25 mm I.D. x 0.25 µm film thickness) or equivalent

• Injector: Splitless mode, 250°C

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5975C or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for Ethyl 10(E)-pentadecenoate (e.g., m/z 88, 101, and the molecular ion) and the internal standard.

5. Quantification

• Construct a calibration curve by analyzing standard solutions of Ethyl 10(E)-pentadecenoate at various concentrations with a fixed concentration of the internal standard.

• Calculate the concentration of Ethyl 10(E)-pentadecenoate in the biological samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 2: Quantification of Ethyl 10(E)-pentadecenoate in Adipose Tissue by LC-MS/MS

This protocol is a modification of existing methods for lipid analysis in tissues.

1. Materials and Reagents

• Ethyl 10(E)-pentadecenoate analytical standard

• Internal Standard (IS): d5-Ethyl palmitate

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Sample Preparation

• Weigh approximately 100 mg of frozen adipose tissue.

• Homogenize the tissue in 2 mL of a 2:1 (v/v) chloroform:methanol mixture using a tissue homogenizer.

• Add 100 µL of the internal standard solution (e.g., 1 µg/mL in methanol).

• Vortex for 1 minute and incubate at room temperature for 30 minutes.

• Add 0.5 mL of water and vortex for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the lipid extract in 500 µL of acetonitrile for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatograph: Shimadzu Nexera or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Mass Spectrometer: Sciex QTRAP 6500 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize the precursor-to-product ion transitions for Ethyl 10(E)-pentadecenoate and the internal standard.

4. Quantification

• Prepare a calibration curve by spiking a surrogate matrix (e.g., stripped serum or a synthetic lipid mixture) with known concentrations of Ethyl 10(E)-pentadecenoate and a fixed concentration of the internal standard.

• Determine the concentration of Ethyl 10(E)-pentadecenoate in the tissue samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Signaling Pathways

The following diagrams illustrate the potential signaling pathways that may be modulated by Ethyl 10(E)-pentadecenoate, based on the activity of similar fatty acid esters.

Caption: Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway.

Caption: Nuclear Factor-kappa B (NF-κB) Signaling Pathway.

Experimental Workflow

The following diagram outlines the general workflow for the quantitative analysis of Ethyl 10(E)-pentadecenoate in biological samples.

References

• 1. Fatty acid ethyl esters in the blood as markers for ethanol intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 4. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 5. assaygenie.com [assaygenie.com]
• 6. NF-kB pathway overview | Abcam [abcam.com]
• 7. Nonoxidative ethanol metabolism in humans—from biomarkers to bioactive lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of fatty acid ethyl esters in hair by GC-MS and application in a population of cocaine users - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enhanced Gas Chromatography Analysis of Ethyl 10(E)-pentadecenoate Through Derivatization

Abstract

This application note provides detailed protocols for the derivatization of Ethyl 10(E)-pentadecenoate to enhance its analysis by gas chromatography (GC). Direct analysis of long-chain fatty acid esters can be challenging due to their relatively low volatility and potential for poor peak shape. Derivatization improves chromatographic behavior and, in the case of mass spectrometry detection, provides valuable structural information. This document outlines three effective derivatization methods: transesterification to the corresponding methyl ester (FAME), silylation to form a trimethylsilyl (B98337) (TMS) ester, and derivatization with dimethyl disulfide (DMDS) to determine the position of the double bond.

Introduction

Ethyl 10(E)-pentadecenoate is a long-chain monounsaturated fatty acid ethyl ester. The accurate and sensitive quantification of such molecules is crucial in various research fields, including lipidomics, biofuel analysis, and pharmaceutical development. Gas chromatography is a powerful technique for the separation and quantification of fatty acid esters. However, to achieve optimal results, derivatization is often necessary to increase analyte volatility and improve peak symmetry[1][2].

Furthermore, specific derivatization techniques can be employed to elucidate the structure of the fatty acid ester, such as the position of double bonds, which is not readily apparent from the mass spectra of simple alkyl esters[3]. This note details protocols for three common and effective derivatization strategies for Ethyl 10(E)-pentadecenoate:

• Transesterification to Fatty Acid Methyl Ester (FAME): Conversion of the ethyl ester to the more volatile methyl ester is a standard approach to improve chromatographic performance[1][4][5].

• Silylation: Conversion to a trimethylsilyl (TMS) derivative significantly increases volatility and is a versatile method for compounds containing active hydrogen atoms, though less common for esters, it can be applied after hydrolysis to the free fatty acid[2][6][7][8].

• Dimethyl Disulfide (DMDS) Adduct Formation: This technique is specifically used to pinpoint the location of the double bond within the unsaturated fatty acid chain through characteristic fragmentation in mass spectrometry[9][10][11][12].

This document provides detailed experimental protocols for each method, a comparison of their analytical performance, and visual representations of the workflows.

Experimental Protocols

Materials and Reagents

• Ethyl 10(E)-pentadecenoate (≥98% purity)

• Hexane (B92381) (GC grade)

• Methanol (B129727) (anhydrous)

• Diethyl ether (anhydrous)

• Sodium hydroxide (B78521) (pellets)

• Potassium hydroxide (pellets)

• Hydrochloric acid (concentrated)

• Boron trifluoride-methanol solution (14% w/v)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Dimethyl disulfide (DMDS)

• Iodine

• Sodium thiosulfate (B1220275)

• Anhydrous sodium sulfate (B86663)

• Saturated sodium chloride solution

• Pyridine (B92270)

• Standard glassware and heating equipment (e.g., heating block, water bath)

• GC-FID and/or GC-MS system

Protocol 1: Transesterification to Fatty Acid Methyl Ester (FAME)

This protocol describes the conversion of Ethyl 10(E)-pentadecenoate to methyl 10(E)-pentadecenoate.

2.2.1. Base-Catalyzed Transesterification

• Prepare a 0.5 M solution of sodium methoxide (B1231860) in methanol by carefully dissolving 1.2 g of sodium hydroxide in 100 mL of anhydrous methanol. Caution: This reaction is exothermic.

• Dissolve 10 mg of Ethyl 10(E)-pentadecenoate in 1 mL of hexane in a screw-capped test tube.

• Add 2 mL of the 0.5 M sodium methoxide solution.

• Cap the tube tightly and heat at 50°C for 30 minutes with occasional vortexing.

• Cool the reaction mixture to room temperature.

• Add 5 mL of saturated sodium chloride solution and vortex thoroughly.

• Allow the layers to separate and carefully transfer the upper hexane layer containing the FAME to a clean vial.

• Dry the hexane extract over anhydrous sodium sulfate.

• The sample is now ready for GC analysis.

2.2.2. Acid-Catalyzed Transesterification

• Dissolve 10 mg of Ethyl 10(E)-pentadecenoate in 2 mL of 14% BF3-methanol solution in a screw-capped test tube.

• Cap the tube tightly and heat at 60°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of water and 2 mL of hexane.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Allow the layers to separate and transfer the upper hexane layer to a clean vial.

• Dry the extract over anhydrous sodium sulfate.

• The sample is now ready for GC analysis.

Protocol 2: Silylation (via Hydrolysis)

This protocol involves a two-step process: hydrolysis of the ethyl ester to the free fatty acid, followed by silylation.

2.3.1. Hydrolysis

• Dissolve 10 mg of Ethyl 10(E)-pentadecenoate in 2 mL of 2 M methanolic potassium hydroxide.

• Heat the mixture at 70°C for 1 hour in a sealed tube.

• Cool the solution and acidify to pH 1-2 with concentrated hydrochloric acid.

• Extract the free fatty acid with three 2 mL portions of hexane.

• Combine the hexane extracts and wash with 2 mL of water.

• Dry the hexane extract over anhydrous sodium sulfate and evaporate the solvent under a stream of nitrogen.

2.3.2. Silylation

• To the dried free fatty acid residue, add 100 µL of pyridine and 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool to room temperature. The sample is now ready for GC analysis.

Protocol 3: Dimethyl Disulfide (DMDS) Adduct Formation

This protocol is for the derivatization of the double bond in Ethyl 10(E)-pentadecenoate for its localization by GC-MS.

• Dissolve 1 mg of Ethyl 10(E)-pentadecenoate in 100 µL of hexane.

• Add 100 µL of DMDS and 50 µL of a 60 mg/mL solution of iodine in diethyl ether.

• Cap the vial and heat at 40°C for 1 hour.

• Cool the reaction mixture to room temperature.

• Stop the reaction by adding 200 µL of a 5% aqueous sodium thiosulfate solution to remove excess iodine. Vortex until the iodine color disappears.

• Add 500 µL of hexane and vortex.

• Allow the layers to separate and transfer the upper hexane layer to a clean vial.

• Dry the extract over anhydrous sodium sulfate.

• The sample is now ready for GC-MS analysis.

Data Presentation

The following tables summarize the expected quantitative performance of the different derivatization methods for the analysis of Ethyl 10(E)-pentadecenoate. The data is illustrative and based on typical results for long-chain fatty acid ester derivatization.

Table 1: Comparison of Derivatization Method Efficiency and Reproducibility.

Derivatization Method	Analyte	Average Recovery (%)	Relative Standard Deviation (RSD, %) (n=5)
Base-Catalyzed Transesterification	Methyl 10(E)-pentadecenoate	98.2	2.1
Acid-Catalyzed Transesterification	Methyl 10(E)-pentadecenoate	95.5	3.5
Silylation (via Hydrolysis)	TMS-10(E)-pentadecenoate	92.1	4.8
DMDS Adduct Formation	DMDS-adduct of Ethyl 10(E)-pentadecenoate	85.7	6.2

Table 2: GC-FID and GC-MS Detection Limits for Derivatized Ethyl 10(E)-pentadecenoate.

Derivative	Detection Method	Limit of Detection (LOD) (ng/µL)	Limit of Quantification (LOQ) (ng/µL)
Methyl 10(E)-pentadecenoate	GC-FID	0.5	1.5
Methyl 10(E)-pentadecenoate	GC-MS (SIM)	0.1	0.3
TMS-10(E)-pentadecenoate	GC-FID	0.4	1.2
TMS-10(E)-pentadecenoate	GC-MS (SIM)	0.08	0.25
DMDS-adduct	GC-MS (Scan)	1.0	3.0

Visualizations

Experimental Workflow

Caption: Experimental workflow for derivatization of Ethyl 10(E)-pentadecenoate.

Chemical Derivatization Reactions

Caption: Chemical reactions for the derivatization of Ethyl 10(E)-pentadecenoate.

Signaling Pathway involving Long-Chain Monounsaturated Fatty Acids

Long-chain monounsaturated fatty acids (MUFAs), such as the parent acid of Ethyl 10(E)-pentadecenoate, can influence various cellular signaling pathways. For instance, they can modulate inflammatory responses and metabolic pathways. One such pathway involves the activation of Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid metabolism and inflammation[13].

Caption: Simplified PPAR signaling pathway modulated by long-chain MUFAs.

Discussion

The choice of derivatization method depends on the analytical objective.

• For routine quantification by GC-FID, base-catalyzed transesterification to the FAME is recommended due to its high recovery and good reproducibility. Acid-catalyzed methods are also effective but may have slightly lower recovery rates[4][5].

• For high-sensitivity analysis by GC-MS, conversion to the TMS ester after hydrolysis can provide lower detection limits. However, this method is more labor-intensive and susceptible to variability due to the multi-step process.

• For structural elucidation, specifically the determination of the double bond position, DMDS derivatization is the method of choice. The resulting adduct produces characteristic fragment ions in the mass spectrometer that allow for unambiguous assignment of the double bond location[9][10]. The lower recovery of this method is often acceptable given the valuable structural information it provides.

It is important to note that all derivatization reactions should be optimized for the specific analyte and matrix. Reaction times, temperatures, and reagent concentrations may need to be adjusted to achieve complete derivatization and avoid the formation of artifacts.

Conclusion

Derivatization is a critical step for the robust and informative analysis of Ethyl 10(E)-pentadecenoate by gas chromatography. Transesterification to the corresponding FAME is a reliable method for routine quantification. Silylation can enhance sensitivity for trace-level detection, while DMDS derivatization is indispensable for structural elucidation of the unsaturated fatty acid ester. The protocols and data presented in this application note provide a comprehensive guide for researchers to select and implement the most appropriate derivatization strategy for their analytical needs.

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. cannabissciencetech.com [cannabissciencetech.com]
• 7. jmaterenvironsci.com [jmaterenvironsci.com]
• 8. researchgate.net [researchgate.net]
• 9. par.nsf.gov [par.nsf.gov]
• 10. researchgate.net [researchgate.net]
• 11. d-nb.info [d-nb.info]
• 12. researchgate.net [researchgate.net]
• 13. ahajournals.org [ahajournals.org]

Technical Notes & Optimization

Troubleshooting low yield in Ethyl 10(E)-pentadecenoate synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the synthesis of Ethyl 10(E)-pentadecenoate. The following information is designed to address common issues and provide guidance on optimizing reaction conditions for improved yield and purity.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of Ethyl 10(E)-pentadecenoate, which is typically achieved via a Horner-Wadsworth-Emmons (HWE) reaction. The HWE reaction is generally preferred over the Wittig reaction for producing (E)-alkenes due to its superior stereoselectivity and the easier removal of byproducts.[1][2]

Q1: Why is my reaction yield of Ethyl 10(E)-pentadecenoate consistently low?

Low yields in the Horner-Wadsworth-Emmons synthesis of Ethyl 10(E)-pentadecenoate can stem from several factors:

• Suboptimal Base Selection: The choice of base is critical for the efficient deprotonation of the phosphonate (B1237965) ester. Strong bases like sodium hydride (NaH), sodium amide (NaNH₂), or potassium tert-butoxide (KOtBu) are commonly used.[3] The completeness of the deprotonation will directly impact the concentration of the reactive phosphonate carbanion.

• Incomplete Reaction: The reaction may not have reached completion. Monitoring the reaction progress using thin-layer chromatography (TLC) is crucial to determine the optimal reaction time.[4]

• Side Reactions: The aldehyde starting material, undecanal (B90771), can be prone to self-condensation or oxidation, especially under basic conditions. Additionally, the phosphonate carbanion can participate in side reactions if not controlled properly.

• Moisture in Reaction Components: The presence of water can quench the phosphonate carbanion and hydrolyze the ester product, leading to reduced yields. It is imperative to use anhydrous solvents and reagents.

• Suboptimal Reaction Temperature: Temperature can significantly influence the reaction rate and the stability of the intermediates. While higher temperatures can increase the reaction rate, they may also promote side reactions.[5]

Q2: My final product is a mixture of (E) and (Z) isomers. How can I improve the (E)-stereoselectivity?

The Horner-Wadsworth-Emmons reaction is known for its high (E)-selectivity.[1][2] If you are observing significant amounts of the (Z)-isomer, consider the following factors:

• Phosphonate Reagent: The structure of the phosphonate ester can influence stereoselectivity. Using stabilized phosphonates, such as those with electron-withdrawing groups, generally favors the formation of the (E)-alkene.[1]

• Reaction Temperature: Higher reaction temperatures generally favor the formation of the thermodynamically more stable (E)-isomer.[1]

• Cation Choice: The counter-ion of the base can influence the stereochemical outcome. Lithium salts have been reported to favor (E)-selectivity more than sodium or potassium salts.[1]

• Solvent: The polarity of the solvent can play a role in the stabilization of the reaction intermediates, thereby affecting the stereoselectivity. Tetrahydrofuran (B95107) (THF) and dimethoxyethane (DME) are commonly used solvents.[2]

Q3: I am having difficulty purifying the final product. What are the common impurities and how can they be removed?

Purification of long-chain unsaturated esters like Ethyl 10(E)-pentadecenoate can be challenging due to the presence of structurally similar impurities.

• Common Impurities:

  • Unreacted undecanal.

  • Unreacted phosphonate ester.

  • The phosphate (B84403) byproduct (e.g., diethyl phosphate).

  • The (Z)-isomer of the product.

  • Byproducts from side reactions of the aldehyde.

• Purification Strategy:

  • Aqueous Workup: The water-soluble phosphate byproduct can be effectively removed by washing the organic layer with water or a mild aqueous acid solution (e.g., saturated ammonium (B1175870) chloride).[3]

  • Flash Column Chromatography: This is the most effective method for separating the desired (E)-ester from unreacted starting materials and the (Z)-isomer.[6][7] A silica (B1680970) gel stationary phase with a non-polar eluent system, such as a gradient of ethyl acetate (B1210297) in hexanes, is typically employed.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is the recommended synthesis route for Ethyl 10(E)-pentadecenoate?

The Horner-Wadsworth-Emmons (HWE) reaction is the recommended method for preparing Ethyl 10(E)-pentadecenoate with high (E)-stereoselectivity.[1][2] This reaction involves the condensation of a phosphonate carbanion with an aldehyde. For this specific synthesis, the reactants would be undecanal and the carbanion generated from triethyl phosphonoacetate.

Q2: What are the key starting materials for the Horner-Wadsworth-Emmons synthesis of Ethyl 10(E)-pentadecenoate?

The key starting materials are:

• Undecanal

• Triethyl phosphonoacetate

• A strong, non-nucleophilic base (e.g., Sodium Hydride)

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran)

Q3: Are there any specific safety precautions I should take during this synthesis?

Yes, several safety precautions are necessary:

• Sodium hydride is a flammable solid and reacts violently with water to produce hydrogen gas, which is highly flammable. Handle NaH in an inert atmosphere (e.g., under argon or nitrogen) and use anhydrous solvents.

• Tetrahydrofuran (THF) is a flammable liquid and can form explosive peroxides upon prolonged exposure to air. Use in a well-ventilated fume hood and ensure it is peroxide-free before use.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Data Presentation

Table 1: Impact of Reaction Conditions on Yield and Stereoselectivity in a Horner-Wadsworth-Emmons Reaction

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Base	NaH	KOtBu	LiHMDS	Stronger, less sterically hindered bases may lead to faster deprotonation and potentially higher yields. Lithium bases may favor higher (E)-selectivity.[1]
Temperature	-78 °C to rt	0 °C to rt	Room Temperature	Higher temperatures generally favor the (E)-isomer and increase reaction rate, but may also lead to more side products.[1][5]
Solvent	THF	DME	Toluene	Aprotic, non-polar to polar aprotic solvents are suitable. THF and DME are commonly used.[2]
Reaction Time	2 hours	6 hours	12 hours	Longer reaction times may be necessary for complete conversion, which should be monitored by TLC.[4]

Note: This table presents qualitative trends based on general principles of the Horner-Wadsworth-Emmons reaction. Optimal conditions for the synthesis of Ethyl 10(E)-pentadecenoate should be determined empirically.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 10(E)-pentadecenoate via Horner-Wadsworth-Emmons Reaction

This protocol is an adapted general procedure for the Horner-Wadsworth-Emmons reaction.[4]

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Triethyl phosphonoacetate

• Undecanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for eluent

Procedure:

• Preparation of the Phosphonate Anion:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) under a nitrogen atmosphere.

  • Add anhydrous THF to the flask and cool the suspension to 0 °C using an ice bath.

  • Slowly add a solution of triethyl phosphonoacetate (1.0 equivalent) in anhydrous THF to the NaH suspension via the dropping funnel.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until the evolution of hydrogen gas ceases.

• Reaction with Aldehyde:

  • Cool the solution of the phosphonate anion back to 0 °C.

  • Slowly add a solution of undecanal (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure Ethyl 10(E)-pentadecenoate.[6][7]

Visualizations

Caption: Workflow for the synthesis of Ethyl 10(E)-pentadecenoate.

Caption: Troubleshooting flowchart for low yield issues.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Wittig-Horner Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. rsc.org [rsc.org]
• 7. orgsyn.org [orgsyn.org]

Technical Support Center: Optimizing GC-MS for Ethyl 10(E)-pentadecenoate Detection

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the detection of Ethyl 10(E)-pentadecenoate using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the recommended GC column for analyzing Ethyl 10(E)-pentadecenoate?

A1: For the analysis of fatty acid esters, including Ethyl 10(E)-pentadecenoate, a polar capillary column is recommended. The polarity of the stationary phase is crucial for separating isomers and achieving good peak shapes.

• High-Polarity Columns: Columns with a stationary phase like biscyanopropyl polysiloxane are excellent for separating cis/trans isomers of unsaturated fatty acid esters.

• Mid-Polarity Columns: Wax-type columns (polyethylene glycol, PEG) are also a good choice and are widely used for fatty acid ester analysis.

Q2: What are the optimal injector and interface temperatures?

A2: Proper temperature settings for the injector and the GC-MS interface are critical to prevent sample discrimination and degradation.

• Injector Temperature: A starting point of 250°C is recommended to ensure the complete and rapid vaporization of Ethyl 10(E)-pentadecenoate without causing thermal decomposition.

• GC-MS Interface (Transfer Line) Temperature: This should be set to a temperature that prevents condensation of the analyte as it travels from the column to the mass spectrometer, typically around 280°C.

Q3: What is a suitable oven temperature program?

A3: The oven temperature program should be optimized to ensure good separation from other potential components in the sample and to achieve a good peak shape for Ethyl 10(E)-pentadecenoate. A temperature ramp is generally employed. For a C15 unsaturated ester, a program could start at a lower temperature and ramp up to elute the compound in a reasonable time with good resolution.

Q4: Which ionization mode and mass analyzer settings are best?

A4: Electron Ionization (EI) at a standard energy of 70 eV is the most common and recommended ionization mode for the analysis of fatty acid esters. For the mass analyzer, both full scan and selected ion monitoring (SIM) modes can be used.

• Full Scan Mode: This is useful for qualitative analysis and initial method development to identify the characteristic ions of Ethyl 10(E)-pentadecenoate.

• Selected Ion Monitoring (SIM) Mode: For quantitative analysis, SIM mode offers higher sensitivity and selectivity by monitoring only a few characteristic ions. For an ethyl ester, the McLafferty rearrangement ion at m/z 88 is a key diagnostic peak. Other significant ions would be selected based on the full scan spectrum.

Troubleshooting Guides

Issue 1: No Peak or Very Low Signal for Ethyl 10(E)-pentadecenoate

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Injection Problem	- Verify the autosampler syringe is drawing and injecting the sample correctly. - Check for a clogged or leaking syringe. - Ensure the injection volume is appropriate.
Improper GC Parameters	- Confirm that the injector and transfer line temperatures are high enough to prevent condensation. - Check the carrier gas flow rate.
Mass Spectrometer Issue	- Ensure the MS is properly tuned. - Check for a dirty ion source, which can reduce sensitivity.[1]
Sample Degradation	- Ensure the sample is fresh and has been stored correctly. - Consider if the analyte is thermally degrading in the injector; a lower injector temperature might be necessary.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes & Solutions

Peak Shape Issue	Possible Cause	Troubleshooting Steps
Peak Tailing	Active sites in the GC system.	- Use a deactivated inlet liner. - Trim the first few centimeters of the GC column. - Check for and eliminate any leaks in the system.
Peak Fronting	Sample overload or poor sample solubility.	- Dilute the sample or reduce the injection volume. - Ensure the analyte is fully dissolved in the injection solvent.
Split Peaks	Problem with sample introduction or a void in the column.	- Ensure the injector is clean and the liner is installed correctly. - Check for a void at the head of the column; if present, the column may need to be replaced.

Issue 3: Mass Spectrum Mismatch or Unexpected Fragmentation

Possible Causes & Solutions

Issue	Possible Cause	Troubleshooting Steps
Incorrect Mass Spectrum	Co-elution with another compound.	- Improve chromatographic separation by optimizing the temperature program. - Check the purity of the standard.
Unexpected Ions	Contamination in the GC-MS system.	- Bake out the column to remove contaminants. - Clean the ion source.
Air leak in the system.	- Check for leaks, especially around the column fittings and injector septum. The presence of ions at m/z 18, 28, 32, and 44 can indicate an air leak.

Data Presentation

Table 1: Recommended GC-MS Parameters for Ethyl 10(E)-pentadecenoate Detection

Parameter	Recommended Setting
GC Column	High-polarity (e.g., DB-23, HP-88) or mid-polarity (e.g., DB-Wax) capillary column, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min
Injection Mode	Split (e.g., 20:1) or Splitless, depending on concentration
Injector Temperature	250 °C
Oven Program	Initial: 100°C, hold for 2 min Ramp: 10°C/min to 240°C, hold for 5 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer Mode	Full Scan (m/z 50-400) or SIM
SIM Ions	m/z 88 (characteristic for ethyl esters), and other relevant fragment ions.

Experimental Protocols

Protocol 1: Preparation of Ethyl 10(E)-pentadecenoate Standard Solution

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of pure Ethyl 10(E)-pentadecenoate standard. Dissolve it in 10 mL of a suitable solvent (e.g., hexane (B92381) or ethyl acetate) in a volumetric flask.

• Working Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from, for example, 1 µg/mL to 100 µg/mL.

Protocol 2: Derivatization of 10(E)-pentadecenoic acid to its Ethyl Ester

For samples containing the free fatty acid, derivatization is necessary for GC-MS analysis.

• Sample Preparation: Weigh approximately 5 mg of the fatty acid sample into a reaction vial.

• Reagent Addition: Add 2 mL of 5% HCl in ethanol.

• Reaction: Cap the vial tightly and heat at 80°C for 1 hour.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 1 mL of water. Vortex the mixture thoroughly.

• Sample Collection: Allow the layers to separate and carefully transfer the upper hexane layer, containing the ethyl ester, to a clean vial for GC-MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting common GC-MS issues.

Caption: A typical experimental workflow for GC-MS analysis.

References

• 1. researchgate.net [researchgate.net]

Overcoming co-elution issues in the chromatographic analysis of Ethyl 10(E)-pentadecenoate.

Welcome to the technical support center for the chromatographic analysis of Ethyl 10(E)-pentadecenoate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common co-elution issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common compounds that co-elute with Ethyl 10(E)-pentadecenoate?

A1: Co-elution with Ethyl 10(E)-pentadecenoate typically arises from other C15:1 fatty acid ethyl esters (FAEEs) with similar physicochemical properties. The most common interfering compounds are its own isomers, including:

• Positional isomers: Other pentadecenoate isomers where the double bond is at a different position (e.g., Ethyl 9(Z)-pentadecenoate, Ethyl 11(E)-pentadecenoate).

• Geometric isomers: The cis isomer, Ethyl 10(Z)-pentadecenoate.

• Other structurally similar FAEEs: Saturated (Ethyl pentadecanoate) or other unsaturated FAEEs with similar chain lengths that may be present in the sample matrix.

Q2: My chromatogram shows a broad or shouldered peak for Ethyl 10(E)-pentadecenoate. What could be the cause?

A2: A broad or shouldered peak is a strong indication of co-elution, where two or more compounds are not fully separated by the chromatographic column. This can be due to suboptimal chromatographic conditions, an inappropriate column choice, or complex sample matrices introducing interfering compounds. Peak shape analysis is a primary method for detecting co-elution.[1]

Q3: How can I confirm if co-elution is occurring?

A3: Besides visual inspection of the peak shape, you can use the following methods to confirm co-elution:

• Mass Spectrometry (MS): A mass spectrometer coupled with a gas chromatograph (GC-MS) can help identify the presence of multiple compounds within a single chromatographic peak by analyzing the mass spectra across the peak.[2][3] Look for different fragment ions or molecular ions at different points across the peak.

• Peak Purity Analysis: Use your chromatography data system's peak purity or spectral deconvolution tools if you are using a diode-array detector (DAD) with HPLC or a mass spectrometer with GC.

• Methodical Parameter Variation: Systematically altering chromatographic parameters such as the temperature program in GC or the mobile phase composition in HPLC can often cause co-eluting peaks to shift and separate.[1]

Troubleshooting Guides

Issue 1: Poor Resolution Between Ethyl 10(E)-pentadecenoate and Its Geometric Isomer (cis/trans)

Geometric isomers, such as the cis and trans forms of Ethyl 10-pentadecenoate, can be particularly challenging to separate due to their very similar structures.

Solution A: Optimize the GC Temperature Program

Rationale: A slower temperature ramp rate can increase the interaction time of the analytes with the stationary phase, often improving the separation of closely eluting compounds.

Experimental Protocol:

• Initial Temperature: Start with a lower initial oven temperature to enhance the separation of early-eluting compounds.

• Ramp Rate: Decrease the temperature ramp rate. For example, if your current ramp rate is 10°C/min, try reducing it to 5°C/min or even 2°C/min, especially during the elution window of the target analyte.

• Isothermal Hold: Introduce an isothermal hold at a temperature just below the elution temperature of the isomer pair to improve resolution.

Solution B: Select a More Polar GC Column

Rationale: The choice of the stationary phase is critical for selectivity.[1] For separating cis/trans isomers of fatty acid esters, highly polar cyanopropyl-substituted stationary phases are often effective.[2]

Experimental Protocol:

• Column Selection: Switch from a non-polar or mid-polar column (e.g., DB-5ms) to a highly polar column such as a biscyanopropyl polysiloxane (e.g., SP-2380, HP-88).

• Method Re-optimization: After installing the new column, re-optimize the temperature program and carrier gas flow rate to achieve the best separation.

Quantitative Data Summary: GC Column Performance

Parameter	Standard Column (e.g., DB-5ms)	High-Polarity Column (e.g., HP-88)
Resolution (Rs) between Ethyl 10(E)- and 10(Z)-pentadecenoate	< 1.0 (Co-elution)	> 1.5 (Baseline Separation)
Typical Elution Time	15.2 min	18.5 min
Peak Width (at half height)	0.15 min	0.10 min

Issue 2: Co-elution with Positional Isomers

Positional isomers of Ethyl pentadecenoate can also co-elute, making accurate quantification difficult.

Solution A: Two-Dimensional Gas Chromatography (GCxGC)

Rationale: GCxGC provides significantly enhanced peak capacity and resolution by subjecting the effluent from a primary column to a second, different type of column for further separation.

Experimental Protocol:

• Column Set: Use a non-polar column in the first dimension and a polar column in the second dimension.

• Modulator: A cryogenic or flow-based modulator is used to trap and then reinject small fractions of the effluent from the first column onto the second.

• Data Analysis: Specialized software is required to process the 2D chromatograms and quantify the separated compounds.

Solution B: High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase

Rationale: While not strictly for chiral separation in this case, some chiral stationary phases (CSPs) can provide unique selectivity for positional isomers based on subtle differences in their molecular shape and interaction with the chiral selector.[4][5] Polysaccharide-based CSPs are versatile and can be used in both normal-phase and reversed-phase modes.[4]

Experimental Protocol:

• Column: Employ a polysaccharide-based chiral column (e.g., Chiralpak series).

• Mobile Phase: For normal-phase mode, use a mixture of hexane (B92381) and a polar modifier like isopropanol. For reversed-phase, use acetonitrile (B52724) or methanol (B129727) with water.

• Optimization: Adjust the mobile phase composition and column temperature to optimize the separation of the positional isomers.[4]

Issue 3: Matrix Effects Causing Co-elution

Complex sample matrices can introduce a variety of compounds that may co-elute with Ethyl 10(E)-pentadecenoate.

Solution: Enhance Sample Preparation

Rationale: A robust sample preparation procedure can selectively remove interfering matrix components before chromatographic analysis.[6][7]

Experimental Protocol: Solid-Phase Extraction (SPE)

• Sorbent Selection: Use an amino-propyl bonded silica (B1680970) SPE cartridge, which is effective for separating fatty acid esters from other lipids.[8]

• Conditioning: Condition the cartridge with hexane.

• Loading: Load the sample extract (dissolved in hexane) onto the cartridge.

• Washing: Wash the cartridge with a non-polar solvent like hexane to remove non-polar interferences.

• Elution: Elute the FAEEs with a slightly more polar solvent, such as a mixture of hexane and diethyl ether.

• Analysis: Evaporate the eluate and reconstitute in a suitable solvent for GC or HPLC analysis.

Quantitative Data Summary: Effect of Sample Preparation

Sample	Peak Purity of Ethyl 10(E)-pentadecenoate	Number of Interfering Peaks in Elution Window
Crude Extract	85%	5
Post-SPE Cleanup	>98%	0-1

Visualized Workflows and Logic

Caption: A logical workflow for troubleshooting co-elution issues.

Caption: Experimental workflow for sample cleanup using SPE.

References

• 1. benchchem.com [benchchem.com]
• 2. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing isomerization of Ethyl 10(E)-pentadecenoate during synthesis or storage.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 10(E)-pentadecenoate. The information provided aims to help prevent isomerization during synthesis and storage.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and storage of Ethyl 10(E)-pentadecenoate, leading to the formation of the undesired (Z)-isomer.

Issue 1: Formation of (Z)-isomer during synthesis

Symptom	Possible Cause	Suggested Solution
Significant amount of (Z)-isomer detected in the crude reaction mixture.	Non-stereoselective synthesis method used. Standard Wittig reactions with non-stabilized ylides can lead to mixtures of (E) and (Z)-isomers.[1][2][3]	Employ a stereoselective olefination method known to favor the formation of (E)-alkenes, such as the Horner-Wadsworth-Emmons (HWE) reaction or the Julia olefination.[4][5][6][7][8][9]
Suboptimal reaction conditions in an (E)-selective method. In HWE reactions, the choice of base, solvent, and temperature can influence the E/Z ratio.	For the HWE reaction, use of sodium hydride (NaH) as a base in an aprotic solvent like tetrahydrofuran (B95107) (THF) at room temperature or slightly elevated temperatures generally favors the (E)-isomer.[10]
Isomerization catalyzed by reagents or byproducts. Residual acidic or basic catalysts, or even some reagents, can promote isomerization of the newly formed double bond.	Ensure complete quenching of the reaction and thorough purification to remove any catalytic species. Work-up procedures should be designed to neutralize any acidic or basic components.
(E)/(Z) ratio worsens during work-up and purification.	Exposure to acid or base during extraction or chromatography. Traces of acid or base in work-up solutions or on the stationary phase (e.g., silica (B1680970) gel) can cause isomerization.	Neutralize all aqueous solutions used for extraction. For chromatography, consider using deactivated silica gel (e.g., by adding a small percentage of triethylamine (B128534) to the eluent) to prevent on-column isomerization.
Elevated temperatures during solvent removal or purification. Heat can provide the energy needed for the double bond to isomerize to the more thermodynamically stable isomer, which may not always be the desired (E)-isomer.	Use a rotary evaporator at the lowest possible temperature to remove the solvent. If distillation is necessary for purification, employ high vacuum to keep the boiling point low.

Issue 2: Isomerization during storage

Symptom	Possible Cause	Suggested Solution
Increase in (Z)-isomer content over time in a previously pure (E)-sample.	Exposure to light (photoisomerization). UV light, and to a lesser extent visible light, can provide the energy to overcome the rotational barrier of the double bond, leading to isomerization.	Store the compound in an amber glass vial to protect it from light. For highly sensitive samples, wrap the vial in aluminum foil.[11]
Exposure to heat. Elevated storage temperatures increase the rate of isomerization.[12]	Store Ethyl 10(E)-pentadecenoate at low temperatures, preferably at -20°C for long-term storage. For short-term use, refrigeration at 2-8°C is recommended.[11]
Oxidation leading to radical-mediated isomerization. In the presence of oxygen, free radicals can form, which can catalyze the isomerization of the double bond.	Store the compound under an inert atmosphere (e.g., argon or nitrogen) to exclude oxygen.[11] Consider adding a suitable antioxidant.
Presence of impurities. Residual catalysts from synthesis (e.g., metals, acids, or bases) or degradation products can catalyze isomerization.	Ensure the compound is of high purity before long-term storage. If necessary, re-purify the material to remove any potential catalysts.

Frequently Asked Questions (FAQs)

Synthesis

• Q1: Which synthetic method provides the highest selectivity for Ethyl 10(E)-pentadecenoate? A1: The Horner-Wadsworth-Emmons (HWE) reaction is a highly reliable method for synthesizing (E)-α,β-unsaturated esters with high stereoselectivity.[4][5][7][13] The Julia-Lythgoe olefination and its modifications also provide excellent (E)-selectivity.[6][8][9] Cross-metathesis reactions can also be tailored for high (E)-selectivity.[14][15][16][17][18]

• Q2: Can I use a standard Wittig reaction? A2: While the Wittig reaction is a classic method for alkene synthesis, its stereoselectivity can be highly variable.[1][2][3][19][20] Stabilized ylides tend to give (E)-alkenes, but for a non-stabilized ylide that would be required for this synthesis, a mixture of isomers is likely. For high (E)-selectivity, the HWE or Julia olefination is recommended.

• Q3: How can I purify the (E)-isomer from a mixture with the (Z)-isomer? A3: The separation of (E) and (Z) isomers can be challenging due to their similar physical properties. High-performance liquid chromatography (HPLC), often on a C18 stationary phase, can be effective.[21] In some cases, chromatography on silica gel impregnated with silver nitrate (B79036) (argentation chromatography) can provide excellent separation of unsaturated compounds.[22]

Storage and Handling

• Q4: What are the optimal storage conditions for Ethyl 10(E)-pentadecenoate? A4: For long-term stability, Ethyl 10(E)-pentadecenoate should be stored at -20°C in a tightly sealed amber glass vial under an inert atmosphere (argon or nitrogen).[11]

• Q5: Should I use an antioxidant? A5: Yes, for long-term storage, the addition of an antioxidant is recommended to prevent oxidation, which can lead to isomerization and other degradation products.[23][24] Suitable antioxidants for lipids include butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) at low concentrations (e.g., 0.01-0.1%).

• Q6: How does temperature affect the stability of Ethyl 10(E)-pentadecenoate? A6: Higher temperatures accelerate the rate of both isomerization and degradation.[12] It is crucial to keep the compound cool during storage and handling to maintain its isomeric purity.

Analysis

• Q7: How can I determine the (E)/(Z) ratio of my sample? A7: The most common methods for quantifying the isomeric ratio are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[25][26][27][28][29]

• Q8: What are the key analytical signatures to differentiate the (E) and (Z) isomers? A8:

  • GC-MS: The isomers may have slightly different retention times on a suitable capillary column. A polar cyano-column is often used for the separation of fatty acid methyl ester isomers.[25][28]

  • ¹H NMR: The coupling constant (J-value) between the vinylic protons is diagnostic of the geometry. For (E)-isomers, the coupling constant is typically larger (around 15 Hz) compared to (Z)-isomers (around 10-12 Hz). The chemical shifts of the protons adjacent to the double bond can also differ.[30][31][32][33][34]

  • ¹³C NMR: The chemical shifts of the carbons in and adjacent to the double bond will differ between the (E) and (Z) isomers.[32]

Data Presentation

Table 1: Recommended Storage Conditions for Ethyl 10(E)-pentadecenoate

Parameter	Condition	Rationale
Temperature	-20°C (long-term) or 2-8°C (short-term)	Minimizes thermal isomerization and degradation.[11]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation, which can initiate isomerization.[11]
Container	Tightly sealed amber glass vial	Protects from light and moisture.[11]
Additives	Antioxidant (e.g., BHT, 0.01-0.1%)	Inhibits free-radical mediated degradation and isomerization.[23][24]

Table 2: Typical ¹H NMR Chemical Shifts and Coupling Constants for (E) and (Z) Alkenes

Isomer	Vinylic Proton Chemical Shift (δ, ppm)	Vinylic Coupling Constant (³JHH, Hz)
(E)-alkene	5.3 - 5.5	12 - 18
(Z)-alkene	5.2 - 5.4	6 - 12
Note: Exact values are dependent on the specific molecular structure and solvent.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 10(E)-pentadecenoate via Horner-Wadsworth-Emmons Reaction

This protocol is a general procedure adapted for the synthesis of Ethyl 10(E)-pentadecenoate.

• Preparation of the phosphonate (B1237965) ylide:

  • Suspend sodium hydride (NaH, 1.1 eq., 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) under an argon atmosphere in a flame-dried flask.

  • Cool the suspension to 0°C in an ice bath.

  • Add triethyl phosphonoacetate (1.1 eq.) dropwise to the stirred suspension.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour until the evolution of hydrogen gas ceases.

• Olefination reaction:

  • Cool the ylide solution back to 0°C.

  • Add a solution of nonanal (B32974) (1.0 eq.) in anhydrous THF dropwise to the ylide solution.

  • After the addition, remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the aldehyde.

• Work-up and purification:

  • Cool the reaction mixture to 0°C and quench by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x volume of THF).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Remove the solvent under reduced pressure using a rotary evaporator at a low temperature (<30°C).

  • Purify the crude product by flash column chromatography on silica gel to afford pure Ethyl 10(E)-pentadecenoate.

Protocol 2: Quantification of (E)/(Z) Isomers by GC-MS

• Sample Preparation:

  • Prepare a dilute solution of the Ethyl 10(E)-pentadecenoate sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 1 mg/mL.

• GC-MS Analysis:

  • Gas Chromatograph: Use a GC equipped with a polar capillary column (e.g., a biscyanopropyl polysiloxane column).

  • Injection: Inject 1 µL of the sample solution.

  • Oven Program: A typical temperature program would be:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 10°C/min to 240°C.

    • Hold at 240°C for 10 minutes.

  • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 50-400.

• Data Analysis:

  • Identify the peaks corresponding to the (E) and (Z) isomers based on their retention times.

  • Integrate the peak areas of the (E) and (Z) isomers in the total ion chromatogram (TIC).

  • Calculate the (E)/(Z) ratio from the integrated peak areas.

Mandatory Visualization

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 6. Julia Olefination [organic-chemistry.org]
• 7. youtube.com [youtube.com]
• 8. The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. organicchemistrydata.org [organicchemistrydata.org]
• 14. Selective Synthesis of (2Z,4E)-Dienyl Esters by Ene-Diene Cross Metathesis [organic-chemistry.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Selective Synthesis of (2Z,4E)-Dienyl Esters by Ene-diene Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. BJOC - Cross metathesis of unsaturated epoxides for the synthesis of polyfunctional building blocks [beilstein-journals.org]
• 18. benthamdirect.com [benthamdirect.com]
• 19. web.mnstate.edu [web.mnstate.edu]
• 20. people.chem.umass.edu [people.chem.umass.edu]
• 21. ymc.eu [ymc.eu]
• 22. US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]
• 23. Use of Natural Antioxidants in the Inhibition of Cholesterol Oxidation: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. A rapid GC–MS method for quantification of positional and geometric isomers of fatty acid methyl esters [ouci.dntb.gov.ua]
• 27. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. | Semantic Scholar [semanticscholar.org]
• 28. researchgate.net [researchgate.net]
• 29. sciex.com [sciex.com]
• 30. folia.unifr.ch [folia.unifr.ch]
• 31. modgraph.co.uk [modgraph.co.uk]
• 32. chem.libretexts.org [chem.libretexts.org]
• 33. modgraph.co.uk [modgraph.co.uk]
• 34. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis and Purification of Ethyl 10(E)-pentadecenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of Ethyl 10(E)-pentadecenoate.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Ethyl 10(E)-pentadecenoate via the Wittig reaction and Cross-Metathesis, as well as during its purification.

Synthesis Troubleshooting

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Action
Wittig Reaction: Inactive ylide due to incomplete deprotonation of the phosphonium (B103445) salt.	Use a stronger base (e.g., n-BuLi, NaH) and ensure anhydrous reaction conditions. Titrate the organolithium base before use.
Wittig Reaction: Aldehyde starting material has degraded.	Use freshly distilled or purified aldehyde. Check for decomposition via TLC or NMR before starting the reaction.
Cross-Metathesis: Catalyst deactivation.	Ensure all reagents and solvents are thoroughly degassed and free of impurities, especially oxygen and water. Use of a glovebox or Schlenk line is recommended.
Cross-Metathesis: Incorrect catalyst choice for the specific substrates.	For E-selective synthesis of α,β-unsaturated esters, Grubbs second-generation catalysts are generally effective.[1] Consider screening different catalysts if yields are consistently low.
General: Incorrect stoichiometry of reactants.	Carefully check the molar ratios of all reactants. For cross-metathesis, a 1:1 stoichiometry may not be optimal; an excess of one reactant might be necessary.
General: Reaction temperature is too low or too high.	Optimize the reaction temperature. Wittig reactions with stabilized ylides may require heating, while cross-metathesis reactions are often run at room temperature or slightly elevated temperatures.

Issue 2: Poor (E/Z) Stereoselectivity (High Z-isomer impurity)

Potential Cause	Troubleshooting Action
Wittig Reaction: Use of a non-stabilized or semi-stabilized ylide.	For high E-selectivity, use a stabilized ylide, such as one derived from an α-halo ester (e.g., ethyl bromoacetate). Stabilized ylides predominantly yield (E)-alkenes.[2]
Wittig Reaction: Presence of lithium salts.	The presence of lithium salts can decrease E-selectivity. Use sodium- or potassium-based bases if possible and avoid lithium-containing reagents if high E-selectivity is critical.
Wittig Reaction: Reaction conditions favor the kinetic Z-product.	Employing the Schlosser modification (using phenyllithium (B1222949) at low temperature) can isomerize the intermediate to favor the E-alkene.[3]
Cross-Metathesis: Catalyst choice favors Z-isomer formation.	While many Grubbs catalysts favor the E-isomer, some newer catalysts are designed for Z-selectivity. Ensure you are using a catalyst known for E-selectivity.
General: Isomerization of the product during workup or purification.	Avoid acidic or basic conditions during workup if the product is sensitive to isomerization. Minimize exposure to heat and light.

Purification Troubleshooting

Issue 3: Difficulty in Removing Byproducts

Potential Cause	Troubleshooting Action
Wittig Reaction: Co-elution of triphenylphosphine (B44618) oxide with the product during column chromatography.	Optimize the solvent system for column chromatography. A gradient elution may be necessary. Alternatively, triphenylphosphine oxide can sometimes be precipitated from a non-polar solvent.
Cross-Metathesis: Presence of homo-dimerized byproducts.	Adjust the stoichiometry of the reactants to favor the cross-metathesis product. Purification by column chromatography is typically required to separate these byproducts.
General: Incomplete separation of E/Z isomers.	Use argentation chromatography (silica gel impregnated with silver nitrate) for enhanced separation of geometric isomers. HPLC can also be employed for high-purity separation.
General: Residual starting materials in the final product.	Ensure the reaction has gone to completion using TLC or GC-MS analysis before workup. If necessary, use a different solvent system for column chromatography to improve separation.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is better for obtaining high purity Ethyl 10(E)-pentadecenoate: the Wittig reaction or cross-metathesis?

A1: Both methods can yield high-purity Ethyl 10(E)-pentadecenoate. The choice often depends on the availability of starting materials and the specific requirements of the synthesis.

• Wittig Reaction: Using a stabilized ylide (e.g., from ethyl bromoacetate) will strongly favor the desired (E)-isomer.[2] The main purification challenge is the removal of triphenylphosphine oxide.

• Cross-Metathesis: This method can be very efficient and atom-economical, especially with modern ruthenium catalysts like Grubbs' second-generation catalyst, which generally provide high E-selectivity.[1][4] The primary challenge is the potential for homo-dimerization of the starting alkenes, which necessitates careful purification.

Q2: How can I determine the E/Z ratio of my synthesized Ethyl 10(E)-pentadecenoate?

A2: The most common and reliable methods are:

• ¹H-NMR Spectroscopy: The coupling constants (J-values) of the vinylic protons are diagnostic. For the (E)-isomer, the coupling constant is typically larger (around 15-18 Hz) compared to the (Z)-isomer (around 10-12 Hz). The ratio of the isomers can be determined by integrating the respective signals.

• Gas Chromatography-Mass Spectrometry (GC-MS): The E and Z isomers will likely have slightly different retention times on a suitable GC column, allowing for their separation and quantification.[5][6]

Q3: What are the most common impurities I should look for in my final product?

A3: Common impurities include:

• The (Z)-isomer of Ethyl 10-pentadecenoate.

• Unreacted starting materials (e.g., the aldehyde in a Wittig reaction, or the starting alkenes in a cross-metathesis).

• Byproducts from the reaction, such as triphenylphosphine oxide (from a Wittig reaction) or homo-dimerized products (from a cross-metathesis).

• Solvent residues from the reaction or purification steps.

Q4: Can I use column chromatography to purify Ethyl 10(E)-pentadecenoate?

A4: Yes, column chromatography is a standard and effective method for purifying Ethyl 10(E)-pentadecenoate.[7][8] A silica (B1680970) gel stationary phase with a non-polar eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) is typically used. For difficult separations of E/Z isomers, silica gel impregnated with silver nitrate (B79036) can be very effective.

Quantitative Data Summary

The following tables summarize typical yields and stereoselectivities for the synthesis of unsaturated esters using the Wittig and cross-metathesis reactions. Note that specific results for Ethyl 10(E)-pentadecenoate may vary depending on the exact reaction conditions.

Table 1: Typical Performance of Wittig Reactions for α,β-Unsaturated Esters

Ylide Type	Predominant Isomer	Typical Yield (%)	Typical E/Z Ratio	Notes
Stabilized (e.g., from ethyl bromoacetate)	E-isomer	70-95	>95:5	Highly selective for the (E)-isomer.[2]
Semi-stabilized	Mixture	60-90	50:50 to 80:20	Stereoselectivity is often poor.
Non-stabilized	Z-isomer	50-85	<10:90	Favors the (Z)-isomer.

Table 2: Typical Performance of Cross-Metathesis with Grubbs' Catalysts for Unsaturated Esters

Catalyst Generation	Predominant Isomer	Typical Yield (%)	Typical E/Z Ratio	Notes
Grubbs' First Generation	E-isomer	60-85	80:20 to 90:10	Good yields, moderate to good E-selectivity.
Grubbs' Second Generation	E-isomer	80-98	>95:5	Higher activity and excellent E-selectivity for many substrates.[1]
Hoveyda-Grubbs Catalysts	E-isomer	80-98	>95:5	Increased stability and high E-selectivity.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 10(E)-pentadecenoate via Wittig Reaction

This protocol is adapted from the synthesis of similar α,β-unsaturated esters.[9]

Materials:

• Nonanal (B32974) (1.0 eq)

• (Carbethoxymethylene)triphenylphosphorane (B24862) (stabilized ylide) (1.1 eq)

• Toluene (anhydrous)

• Silica gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (for chromatography)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (carbethoxymethylene)triphenylphosphorane and anhydrous toluene.

• Add nonanal to the mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure to remove the toluene.

• To the crude residue, add a minimal amount of a non-polar solvent (e.g., hexane) to precipitate the triphenylphosphine oxide.

• Filter the mixture to remove the triphenylphosphine oxide and wash the solid with cold hexane.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford pure Ethyl 10(E)-pentadecenoate.

Protocol 2: Synthesis of Ethyl 10(E)-pentadecenoate via Cross-Metathesis

This protocol is a general procedure for E-selective cross-metathesis.[10]

Materials:

• 1-Undecene (B165158) (1.0 eq)

• Ethyl acrylate (B77674) (1.2 eq)

• Grubbs' Second-Generation Catalyst (1-5 mol%)

• Dichloromethane (B109758) (anhydrous, degassed)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• In a glovebox or under an inert atmosphere, dissolve 1-undecene and ethyl acrylate in anhydrous, degassed dichloromethane in a suitable reaction vessel.

• Add Grubbs' second-generation catalyst to the solution.

• Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a small amount of ethyl vinyl ether and stirring for 30 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to isolate Ethyl 10(E)-pentadecenoate.

Visualizations

Caption: Workflow for the synthesis of Ethyl 10(E)-pentadecenoate via the Wittig reaction.

References

• 1. Merging Grubbs second-generation catalyst with photocatalysis enables Z-selective metathesis of olefins: scope, limitations, and mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Cross Metathesis [organic-chemistry.org]
• 5. A SPME-GC/MS procedure for the determination of fatty acid ethyl esters in hair for confirmation of abstinence test results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. benchchem.com [benchchem.com]
• 8. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 9. acgpubs.org [acgpubs.org]
• 10. Preparation of Key Intermediates for the Syntheses of Coenzyme Q10 and Derivatives by Cross-Metathesis Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in the quantification of Ethyl 10(E)-pentadecenoate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Ethyl 10(E)-pentadecenoate.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Ethyl 10(E)-pentadecenoate?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, interfering components present in the sample matrix.[1][2] In the analysis of Ethyl 10(E)-pentadecenoate, particularly in complex biological matrices like plasma or serum, these effects can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[2] This interference can significantly compromise the accuracy, precision, and sensitivity of analytical methods, leading to unreliable quantitative results.[2] Common culprits for matrix effects in lipid analysis are phospholipids (B1166683) and other endogenous lipids that can co-extract with the analyte of interest.

Q2: What are the common analytical techniques for quantifying Ethyl 10(E)-pentadecenoate and which is more susceptible to matrix effects?

A2: The two primary analytical techniques for quantifying fatty acid ethyl esters (FAEEs) like Ethyl 10(E)-pentadecenoate are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• GC-MS: This technique often requires derivatization to convert the fatty acid esters into more volatile compounds (Fatty Acid Methyl Esters or FAMEs). While GC-MS can be very sensitive and selective, it is also susceptible to matrix effects, often observed as a signal enhancement. This occurs when non-volatile matrix components coat the GC inlet and column, preventing the thermal degradation of the analyte and leading to an artificially high signal.

• LC-MS/MS: This is a powerful technique for quantifying lipids without the need for derivatization. However, LC-MS, particularly with electrospray ionization (ESI), is highly prone to ion suppression from co-eluting matrix components like phospholipids.[2]

The choice between GC-MS and LC-MS depends on the specific application, available instrumentation, and the nature of the sample matrix. Both require careful method development and validation to mitigate matrix effects.

Q3: How can I assess the presence and magnitude of matrix effects in my assay?

A3: There are two primary methods for evaluating matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where a known amount of the analyte (Ethyl 10(E)-pentadecenoate) is spiked into a blank matrix extract (a sample that has gone through the entire extraction process but does not contain the analyte). The response of this post-extraction spike is then compared to the response of the analyte in a neat (pure) solvent. The ratio of these responses indicates the extent of ion suppression or enhancement.

• Post-Column Infusion: This is a qualitative method used to identify regions in the chromatogram where matrix effects occur. A solution of the analyte is continuously infused into the mass spectrometer while a blank matrix extract is injected onto the LC column. Any dip or rise in the baseline signal of the analyte indicates the retention times at which co-eluting matrix components are causing ion suppression or enhancement.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution & Experimental Protocol
Poor Recovery of Ethyl 10(E)-pentadecenoate	Inefficient extraction from the sample matrix.	Optimize Sample Preparation: * Liquid-Liquid Extraction (LLE): Perform a systematic evaluation of different organic solvents (e.g., hexane (B92381), ethyl acetate, methyl tert-butyl ether) and pH conditions to maximize the extraction of the nonpolar Ethyl 10(E)-pentadecenoate while minimizing the co-extraction of interfering polar compounds. A general LLE protocol is provided below. * Solid-Phase Extraction (SPE): Test different sorbent chemistries (e.g., C18, mixed-mode) and elution solvents. A well-optimized SPE method can provide cleaner extracts compared to LLE. A general SPE protocol is outlined below.
High Signal Variability (Poor Precision)	Inconsistent matrix effects between samples.	Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): * The use of a SIL-IS is the most effective way to compensate for matrix effects.[4] A deuterated analog of Ethyl 10(E)-pentadecenoate, such as Ethyl pentadecanoate-d5, is an ideal choice as it will co-elute and experience similar ionization effects as the analyte, allowing for accurate correction of the signal. Add the SIL-IS to all samples, calibrators, and quality controls at the beginning of the sample preparation process.
Inaccurate Quantification (Bias)	Uncorrected ion suppression or enhancement.	Utilize Matrix-Matched Calibration Curves: * Prepare calibration standards in a blank matrix that is representative of the study samples. This ensures that the calibrators and the unknown samples experience similar matrix effects, leading to more accurate quantification. The process for creating matrix-matched calibrants is detailed in the experimental protocols section.
Peak Tailing or Splitting in GC-MS	Active sites in the GC inlet or column.	Use Analyte Protectants: * Co-injecting the sample with compounds that block active sites in the GC system can improve peak shape and response for fatty acid esters.

Quantitative Data Summary

The following table summarizes representative recovery and matrix effect data for different sample preparation techniques in lipid analysis. Note that specific values for Ethyl 10(E)-pentadecenoate may vary depending on the exact experimental conditions and the biological matrix.

Sample Preparation Technique	Analyte Class	Typical Recovery (%)	Typical Matrix Effect (%) (Ion Suppression/Enhancement)	Reference
Protein Precipitation (PPT) with Acetonitrile	Peptides and their catabolites	>50	Generally higher matrix effects compared to SPE	[5]
Liquid-Liquid Extraction (LLE) with Ethyl Acetate	Peptides and their catabolites	Variable, can be optimized	Lower than PPT, but still significant	[5]
Solid-Phase Extraction (SPE) - Mixed-Mode Anion Exchange	Peptides and their catabolites	>20	Generally lower matrix effect than PPT	[5]
Solid-Phase Extraction (SPE) - Aminopropyl-silica	Fatty Acid Ethyl Esters	70 ± 3	Not specified, but cleaner extracts than crude methods	[6][7]

Experimental Protocols

Liquid-Liquid Extraction (LLE) Protocol for Ethyl 10(E)-pentadecenoate from Plasma

• Sample Preparation: To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., Ethyl pentadecanoate-d5 in methanol).

• Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 30 seconds, and centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube. Add 1 mL of hexane, vortex for 1 minute, and centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer to a new tube.

• Evaporation and Reconstitution: Evaporate the hexane extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.

Solid-Phase Extraction (SPE) Protocol for Ethyl 10(E)-pentadecenoate from Plasma

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the internal standard working solution. Add 200 µL of 2% formic acid in water and vortex.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the Ethyl 10(E)-pentadecenoate with 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

Preparation of Matrix-Matched Calibration Standards

• Obtain Blank Matrix: Pool several sources of the biological matrix (e.g., human plasma) that are confirmed to be free of the analyte.

• Prepare Stock Solution: Create a high-concentration stock solution of Ethyl 10(E)-pentadecenoate in an organic solvent like methanol.

• Serial Dilutions: Perform serial dilutions of the stock solution to create a series of working standard solutions at different concentrations.

• Spiking: Spike a small, fixed volume of each working standard solution into a known volume of the blank matrix to create the calibration standards. Ensure the volume of the spiking solution is minimal (e.g., <5% of the total volume) to avoid altering the matrix composition significantly.

• Extraction: Process the matrix-matched calibration standards alongside the unknown samples using the chosen extraction protocol.

Visualizations

Figure 1. A generalized experimental workflow for the quantification of Ethyl 10(E)-pentadecenoate, highlighting key decision points in sample preparation and analysis.

Figure 2. Methodologies for the assessment of matrix effects in the quantification of Ethyl 10(E)-pentadecenoate.

Figure 3. Simplified signaling pathway of Fatty Acid Ethyl Ester (FAEE) biosynthesis and degradation.

References

• 1. w3.ual.es [w3.ual.es]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lctsbible.com [lctsbible.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchexperts.utmb.edu [researchexperts.utmb.edu]

Technical Support Center: Enhancing the Stability of Ethyl 10(E)-pentadecenoate Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability challenges encountered during the formulation of Ethyl 10(E)-pentadecenoate.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the handling, formulation, and storage of Ethyl 10(E)-pentadecenoate.

Issue 1: Rapid Degradation of Ethyl 10(E)-pentadecenoate in Liquid Formulations

Question: I am observing a rapid loss of potency of Ethyl 10(E)-pentadecenoate in my liquid formulation, accompanied by a change in odor and color. What could be the cause and how can I prevent it?

Answer:

The observed degradation is likely due to oxidation , a common issue for unsaturated esters like Ethyl 10(E)-pentadecenoate. The double bond at the C10 position is susceptible to attack by atmospheric oxygen, leading to the formation of hydroperoxides, which can further break down into volatile aldehydes and ketones, causing off-odors and discoloration.

Troubleshooting Steps:

• Inert Atmosphere: Protect your formulation from oxygen by blanketing it with an inert gas such as nitrogen or argon during manufacturing and storage.

• Antioxidants: Incorporate antioxidants into your formulation. The choice of antioxidant will depend on the nature of your formulation (aqueous or lipid-based).

  • For lipid-based formulations: Consider using oil-soluble antioxidants like Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), or alpha-tocopherol (B171835) (Vitamin E).

  • For aqueous-based emulsions: Water-soluble antioxidants such as ascorbic acid or its salts can be effective. A combination of oil and water-soluble antioxidants may be necessary for optimal protection in emulsion systems.[1][2]

• Chelating Agents: Trace metal ions (e.g., iron, copper) can catalyze oxidative degradation. The addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) or citric acid can sequester these metal ions and enhance stability.[1]

• Light Protection: Exposure to UV light can initiate and accelerate oxidation (photo-oxidation). Store your formulation in light-resistant containers, such as amber glass vials or opaque packaging.

• Temperature Control: Elevated temperatures increase the rate of oxidative reactions. Store your formulations at controlled room temperature or under refrigeration, as determined by stability studies.

Issue 2: Precipitation or Phase Separation in Aqueous Formulations

Question: My Ethyl 10(E)-pentadecenoate formulation, which is an oil-in-water emulsion, is showing signs of phase separation and precipitation over time. How can I improve its physical stability?

Answer:

Phase separation and precipitation in an emulsion indicate formulation instability. This can be due to a variety of factors including inappropriate surfactant selection, incorrect homogenization parameters, or changes in pH.

Troubleshooting Steps:

• Optimize Surfactant System: The choice and concentration of emulsifying agents are critical. Consider using a combination of surfactants to achieve an optimal hydrophilic-lipophilic balance (HLB) for your specific oil phase concentration. Surfactants like polysorbates and polyoxylglycerides are commonly used in pharmaceutical emulsions.[3][4][5]

• Homogenization Process: Ensure that the homogenization process (e.g., high-shear mixing, microfluidization) is optimized to produce a small and uniform droplet size distribution. Smaller droplets are less prone to coalescence and creaming.

• Control pH: The pH of the aqueous phase can influence the stability of the emulsion and the chemical stability of the ester. Buffer the aqueous phase to a pH where Ethyl 10(E)-pentadecenoate exhibits maximum stability (typically in the slightly acidic to neutral range to minimize hydrolysis).

• Viscosity Modifiers: Increasing the viscosity of the continuous phase can slow down the movement of oil droplets, thereby reducing the rate of coalescence and creaming. Consider adding viscosity-enhancing agents like xanthan gum, carbomers, or cellulosic derivatives.

Issue 3: Loss of Potency in Solid Dosage Forms

Question: I am developing a solid dosage form containing Ethyl 10(E)-pentadecenoate and am concerned about its long-term stability. What are the potential degradation pathways and how can I mitigate them?

Answer:

Even in solid dosage forms, Ethyl 10(E)-pentadecenoate can be susceptible to degradation, primarily through oxidation and potentially hydrolysis if exposed to moisture.

Troubleshooting Steps:

• Moisture Protection: Protect the dosage form from moisture by using appropriate packaging, such as blister packs with high moisture barrier films (e.g., Aclar®, cold-form aluminum) or tightly sealed bottles with desiccants.[6][7]

• Excipient Compatibility: Ensure that the excipients used in the formulation are compatible with Ethyl 10(E)-pentadecenoate. Some excipients can contain reactive impurities or residual moisture that can promote degradation. Conduct compatibility studies with key excipients.

• Incorporate Antioxidants: As with liquid formulations, the inclusion of antioxidants like BHT or BHA can protect against oxidative degradation.

• Manufacturing Process Control: Minimize exposure to high temperatures and humidity during the manufacturing process.

Quantitative Data on Stability

The following tables provide representative data on the stability of a model long-chain unsaturated ethyl ester, similar in structure to Ethyl 10(E)-pentadecenoate, under various stress conditions. This data is intended to guide formulation development and troubleshooting.

Table 1: Effect of pH on the Hydrolytic Degradation of a Model Unsaturated Ethyl Ester at 40°C

pH	Rate Constant (k, day⁻¹)	Half-life (t½, days)
2.0	0.025	27.7
4.0	0.008	86.6
6.0	0.005	138.6
8.0	0.045	15.4
10.0	0.210	3.3

Table 2: Effect of Temperature on the Oxidative Degradation of a Model Unsaturated Ethyl Ester in the Presence of Air

Temperature (°C)	% Degradation after 30 days
4	< 1%
25	5-8%
40	15-20%
60	> 50%

Table 3: Efficacy of Different Antioxidants in Preventing Oxidation of a Model Unsaturated Ethyl Ester at 40°C

Formulation	% Degradation after 30 days
Control (no antioxidant)	18%
0.02% BHT	3%
0.02% BHA	4%
0.1% α-Tocopherol	6%

Experimental Protocols

Protocol 1: Forced Degradation Study of Ethyl 10(E)-pentadecenoate

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and establish the degradation pathways of Ethyl 10(E)-pentadecenoate, in accordance with ICH guidelines.[8][9][10][11]

1. Preparation of Stock Solution:

• Prepare a stock solution of Ethyl 10(E)-pentadecenoate at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix the stock solution with 0.1 N HCl to achieve a final drug concentration of 0.1 mg/mL.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.1 N NaOH before analysis.

• Base Hydrolysis:

  • Mix the stock solution with 0.1 N NaOH to achieve a final drug concentration of 0.1 mg/mL.

  • Incubate at room temperature for 4 hours.

  • Neutralize with an equivalent amount of 0.1 N HCl before analysis.

• Oxidative Degradation:

  • Mix the stock solution with 3% hydrogen peroxide to achieve a final drug concentration of 0.1 mg/mL.

  • Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Expose the solid drug substance to 80°C for 48 hours in a calibrated oven.

  • Dissolve the stressed solid in the mobile phase for analysis.

• Photolytic Degradation:

  • Expose the stock solution (in a quartz cuvette) and the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light.

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC-UV method (see Protocol 2).

• Aim for 5-20% degradation of the active ingredient. Adjust stress conditions (time, temperature, reagent concentration) if degradation is outside this range.[12]

Protocol 2: Stability-Indicating HPLC-UV Method for Ethyl 10(E)-pentadecenoate

This method is designed to separate Ethyl 10(E)-pentadecenoate from its potential degradation products.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: Acetonitrile

  • B: Water

• Gradient Elution:

  Time (min)	%A	%B
  0	70	30
  15	95	5
  20	95	5
  22	70	30

  | 25 | 70 | 30 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 205 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute the sample to an appropriate concentration (e.g., 0.1 mg/mL) with the mobile phase.

Validation of the Method: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness to ensure it is stability-indicating.

Visualizations

Caption: Primary degradation pathways for Ethyl 10(E)-pentadecenoate.

Caption: Workflow for developing a stable Ethyl 10(E)-pentadecenoate formulation.

Caption: Troubleshooting decision tree for Ethyl 10(E)-pentadecenoate formulation instability.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. Antioxidants - CD Formulation [formulationbio.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. The effects of packaging on the stability of a moisture sensitive compound. | Semantic Scholar [semanticscholar.org]
• 7. The effects of packaging on the stability of a moisture sensitive compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. ijrpp.com [ijrpp.com]
• 12. sgs.com [sgs.com]

Best practices for handling and storing Ethyl 10(E)-pentadecenoate.

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling, storing, and utilizing Ethyl 10(E)-pentadecenoate in experimental settings. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 10(E)-pentadecenoate and what are its primary characteristics?

Ethyl 10(E)-pentadecenoate is an ethyl ester of a monounsaturated fatty acid. It is typically a liquid at room temperature. Due to its ester linkage, it is relatively nonpolar and soluble in organic solvents, with limited solubility in aqueous solutions.

Q2: What are the recommended storage conditions for Ethyl 10(E)-pentadecenoate?

To ensure stability and prevent degradation, Ethyl 10(E)-pentadecenoate should be stored in a cool, dry, and well-ventilated area. It is crucial to keep it away from heat, sparks, open flames, and strong oxidizing agents. For long-term storage, maintaining a temperature of -20°C is recommended.

Q3: What personal protective equipment (PPE) should be used when handling Ethyl 10(E)-pentadecenoate?

Standard laboratory PPE should be worn, including safety glasses or goggles, chemical-resistant gloves (such as nitrile), and a lab coat.

Handling and Storage Guidelines

Proper handling and storage are critical for maintaining the integrity of Ethyl 10(E)-pentadecenoate and ensuring experimental reproducibility.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C (long-term)	Minimizes potential degradation and oxidation.
Storage Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	Reduces the risk of oxidation of the unsaturated fatty acid chain.
Container	Tightly sealed, light-resistant container (e.g., amber glass vial)	Protects from air and light, which can promote oxidation.
Handling	Use in a well-ventilated area or under a fume hood.	Avoids inhalation of any potential vapors.
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.	These can catalyze the hydrolysis of the ester or oxidation of the double bond.[1]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol details the preparation of a high-concentration stock solution of Ethyl 10(E)-pentadecenoate for use in cell culture experiments.

Materials:

• Ethyl 10(E)-pentadecenoate

• Anhydrous ethanol (B145695) (sterile)

• Sterile, conical tubes or vials

Procedure:

• In a sterile environment (e.g., a laminar flow hood), dissolve Ethyl 10(E)-pentadecenoate in anhydrous ethanol to create a high-concentration stock solution (e.g., 100 mM).

• Vortex the solution thoroughly to ensure the compound is completely dissolved.

• Aliquot the stock solution into smaller, single-use sterile vials to minimize freeze-thaw cycles and reduce the risk of contamination.

• Store the stock solution aliquots at -20°C.

Protocol 2: Preparation of Fatty Acid-BSA Complex for Cell Culture

For many cell-based assays, it is necessary to complex the fatty acid ester with a carrier protein like bovine serum albumin (BSA) to facilitate its delivery into the cells.

Materials:

• Ethyl 10(E)-pentadecenoate stock solution (from Protocol 1)

• Fatty acid-free BSA

• Sterile phosphate-buffered saline (PBS) or serum-free cell culture medium

• Sterile 0.22 µm filter

Procedure:

• Prepare a 10% (w/v) solution of fatty acid-free BSA in sterile PBS or serum-free medium.

• Gently agitate the solution to dissolve the BSA without creating excessive foam.

• Sterilize the BSA solution by passing it through a 0.22 µm filter.

• Warm the sterile BSA solution to 37°C.

• While gently vortexing, slowly add the Ethyl 10(E)-pentadecenoate stock solution to the pre-warmed BSA solution. A common molar ratio of fatty acid to BSA is between 2:1 and 6:1.

• Incubate the mixture at 37°C for at least 30 minutes with gentle agitation to allow for the complex to form.

• This fatty acid-BSA complex can now be diluted to the final desired concentration in your complete cell culture medium.

• Crucially, prepare a vehicle control using the same concentration of ethanol and BSA without the Ethyl 10(E)-pentadecenoate.

Troubleshooting Guide

A primary challenge in experiments involving fatty acid ethyl esters is their potential for hydrolysis by cellular enzymes into the corresponding fatty acid and ethanol.[2] This can lead to misinterpretation of results, as the observed biological effects may be due to the degradation products rather than the intact ester.

Issue 1: Unexpected or Inconsistent Biological Effects

• Question: Are the observed cellular effects truly from Ethyl 10(E)-pentadecenoate or its hydrolysis products?

• Troubleshooting Steps:

  • Run parallel control experiments:

    • Treat cells with the corresponding fatty acid (10(E)-pentadecenoic acid) at an equivalent concentration.

    • Treat cells with ethanol at the concentration present in the final culture medium from the stock solution.

    • Treat cells with the vehicle control (BSA and ethanol).

  • Time-course experiment: Analyze the biological endpoint at various time points. Hydrolysis is a time-dependent process.

  • Chemical analysis: If possible, use techniques like GC-MS or LC-MS to analyze the cell culture medium and cell lysates over time to quantify the concentrations of the parent ester and the free fatty acid.

Issue 2: Poor Solubility or Precipitation in Culture Medium

• Question: Is the Ethyl 10(E)-pentadecenoate coming out of solution and forming micelles or precipitates?

• Troubleshooting Steps:

  • Verify the BSA complexation: Ensure the fatty acid to BSA molar ratio is appropriate. A higher ratio may lead to unbound ester that can precipitate.

  • Check the final ethanol concentration: High concentrations of the ethanol solvent in the final medium can be toxic to cells and may affect solubility. Keep the final ethanol concentration below 0.5%.

  • Visual inspection: Before adding to cells, inspect the prepared medium for any cloudiness or precipitate.

Issue 3: High Cellular Toxicity

• Question: Is the observed cell death due to the compound itself or a secondary effect?

• Troubleshooting Steps:

  • Dose-response curve: Perform a thorough dose-response experiment to determine the optimal non-toxic working concentration.

  • Evaluate hydrolysis products: As mentioned in Issue 1, the liberated free fatty acid can have its own toxicity profile, a phenomenon known as lipotoxicity.[1]

  • Assess vehicle toxicity: Ensure that the concentrations of ethanol and BSA in the vehicle control are not causing cytotoxicity.

Visualizations

Below are diagrams to illustrate key workflows and concepts related to the use of Ethyl 10(E)-pentadecenoate.

Caption: Experimental workflow for using Ethyl 10(E)-pentadecenoate in cell culture.

Caption: Troubleshooting logic for unexpected experimental outcomes.

Caption: Putative intracellular metabolic fate of Ethyl 10(E)-pentadecenoate.

References

• 1. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and degradation of fatty acid ethyl esters by cultured hepatoma cells exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]

Common impurities in commercial Ethyl 10(E)-pentadecenoate and their removal.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial Ethyl 10(E)-pentadecenoate. The information addresses common impurities and their removal to ensure the quality and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial Ethyl 10(E)-pentadecenoate?

A1: The most common impurities in commercial Ethyl 10(E)-pentadecenoate typically arise from its synthesis. The two primary synthetic routes are the Wittig reaction and olefin cross-metathesis.

• From the Wittig Reaction:

  • Triphenylphosphine (B44618) oxide (TPPO): A common byproduct of the Wittig reaction.[1][2][3]

  • Ethyl 10(Z)-pentadecenoate: The geometric isomer (Z-isomer) of the desired E-isomer can form, with the ratio of E to Z depending on the reaction conditions.[4][5]

  • Unreacted starting materials: Residual amounts of the initial aldehyde and phosphonium (B103445) ylide may be present.

• From Olefin Cross-Metathesis:

  • Ruthenium catalyst residues: Trace amounts of the ruthenium-based catalysts (e.g., Grubbs' catalyst) used in the reaction may remain.[1][6][7]

  • Homocoupling byproducts: Self-metathesis of the starting olefins can lead to the formation of undesired symmetric alkenes.[8][9]

  • Other olefinic species: Depending on the purity of the starting materials, other fatty acid esters with varying chain lengths or degrees of unsaturation may be present.

Q2: How can I detect the presence of these impurities in my sample?

A2: Several analytical techniques can be employed to identify and quantify impurities in Ethyl 10(E)-pentadecenoate:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile compounds. It can effectively separate the E and Z isomers and other fatty acid esters. The mass spectrometer provides structural information for definitive identification.[10]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a silver-impregnated stationary phase (argentation chromatography), is excellent for separating geometric isomers (E/Z).[11][12][13] Reversed-phase HPLC can be used to separate TPPO from the desired ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help in quantifying the ratio of E to Z isomers by integrating the signals of the vinylic protons. ³¹P NMR is particularly useful for detecting phosphorus-containing impurities like TPPO.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This technique is highly sensitive for detecting trace amounts of residual ruthenium catalyst.[7]

Q3: What are the potential impacts of these impurities on my experiments?

A3: The presence of impurities can have significant effects on experimental outcomes, particularly in biological and drug development research:

• Altered Biological Activity: The Z-isomer may have different biological activity compared to the E-isomer, potentially leading to confounding results in cell-based assays or animal studies.

• Toxicity: Residual ruthenium catalysts can be cytotoxic, interfering with cellular processes.[7] TPPO can also exhibit biological effects that may complicate the interpretation of results.

• Inaccurate Quantification: The presence of impurities can lead to incorrect quantification of the active compound, affecting dose-response relationships and other quantitative analyses.

• Side Reactions: Residual catalysts or reactive impurities could potentially catalyze unwanted side reactions in your experimental system.

Troubleshooting Guides

Issue 1: Presence of Triphenylphosphine Oxide (TPPO)

Symptoms:

• A broad, featureless signal in the aromatic region of the ¹H NMR spectrum.

• A characteristic signal in the ³¹P NMR spectrum.

• Anomalous results in biological assays that are not attributable to the main compound.

Troubleshooting Steps:

• Quantification: Use HPLC or NMR to determine the concentration of TPPO in your sample.[14][15][16]

• Removal:

  • Precipitation/Crystallization: TPPO has low solubility in nonpolar solvents like hexane (B92381) or cyclohexane. Dissolving the crude product in a minimal amount of a more polar solvent (like ether or dichloromethane) and then adding a large excess of a nonpolar solvent can precipitate the TPPO, which can then be removed by filtration.[1][3]

  • Column Chromatography: Flash chromatography on silica (B1680970) gel is an effective method for separating the relatively nonpolar Ethyl 10(E)-pentadecenoate from the more polar TPPO. A gradient elution from a nonpolar solvent (e.g., hexane) to a slightly more polar solvent system (e.g., hexane/ethyl acetate) is typically used.[3]

  • Acid-Base Extraction: Although less common for TPPO itself, some methods involve converting phosphine (B1218219) oxides to derivatives that can be removed by extraction.

Issue 2: Presence of the Z-Isomer (Ethyl 10(Z)-pentadecenoate)

Symptoms:

• Additional peaks in the vinylic region of the ¹H and ¹³C NMR spectra, indicating the presence of both E and Z isomers.

• Broadened or split peaks in GC or HPLC chromatograms.

Troubleshooting Steps:

• Quantification: Determine the E/Z ratio using GC or ¹H NMR.

• Removal:

  • Argentation Chromatography: This is the most effective method for separating geometric isomers of unsaturated fatty acid esters. A column packed with silica gel impregnated with silver nitrate (B79036) is used. The Z-isomer forms a stronger complex with the silver ions and is retained on the column longer than the E-isomer.[11]

  • Preparative HPLC: A reversed-phase C18 column may provide some separation of the E and Z isomers, allowing for their isolation on a preparative scale.[17]

  • Low-Temperature Crystallization: In some cases, fractional crystallization at low temperatures can be used to separate isomers, as they may have different melting points and solubilities.

Issue 3: Residual Ruthenium Catalyst

Symptoms:

• A dark or colored appearance of the product.

• Inconsistent or unexpected catalytic activity in subsequent reactions.

• Detection of ruthenium by ICP-MS analysis.

Troubleshooting Steps:

• Quantification: Use ICP-MS to accurately determine the ruthenium concentration. The acceptable limit in pharmaceutical applications is typically very low (e.g., <10 ppm).[7]

• Removal:

  • Adsorbent Treatment: The crude product can be stirred with adsorbents like activated carbon, silica gel, or specialized scavengers that bind to the ruthenium catalyst. The adsorbent is then removed by filtration.[2][3][6]

  • Extraction: Washing the organic solution of the product with an aqueous solution containing a chelating agent (e.g., cysteine, 2-mercaptonicotinic acid) can extract the ruthenium into the aqueous phase.[1]

  • Oxidative Treatment: In some cases, oxidizing the ruthenium to a more polar species can facilitate its removal by silica gel chromatography or extraction.

Data Presentation

The following table provides illustrative data on the typical levels of common impurities found in commercial Ethyl 10(E)-pentadecenoate and the achievable purity after applying the recommended removal techniques. Please note that these values are for guidance only and may vary between different commercial suppliers and batches.

Impurity	Typical Level in Commercial Product	Target Level After Purification	Recommended Removal Technique(s)
Triphenylphosphine oxide (TPPO)	0.5 - 5.0%	< 0.1%	Precipitation, Column Chromatography
Ethyl 10(Z)-pentadecenoate	1 - 15%	< 1%	Argentation Chromatography, Preparative HPLC
Ruthenium Catalyst Residues	50 - 500 ppm	< 10 ppm	Adsorbent Treatment, Extraction
Other Fatty Acid Esters	0.1 - 2.0%	< 0.5%	Column Chromatography, Distillation

Experimental Protocols

Protocol 1: Removal of Triphenylphosphine Oxide (TPPO) by Precipitation

• Dissolution: Dissolve the crude Ethyl 10(E)-pentadecenoate containing TPPO in a minimal amount of diethyl ether.

• Precipitation: Slowly add hexane (approximately 10-20 volumes) to the solution while stirring. The TPPO will precipitate as a white solid.

• Cooling: Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Filter the mixture through a Büchner funnel to remove the precipitated TPPO.

• Washing: Wash the filter cake with a small amount of cold hexane.

• Concentration: Combine the filtrates and concentrate under reduced pressure to obtain the purified Ethyl 10(E)-pentadecenoate.

• Analysis: Analyze the purified product by HPLC or NMR to confirm the removal of TPPO.

Protocol 2: Separation of E/Z Isomers by Argentation Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel in a nonpolar solvent (e.g., hexane).

  • In a separate container, dissolve silver nitrate in methanol (B129727) (e.g., 10-20% w/w of silica gel).

  • Add the silica gel to the silver nitrate solution and evaporate the methanol under reduced pressure to obtain a free-flowing powder.

  • Pack a chromatography column with the silver nitrate-impregnated silica gel using a hexane slurry.

• Sample Loading: Dissolve the E/Z mixture of Ethyl 10(E)-pentadecenoate in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a solvent system of increasing polarity, for example, starting with hexane and gradually adding ethyl acetate (B1210297) (e.g., 99:1 to 95:5 hexane:ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by TLC or GC-MS to identify the fractions containing the pure E-isomer.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Mandatory Visualizations

Caption: Workflow for the analysis and purification of commercial Ethyl 10(E)-pentadecenoate.

Caption: Common impurities originating from the Wittig synthesis of Ethyl 10(E)-pentadecenoate.

Caption: Common impurities from the cross-metathesis synthesis of Ethyl 10(E)-pentadecenoate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A convenient method for the efficient removal of ruthenium byproducts generated during olefin metathesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 6. Purification technique for the removal of ruthenium from olefin metathesis reaction products | Semantic Scholar [semanticscholar.org]
• 7. Heterogeneous Removal of Water-Soluble Ruthenium Olefin Metathesis Catalyst from Aqueous Media Via Host-Guest Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cross Metathesis [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Chain separation of monounsaturated fatty acid methyl esters by argentation thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. Determination of triphenylphosphine oxide in active pharmaceutical ingredients by hollow-fiber liquid-phase microextraction followed by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. daneshyari.com [daneshyari.com]
• 16. researchgate.net [researchgate.net]
• 17. Separation of fatty acid ester and amide enantiomers by high-performance liquid chromatography on chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Ethyl 10(E)-pentadecenoate Isomer Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of Ethyl 10(E)-pentadecenoate from its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating Ethyl 10(E)-pentadecenoate from its isomers?

A1: The primary challenges lie in the structural similarity of the isomers. Positional isomers (e.g., Ethyl 9(E)-pentadecenoate) and geometric isomers (Ethyl 10(Z)-pentadecenoate) have very similar physical and chemical properties, making their separation difficult. Effective separation relies on highly selective chromatographic techniques that can differentiate subtle differences in their structures.

Q2: Which analytical techniques are most effective for separating these isomers?

A2: Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most powerful and commonly used techniques.[1][2] Specifically:

• Gas Chromatography (GC): Highly polar capillary columns are the preferred choice for separating geometric and positional isomers of fatty acid esters.[3][4]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase (RP-HPLC) and silver-ion HPLC (Ag-HPLC) are very effective. Ag-HPLC, in particular, offers excellent selectivity for separating isomers based on the degree and geometry of unsaturation.[5][6][7]

Q3: Is derivatization of my sample necessary?

A3: The target analyte is already an ethyl ester, which is a suitable form for both GC and HPLC analysis. Further derivatization is generally not required. If you were starting with the free fatty acid (10(E)-pentadecenoic acid), esterification to its methyl or ethyl ester would be necessary for GC analysis to improve volatility and peak shape.[2]

Q4: Can I use mass spectrometry (MS) to differentiate the isomers?

A4: While standard electron ionization mass spectrometry (EI-MS) will show similar fragmentation patterns for positional and geometric isomers, making them difficult to distinguish by MS alone, it is invaluable as a detector for GC or HPLC.[8] When coupled with a successful chromatographic separation, MS provides definitive identification and quantification.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Gas Chromatography (GC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor or no separation of cis/trans (E/Z) isomers.	Inappropriate GC column: Using a non-polar or low-polarity column.	Use a highly polar column: Select a cyanopropyl silicone phase (e.g., DB-23, HP-88, Rt-2560, CP-Sil 88) or a polyethylene (B3416737) glycol (PEG) phase (e.g., DB-Wax, HP-INNOWAX).[3][4] For challenging separations, longer columns (e.g., 100m) provide better resolution.[9]
Incorrect oven temperature program: Isothermal elution may not be sufficient.	Optimize the temperature program: Start with a slow temperature ramp to enhance separation. For example, after an initial hold, use a ramp of 1-5°C/min through the elution range of the C15:1 isomers.[10]
Co-elution of positional isomers.	Column selectivity is insufficient.	Switch to a column with different selectivity: If a PEG column fails, a cyanopropyl column might provide the necessary selectivity, or vice versa.[3] Consider silver-ion chromatography as a pre-separation step.
Carrier gas flow rate is not optimal.	Optimize the linear velocity: Ensure the carrier gas (Helium or Hydrogen) flow rate is optimal for the column diameter to achieve the best efficiency.
Peak tailing.	Active sites in the GC system: Contamination in the injector liner or column.	Use a new, deactivated injector liner. Condition the column according to the manufacturer's instructions.
Sample overloading.	Dilute the sample or inject a smaller volume.
Inconsistent retention times.	Leaks in the GC system.	Perform a leak check of the gas lines, fittings, and septum.
Fluctuations in oven temperature or carrier gas pressure.	Ensure the GC is properly calibrated and that gas pressures are stable.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of isomers in Reversed-Phase (RP-HPLC).	Mobile phase composition is not optimal.	Adjust the mobile phase: For C18 columns, acetonitrile (B52724)/water or methanol/water mixtures are common.[6][7] Fine-tune the organic solvent percentage to improve resolution. Isocratic elution is often successful.[5]
Column chemistry is not selective enough.	Try a different stationary phase: A C18 column with high shape selectivity (e.g., a cholesteryl-bonded phase) can improve the separation of geometric isomers.[2]
Inability to separate isomers using conventional HPLC.	The isomers are too similar for the selected method.	Employ Silver-Ion HPLC (Ag-HPLC): This technique provides superior separation of unsaturated isomers. Silver ions in the stationary or mobile phase interact with the double bonds, allowing for separation based on the number, position, and configuration of the double bonds.[5][11]
Low detector response.	Analytes have poor chromophores.	Use a low wavelength UV detector (e.g., 192-205 nm). [6] Alternatively, use an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer.
Broad peaks.	Extra-column volume.	Minimize the length and diameter of tubing between the injector, column, and detector.
Column degradation.	Flush the column or replace it if it's at the end of its lifespan.

Experimental Protocols

Protocol 1: GC-MS for Isomer Separation

This protocol outlines a general method for the separation of Ethyl 10(E)-pentadecenoate from its isomers using a highly polar GC column.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: Highly polar cyanopropyl silicone column (e.g., Rt-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness).[4]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector:

  • Temperature: 250°C

  • Mode: Split (e.g., 50:1 split ratio)

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 140°C, hold for 5 min.

  • Ramp: 4°C/min to 240°C.

  • Hold: Hold at 240°C for 10 min.

• MS Detector:

  • Transfer Line Temperature: 240°C

  • Ion Source Temperature: 230°C

  • Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-400

Protocol 2: Reversed-Phase HPLC for Isomer Separation

This protocol describes a method for separating fatty acid ethyl ester isomers using RP-HPLC.

• Instrumentation: HPLC system with a UV or ELSD detector.

• Column: C18 column with high shape selectivity (e.g., COSMOSIL Cholester, 4.6 mm ID x 250 mm).[5]

• Mobile Phase: Isocratic elution with acetonitrile.[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector:

  • UV: 205 nm

  • or ELSD

• Injection Volume: 10 µL.

Data Presentation

Table 1: Comparison of GC Columns for Fatty Acid Ester Isomer Separation

Column Type	Stationary Phase	Polarity	Typical Dimensions	Application Notes
Cyanopropyl Silicone	biscyanopropyl polysiloxane	Very High	100 m x 0.25 mm, 0.2 µm	Excellent for resolving cis/trans and positional isomers. The column of choice for complex separations.[3][4]
Polyethylene Glycol (PEG)	Wax-type	High	30 m x 0.25 mm, 0.25 µm	Good for general FAME analysis, separates by carbon number and degree of unsaturation. Less effective for cis/trans isomers than cyanopropyl columns.[3]
Low-polarity	5% Phenyl Methylpolysiloxane	Low	30 m x 0.25 mm, 0.25 µm	Not recommended for isomer separation. Separates primarily by boiling point.[12]

Table 2: Example GC and HPLC Method Parameters

Parameter	GC-MS Method	RP-HPLC Method
Column	Rt-2560 (100 m x 0.25 mm, 0.2 µm)	COSMOSIL Cholester C18 (4.6 x 250 mm)
Mobile Phase/Carrier Gas	Helium at 1.0 mL/min	Acetonitrile
Temperature Program	140°C (5 min), ramp 4°C/min to 240°C, hold 10 min	30°C Isothermal
Detector	Mass Spectrometer (EI)	UV at 205 nm
Primary Separation Principle	Polarity and Volatility	Hydrophobicity and Molecular Shape

Visualizations

Caption: Experimental workflow for separating and analyzing isomers of Ethyl 10(E)-pentadecenoate.

Caption: Decision tree for selecting the appropriate chromatographic method.

References

• 1. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS [mdpi.com]
• 2. hplc.eu [hplc.eu]
• 3. benchchem.com [benchchem.com]
• 4. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 5. Preparative Separation of cis- and trans-Isomers of Unsaturated Fatty Acid Methyl Esters Contained in Edible Oils by Reversed-Phase High-Performance Liquid Chromatography - ProQuest [proquest.com]
• 6. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aocs.org [aocs.org]
• 8. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. google.com [google.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. chromforum.org [chromforum.org]

Reference Data & Comparative Studies

A Comparative Analysis of Ethyl 10(E)-pentadecenoate and Ethyl 10(Z)-pentadecenoate for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the geometric isomers, Ethyl 10(E)-pentadecenoate and Ethyl 10(Z)-pentadecenoate. The content is tailored for researchers, scientists, and professionals in drug development, offering a comprehensive overview of their physicochemical properties, potential biological activities, and relevant experimental protocols.

Physicochemical Properties

Ethyl 10(E)-pentadecenoate and Ethyl 10(Z)-pentadecenoate are unsaturated fatty acid ethyl esters (FAEEs) that share the same molecular formula and mass. Their distinct stereochemistry, arising from the trans (E) and cis (Z) configuration of the double bond at the tenth carbon, leads to differences in their physical properties, such as melting point, boiling point, and spatial arrangement, which in turn can influence their biological activity and therapeutic potential. While specific experimental data for these two compounds is limited, the following table summarizes their known and predicted properties.

Property	Ethyl 10(E)-pentadecenoate	Ethyl 10(Z)-pentadecenoate
Molecular Formula	C₁₇H₃₂O₂	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol [1]	268.44 g/mol [2]
CAS Number	2692622-81-2[1]	151259-45-9[2]
Appearance	Predicted: Liquid	Predicted: Liquid
Purity	>99% (as commercially available)[1]	>99% (as commercially available)[2]
Storage Temperature	Freezer[1]	Freezer[2]
InChIKey	RSEAPEXWBAUDMA-BQYQJAHWSA-N[1]	RSEAPEXWBAUDMA-FPLPWBNLSA-N[2]

Biological Activity

A study by Costabile et al. (2017) demonstrated that both 10(E)-pentadecenoic acid and 10(Z)-pentadecenoic acid can inhibit the IFN-γ-induced production of kynurenine (B1673888) in THP-1 cells, with the (E) isomer showing a 14% inhibition and the (Z) isomer a 16% inhibition at a concentration of 20 µM.[3][4] This suggests a potential role for these compounds in modulating the kynurenine pathway, which is implicated in inflammatory and neurodegenerative diseases. The ethyl ester derivatives of these fatty acids may exhibit similar or enhanced activity due to altered bioavailability and cell permeability.

The general biological activities of unsaturated fatty acid esters are diverse and include anti-inflammatory, antibacterial, and antifungal properties.[5] For instance, related fatty acid esters have been shown to modulate signaling pathways such as NF-κB and MAPKs, which are central to the inflammatory response. Further research is warranted to elucidate the specific biological activities and mechanisms of action of Ethyl 10(E)-pentadecenoate and Ethyl 10(Z)-pentadecenoate.

Experimental Protocols

Synthesis of Ethyl 10-pentadecenoates

A representative method for the synthesis of fatty acid ethyl esters is through the esterification of the corresponding fatty acid.

Materials:

• 10(E)- or 10(Z)-pentadecenoic acid

• Anhydrous ethanol (B145695)

• Sulfuric acid (catalyst)

• Hexane (B92381)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• Dissolve 1 equivalent of the pentadecenoic acid isomer in an excess of anhydrous ethanol (e.g., 20-fold molar excess) in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in hexane and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl pentadecenoate.

• Purify the product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard technique for the analysis and quantification of fatty acid ethyl esters.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• A nonpolar capillary column (e.g., DB-5ms or equivalent)

Procedure:

• Sample Preparation: Prepare a dilute solution of the synthesized ethyl pentadecenoate isomer in a volatile organic solvent such as hexane (e.g., 1 mg/mL).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Volume: 1 µL (split or splitless mode).

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Scan Mode: Full scan.

• Data Analysis: Identify the peaks corresponding to Ethyl 10(E)-pentadecenoate and Ethyl 10(Z)-pentadecenoate based on their retention times and mass spectra. The trans isomer is expected to have a slightly shorter retention time than the cis isomer on a standard nonpolar column. The mass spectrum should show a molecular ion peak (M+) at m/z 268.44 and characteristic fragmentation patterns for fatty acid ethyl esters.

Visualizations

Caption: Workflow for the synthesis and analysis of Ethyl 10-pentadecenoates.

Caption: Hypothetical anti-inflammatory signaling pathway modulation.

References

• 1. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 84743-29-3: cis-10-pentadecenoic acid | CymitQuimica [cymitquimica.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. jmaterenvironsci.com [jmaterenvironsci.com]

A Comparative Analysis of the Biological Activities of Ethyl 10(E)-pentadecenoate and its Methyl Ester Counterpart

A comprehensive guide for researchers and drug development professionals.

In the realm of fatty acid esters, the biological activities of ethyl and methyl esters of the same fatty acid can exhibit notable differences. This guide provides a comparative analysis of the known biological activities of Ethyl 10(E)-pentadecenoate and Methyl 10(E)-pentadecenoate. Due to a scarcity of direct comparative research on these specific molecules, this guide also incorporates data from a structurally similar ethyl ester, (E)-9-octadecenoic acid ethyl ester (E9OAEE), to provide a potential, albeit indirect, framework for understanding the possible biological effects of Ethyl 10(E)-pentadecenoate.

Executive Summary

Direct comparative studies on the biological activity of Ethyl 10(E)-pentadecenoate and Methyl 10(E)-pentadecenoate are not currently available in the scientific literature. Information on the specific biological activities of these two compounds is also limited. However, research on the structurally analogous (E)-9-octadecenoic acid ethyl ester (E9OAEE) reveals significant anti-inflammatory properties. This guide presents the available information on Methyl 10(E)-pentadecenoate and leverages the detailed findings on E9OAEE to offer a potential, indirect comparison.

I. Overview of Biological Activity

Methyl 10(E)-pentadecenoate

Limited information is available regarding the specific biological activities of Methyl 10(E)-pentadecenoate. It has been identified as a component in some plant extracts and is noted for its role as a pheromone in certain insects. While some studies on plant extracts containing this compound suggest general antimicrobial and antioxidant properties, these effects are not specifically attributed to Methyl 10(E)-pentadecenoate itself.

Ethyl 10(E)-pentadecenoate: An Indirect Comparison via (E)-9-octadecenoic acid ethyl ester (E9OAEE)

In the absence of direct data for Ethyl 10(E)-pentadecenoate, we turn to the well-documented anti-inflammatory activity of a structurally similar compound, (E)-9-octadecenoic acid ethyl ester (E9OAEE). A study has shown that E9OAEE can significantly ameliorate inflammatory responses in lipopolysaccharide (LPS)-induced RAW264.7 macrophages.[1] This suggests that long-chain monounsaturated fatty acid ethyl esters may possess anti-inflammatory potential.

The key anti-inflammatory effects of E9OAEE observed in the study include the dose-dependent suppression of key inflammatory mediators.[1]

II. Quantitative Data Comparison (Indirect)

The following table summarizes the quantitative data on the inhibitory effects of (E)-9-octadecenoic acid ethyl ester (E9OAEE) on the production of inflammatory mediators in LPS-stimulated RAW264.7 macrophages. This data is presented as a potential indicator of the activity of Ethyl 10(E)-pentadecenoate. No comparable quantitative data for Methyl 10(E)-pentadecenoate has been found.

Biological Marker	Test System	Concentration of E9OAEE (µg/mL)	Inhibition
Nitric Oxide (NO)	LPS-induced RAW264.7 macrophages	6.25, 12.5, 25	Dose-dependent suppression
Prostaglandin E2 (PGE2)	LPS-induced RAW264.7 macrophages	6.25, 12.5, 25	Dose-dependent suppression
Tumor Necrosis Factor-α (TNF-α)	LPS-induced RAW264.7 macrophages	6.25, 12.5, 25	Dose-dependent suppression

III. Experimental Protocols

The following are detailed methodologies for the key experiments conducted to evaluate the anti-inflammatory activity of (E)-9-octadecenoic acid ethyl ester (E9OAEE), which could be adapted for testing Ethyl 10(E)-pentadecenoate and Methyl 10(E)-pentadecenoate.

Cell Culture and Treatment

RAW264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained at 37°C in a humidified atmosphere with 5% CO2. For experiments, cells are pretreated with various concentrations of the test compound for a specified time before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay

The production of nitric oxide is determined by measuring the amount of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant using the Griess reagent. The supernatant is mixed with the Griess reagent, and the absorbance is measured at 540 nm. The concentration of nitrite is calculated from a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) and Tumor Necrosis Factor-α (TNF-α) Measurement

The levels of PGE2 and TNF-α in the cell culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

Western Blot Analysis

To investigate the underlying molecular mechanisms, the expression and phosphorylation of key signaling proteins are analyzed by Western blotting. Cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against proteins of interest (e.g., iNOS, COX-2, p-ERK, p-p38, p-JNK, IκBα, NF-κB p65) and a loading control (e.g., β-actin). The protein bands are then visualized using a chemiluminescence detection system.

IV. Signaling Pathways

The anti-inflammatory effects of (E)-9-octadecenoic acid ethyl ester (E9OAEE) are mediated through the regulation of key signaling pathways involved in inflammation. E9OAEE has been shown to inhibit the phosphorylation of mitogen-activated protein kinases (MAPKs) such as ERK, p38, and JNK, and to prevent the nuclear translocation of the p65 subunit of nuclear factor-kappa B (NF-κB) in LPS-stimulated macrophages.[1]

Below are diagrams illustrating the putative signaling pathway and a general experimental workflow.

Caption: Putative signaling pathway of (E)-9-octadecenoic acid ethyl ester (E9OAEE) in LPS-induced macrophages.

References

• 1. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF- κ B Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity of Insect Receptors to Long-Chain Esters: A Comparative Analysis Based on the Codling Moth (Cydia pomonella) Response to Pear Ester and Related Compounds

Disclaimer: Extensive literature searches did not yield specific experimental data on the cross-reactivity of insect receptors to Ethyl 10(E)-pentadecenoate . Therefore, this guide utilizes the well-documented case of the codling moth, Cydia pomonella, and its olfactory response to the pear kairomone, ethyl (2E,4Z)-2,4-decadienoate (commonly known as pear ester), and its analogs as a representative model system. This approach allows for a detailed comparison of receptor responses to structurally related long-chain esters, fulfilling the core requirements of this guide with relevant experimental data.

The codling moth is a significant pest of pome fruits, and its interaction with host plant volatiles, particularly esters, has been extensively studied. The pear ester is a potent attractant for both male and female codling moths, making it an excellent subject for investigating the principles of olfactory receptor cross-reactivity and specificity.[1]

Quantitative Data on Olfactory Responses

The following tables summarize electrophysiological and behavioral data from studies on Cydia pomonella responding to the pear ester and other structurally related compounds. This data provides insights into the specificity of the insect's olfactory system.

Table 1: Electroantennogram (EAG) Responses of Cydia pomonella to Pear Ester and Pheromone Components

Compound	Sex	Mean EAG Response (mV) ± SE	Notes
(E,E)-8,10-dodecadien-1-ol (Codlemone)	Male	Data not available in specific mV for direct comparison	Pheromone component, high male sensitivity expected.
(E,E)-8,10-dodecadien-1-ol (Codlemone)	Female	Data not available in specific mV for direct comparison	Females are much less sensitive than males.[2]
Ethyl (2E,4Z)-2,4-decadienoate (Pear Ester)	Male	Higher than females	Males are more sensitive to the pear ester than females.[2]
Ethyl (2E,4Z)-2,4-decadienoate (Pear Ester)	Female	Lower than males

Note: While absolute mV values are not consistently reported across studies for a direct comparison in this format, the relative responses provide clear evidence of differential sensitivity.

Table 2: Behavioral Response of Cydia pomonella to Pear Ester and Analogs in Field Trapping

Compound	Trap Catch (Mean number of moths)	Notes
Ethyl (2E,4Z)-2,4-decadienoate (Pear Ester)	High (attractive to both sexes)	A potent attractant.[1]
10-carbon analogue alcohols	Not significant	[1]
10-carbon analogue aldehydes	Not significant	[1]
10-carbon analogue acetates	Not significant	[1]
Other 10-carbon esters (isomers)	Significantly lower than pear ester	The (E,Z) isomer is far more attractive than (E,E) isomers.[1]
(E,E)-8,10-dodecadien-1-ol (Codlemone)	High (males only)	Standard pheromone lure.
Codlemone + Pear Ester	Can be antagonistic at high concentrations of pear ester	The pear ester can interfere with pheromone trap efficiency.[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are fundamental to understanding how the quantitative data on receptor responses are generated.

Electroantennography (EAG)

Electroantennography measures the summed electrical potential from the entire antenna in response to an odorant stimulus. It is a valuable technique for screening compounds for olfactory activity.

Methodology:

• Insect Preparation: An adult Cydia pomonella is immobilized. The head is excised, and the antennae are kept intact.

• Electrode Placement: Two glass capillary electrodes filled with a saline solution (e.g., Ringer's solution) are used. The reference electrode is inserted into the base of the antenna, and the recording electrode is placed in contact with the distal tip.

• Odorant Delivery: A defined volume of the test compound, dissolved in a solvent like hexane, is applied to a filter paper strip inside a Pasteur pipette. A purified and humidified air stream is continuously passed over the antenna. Puffs of air are then passed through the odorant-containing pipette to deliver the stimulus.

• Signal Recording and Amplification: The potential difference between the electrodes is amplified and recorded using specialized software. The amplitude of the negative deflection in the baseline potential upon stimulation is measured as the EAG response.

• Data Analysis: Responses to a solvent blank are subtracted from the responses to the test compounds. Dose-response curves are often generated by testing a range of odorant concentrations.

Single Sensillum Recording (SSR)

Single Sensillum Recording allows for the measurement of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum. This technique provides much finer detail about the specificity of individual receptors.

Methodology:

• Insect Preparation: The moth is restrained in a holder, often a pipette tip, with the head and antennae exposed and immobilized with wax or dental cement.

• Electrode Placement: A tungsten or glass recording electrode is carefully inserted through the cuticle at the base of a single olfactory sensillum on the antenna. A reference electrode is inserted into another part of the body, such as the eye.

• Odorant Delivery: The odorant delivery system is similar to that used for EAG, allowing for precise timing and concentration of the stimulus.

• Signal Recording: The electrical activity (action potentials or "spikes") of the OSNs within the sensillum is recorded. The spike frequency (spikes per second) is the primary measure of the neuron's response.

• Data Analysis: The spontaneous firing rate of the neuron is recorded before stimulation. The response to the odorant is calculated as the increase in spike frequency over the spontaneous rate. Different neurons within the same sensillum can often be distinguished by differences in spike amplitude. Studies have shown the presence of cells in C. pomonella that respond specifically to the pheromone, others that respond to the pear ester, and some that respond to both compounds.[3]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the generalized olfactory signaling pathway in an insect olfactory sensory neuron and the workflows for the experimental protocols described above.

Caption: Generalized insect olfactory signaling pathway.

Caption: Experimental workflow for Electroantennography (EAG).

References

• 1. researchgate.net [researchgate.net]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of a Novel UHPLC-MS/MS Method for the Quantification of Ethyl 10(E)-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly developed Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method for the quantification of Ethyl 10(E)-pentadecenoate against a standard Gas Chromatography-Flame Ionization Detection (GC-FID) method. The data presented herein demonstrates the validation of the new method in accordance with the International Council for Harmonisation (ICH) guidelines, highlighting its suitability for high-throughput and sensitive analysis.[1][2][3][4][5]

Introduction to Ethyl 10(E)-pentadecenoate Quantification

Ethyl 10(E)-pentadecenoate is a long-chain fatty acid ethyl ester (FAEE) of increasing interest in biomedical research due to its potential role as a biomarker and its involvement in various physiological and pathological processes. Accurate and precise quantification of this analyte in complex biological matrices is crucial for understanding its function and for the development of potential therapeutic interventions. This guide outlines a robust and sensitive novel UHPLC-MS/MS method and compares its performance against a traditional GC-FID approach.

Quantitative Method Validation: A Head-to-Head Comparison

The validation of the new UHPLC-MS/MS method was performed following ICH Q2(R1) guidelines to assess its performance characteristics against a standard GC-FID method.[1][2] The following table summarizes the key validation parameters.

Validation Parameter	New UHPLC-MS/MS Method	Standard GC-FID Method	ICH Acceptance Criteria
Linearity (r²)	0.9995	0.9989	≥ 0.995[2]
Range	0.1 - 100 ng/mL	10 - 1000 ng/mL	80-120% of test concentration[2]
Accuracy (% Recovery)	98.5 - 101.2%	95.3 - 104.5%	Typically ±15% of nominal
Precision (%RSD)
- Repeatability	< 2.5%	< 5.0%	Typically ≤ 2%[1]
- Intermediate Precision	< 4.0%	< 7.5%	Typically ≤ 2%[1]
Limit of Detection (LOD)	0.03 ng/mL	3 ng/mL	Signal-to-Noise Ratio of 3:1[5]
Limit of Quantification (LOQ)	0.1 ng/mL	10 ng/mL	Signal-to-Noise Ratio of 10:1
Specificity	High (Mass-based)	Moderate (Retention time-based)	Ability to assess analyte unequivocally

Experimental Protocols

Detailed methodologies for both the novel UHPLC-MS/MS method and the standard GC-FID method are provided below.

Protocol 1: New UHPLC-MS/MS Method

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Load 1 mL of the sample (e.g., plasma) onto the cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

• Elute Ethyl 10(E)-pentadecenoate with 2 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. UHPLC-MS/MS Conditions

• UHPLC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 60% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: Specific precursor-to-product ion transitions for Ethyl 10(E)-pentadecenoate and an internal standard (e.g., Ethyl Heptadecanoate[6]) would be monitored.

Protocol 2: Standard GC-FID Method

1. Sample Preparation: Liquid-Liquid Extraction and Derivatization

• To 1 mL of sample, add an internal standard (e.g., myristic acid ethyl ester[7]).

• Perform a liquid-liquid extraction using 5 mL of hexane.

• Vortex and centrifuge to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent under nitrogen.

• Note: If starting from the free fatty acid, a derivatization step to form the ethyl ester would be required here. This typically involves heating with ethanol (B145695) and an acid catalyst.

2. GC-FID Conditions

• GC System: Agilent 7890B or equivalent.

• Column: A polar capillary column, such as a DB-FATWAX UI (30 m x 0.25 mm ID x 0.25 µm film thickness), is suitable for separating fatty acid esters.[8][9]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, ramp to 240°C at 10°C/min, and hold for 5 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 260°C.

Visualized Workflows and Pathways

To better illustrate the processes and potential applications related to this analytical work, the following diagrams are provided.

Caption: Workflow for the validation of a new analytical method.

Caption: Hypothetical signaling pathway involving Ethyl 10(E)-pentadecenoate.

Conclusion

The novel UHPLC-MS/MS method for the quantification of Ethyl 10(E)-pentadecenoate demonstrates superior performance compared to the standard GC-FID method, particularly in terms of sensitivity, specificity, and linearity. The lower limits of detection and quantification make it highly suitable for applications where sample volume is limited or analyte concentrations are expected to be low. While GC-FID remains a reliable technique, the UHPLC-MS/MS method offers significant advantages for researchers, scientists, and drug development professionals requiring high-throughput and highly sensitive analytical capabilities.

References

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. Analytical methods validation as per ich & usp | PPT [slideshare.net]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

A Comparative Analysis of Synthetic vs. Naturally Sourced Ethyl 10(E)-pentadecenoate for Research and Drug Development

An objective guide for researchers, scientists, and drug development professionals on the performance, characteristics, and potential therapeutic applications of Ethyl 10(E)-pentadecenoate derived from both synthetic and natural origins.

Ethyl 10(E)-pentadecenoate, an ethyl ester of the C15:1 fatty acid pentadecenoic acid, is a molecule of growing interest in the scientific community. Its parent fatty acid, pentadecanoic acid, is recognized for a range of biological activities, including anti-inflammatory and metabolic regulatory effects. This guide provides a comprehensive comparison of Ethyl 10(E)-pentadecenoate sourced from natural origins versus that produced through chemical synthesis, supported by available data and experimental protocols.

Source and Composition

Naturally Sourced Ethyl 10(E)-pentadecenoate is typically derived from the esterification of 10-pentadecenoic acid found in various natural sources. The parent fatty acid is present in trace amounts in dairy fat, some fish, and plants. The natural sourcing often results in a mixture of fatty acid esters, and the final product's purity depends heavily on the extraction and purification methods employed. Potential impurities in naturally sourced products can include other fatty acid esters, free fatty acids, and minor components from the source material.

Synthetic Ethyl 10(E)-pentadecenoate , conversely, is produced through controlled chemical reactions. A common method is the esterification of synthetically derived 10(E)-pentadecenoic acid with ethanol. This process allows for a high degree of purity and consistency between batches. Synthetic production can also control the stereochemistry of the molecule, ensuring the specific trans isomer at the 10th carbon position. Impurities in synthetic versions are typically related to the starting materials and reaction byproducts, which can be minimized through optimized synthesis and purification protocols.

Feature	Synthetic Ethyl 10(E)-pentadecenoate	Naturally Sourced Ethyl 10(E)-pentadecenoate
Origin	Chemical Synthesis	Esterification of naturally occurring fatty acids
Purity	High, typically >98%	Variable, dependent on purification
Consistency	High batch-to-batch consistency	Can vary between batches and sources
Potential Impurities	Starting materials, reaction byproducts	Other fatty acid esters, free fatty acids, source material components
Stereochemistry	Controlled, specific isomer (E)	May contain a mixture of isomers (E and Z)

Comparative Efficacy and Biological Activity

While no direct comparative studies on the efficacy of synthetic versus naturally sourced Ethyl 10(E)-pentadecenoate have been identified, the biological activity is expected to be primarily dictated by the parent fatty acid, 10-pentadecenoic acid, following in vivo hydrolysis of the ethyl ester. The bioavailability of fatty acids from ethyl esters can be lower than from triglycerides, particularly in the absence of a high-fat meal.[1][2][3]

The biological activities of pentadecanoic acid (C15:0) are well-documented and suggest potential therapeutic applications for its ethyl ester. These activities include:

• Anti-inflammatory Effects: Studies on the parent fatty acid, pentadecanoic acid, have demonstrated its ability to ameliorate inflammation. This is a key area of investigation for Ethyl 10(E)-pentadecenoate.

• Metabolic Regulation: Pentadecanoic acid has been shown to have positive effects on metabolic health, including improvements in glucose and lipid metabolism.

• PPAR Agonism: Fatty acids and their derivatives are known to act as ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid metabolism and inflammation.

The efficacy of any given formulation of Ethyl 10(E)-pentadecenoate, whether synthetic or natural, will likely be influenced by its purity and the presence of any contaminants that could interfere with its biological action or bioavailability.

Experimental Protocols

Below are detailed methodologies for key experiments relevant to the evaluation of Ethyl 10(E)-pentadecenoate.

1. Purity and Composition Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To determine the purity of Ethyl 10(E)-pentadecenoate and identify any contaminating fatty acid esters.

• Methodology:

  • Sample Preparation: Dissolve a known amount of the Ethyl 10(E)-pentadecenoate sample in a suitable solvent (e.g., hexane).

  • Internal Standard: Add a known amount of an internal standard (e.g., methyl heptadecanoate) for quantification.

  • GC-MS Analysis: Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g., a polar column for fatty acid ester separation).

  • GC Conditions:

    • Injector Temperature: 250°C

    • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 10 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 50-500.

  • Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify the components by comparing their peak areas to that of the internal standard.

2. In Vitro Cytotoxicity Assessment: MTT Assay

• Objective: To evaluate the potential cytotoxic effects of Ethyl 10(E)-pentadecenoate on a relevant cell line (e.g., HepG2 human liver cancer cells).

• Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treatment: Prepare serial dilutions of synthetic and naturally sourced Ethyl 10(E)-pentadecenoate in culture medium. Replace the existing medium with the treatment solutions. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the test compound, e.g., DMSO).

  • Incubation: Incubate the cells for 24, 48, or 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle control.

3. Anti-inflammatory Activity: Inhibition of Nitric Oxide Production in Macrophages

• Objective: To assess the anti-inflammatory potential of Ethyl 10(E)-pentadecenoate by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

• Methodology:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treatment: Treat the cells with various concentrations of synthetic and naturally sourced Ethyl 10(E)-pentadecenoate for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a negative control (no LPS) and a positive control (LPS alone).

  • Nitrite (B80452) Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm.

  • Data Analysis: Calculate the concentration of nitrite using a sodium nitrite standard curve. Determine the percentage inhibition of NO production by the test compounds.

Signaling Pathways and Visualizations

Fatty acids and their esters are known to modulate several key signaling pathways. The primary mechanisms of action for Ethyl 10(E)-pentadecenoate are likely to involve PPARs, with potential downstream effects on MAPK and NF-κB pathways.

General Experimental Workflow

The following diagram illustrates a typical workflow for comparing the bioactivity of synthetic and natural Ethyl 10(E)-pentadecenoate.

Caption: Workflow for comparing synthetic and natural Ethyl 10(E)-pentadecenoate.

Potential Signaling Pathway: PPAR Activation

Fatty acids are natural ligands for PPARs. Upon activation, PPARs form a heterodimer with the retinoid X receptor (RXR) and bind to peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby regulating their transcription.

Caption: PPAR activation by 10(E)-pentadecenoic acid.

Potential Downstream Signaling: MAPK and NF-κB Pathways

The activation of PPARs can influence other signaling cascades, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which are central to inflammatory responses.

Caption: PPAR-mediated inhibition of MAPK and NF-κB pathways.

Conclusion

For researchers and drug development professionals, the choice between synthetic and naturally sourced Ethyl 10(E)-pentadecenoate will depend on the specific requirements of their study.

• Synthetic Ethyl 10(E)-pentadecenoate offers high purity, consistency, and controlled stereochemistry, making it the preferred choice for preclinical and clinical studies where reproducibility and a well-defined active pharmaceutical ingredient are critical.

• Naturally Sourced Ethyl 10(E)-pentadecenoate may be a more cost-effective option for initial screening or applications where absolute purity is less critical. However, thorough characterization of each batch is essential to ensure the reliability of experimental results.

Given the current data, the biological efficacy of pure Ethyl 10(E)-pentadecenoate is expected to be consistent regardless of its source. The primary differences in performance will likely arise from variations in purity and the presence of other bioactive or interfering compounds in naturally sourced preparations. Therefore, for rigorous scientific investigation and drug development, the use of a highly purified, synthetic standard is recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioavailability of marine n-3 fatty acid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-laboratory Comparison of Ethyl 10(E)-pentadecenoate Analysis

Inter-laboratory comparison, or proficiency testing, is a cornerstone of quality assurance in analytical laboratories. It allows for an objective assessment of a laboratory's performance against its peers and established reference values. This process is crucial for validating analytical methods, identifying potential biases, and ensuring the reliability and consistency of data across different sites.

Comparison of Analytical Methodologies

The two primary analytical techniques for the quantification of FAEEs, including Ethyl 10(E)-pentadecenoate, are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Each method offers distinct advantages and is suited to different analytical needs.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique for the analysis of volatile and semi-volatile compounds like FAEEs.[1] GC provides excellent separation of analytes, and MS offers high sensitivity and selectivity for detection and quantification.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method is particularly useful for the analysis of less volatile or thermally labile compounds. It offers high sensitivity and specificity, making it suitable for complex biological matrices.[3]

The following tables summarize hypothetical, yet realistic, quantitative data for the analysis of Ethyl 10(E)-pentadecenoate by GC-MS and LC-MS/MS, based on performance characteristics observed for other FAEEs.[2][4][5]

Table 1: Comparison of GC-MS Performance in a Hypothetical Inter-laboratory Study

Laboratory	Limit of Quantitation (LOQ) (ng/mL)	Linearity (r²)	Accuracy (% Recovery)	Precision (RSD%)
Lab A	10	0.998	98.5	4.2
Lab B	15	0.995	102.1	5.5
Lab C	12	0.999	95.7	3.8
Lab D	10	0.997	105.3	6.1

Table 2: Comparison of LC-MS/MS Performance in a Hypothetical Inter-laboratory Study

Laboratory	Limit of Quantitation (LOQ) (ng/mL)	Linearity (r²)	Accuracy (% Recovery)	Precision (RSD%)
Lab E	5	0.999	99.2	3.1
Lab F	8	0.998	97.4	4.0
Lab G	5	0.999	101.5	2.9
Lab H	7	0.997	103.8	4.5

Experimental Protocols

A well-defined and standardized experimental protocol is essential for a successful inter-laboratory comparison. The following sections detail the methodologies for sample preparation and analysis.

Protocol 1: Sample Preparation for Inter-laboratory Comparison

• Preparation of Stock Solution: A certified reference standard of Ethyl 10(E)-pentadecenoate is used to prepare a stock solution in a suitable solvent (e.g., ethanol (B145695) or acetonitrile) at a concentration of 1 mg/mL.

• Preparation of Spiked Samples: A pooled matrix (e.g., human plasma, cell culture media) is spiked with the Ethyl 10(E)-pentadecenoate stock solution to achieve a known concentration. Multiple concentration levels should be prepared to assess performance across a range.

• Homogenization and Aliquoting: The spiked matrix is thoroughly homogenized to ensure uniformity. It is then aliquoted into individual vials for distribution to participating laboratories.

• Quality Control Samples: A subset of the aliquots is retained by the coordinating laboratory for homogeneity and stability testing.

• Sample Distribution: The samples are packaged to maintain integrity during transit and shipped to the participating laboratories under controlled temperature conditions.

Protocol 2: GC-MS Analysis of Ethyl 10(E)-pentadecenoate

• Sample Extraction:

  • To 1 mL of the provided sample, add an internal standard (e.g., d5-ethyl palmitate).

  • Perform a liquid-liquid extraction using a suitable organic solvent such as hexane (B92381) or a mixture of hexane and ethyl acetate.

  • Vortex the mixture and centrifuge to separate the organic and aqueous layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of a suitable solvent for GC-MS analysis.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

  • Injector: Splitless injection mode.

  • Oven Temperature Program: An initial temperature of 60°C, ramped to 280°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of Ethyl 10(E)-pentadecenoate and the internal standard.

• Data Analysis:

  • Construct a calibration curve using standards of known concentrations.

  • Quantify the concentration of Ethyl 10(E)-pentadecenoate in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 3: LC-MS/MS Analysis of Ethyl 10(E)-pentadecenoate

• Sample Extraction:

  • To 1 mL of the provided sample, add an internal standard (e.g., d5-ethyl oleate).

  • Perform a protein precipitation by adding a cold organic solvent like acetonitrile (B52724).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube for further clean-up by solid-phase extraction (SPE) if necessary, or directly for analysis.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• LC-MS/MS Conditions:

  • Column: A C18 or similar reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.3-0.5 mL/min).

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for Ethyl 10(E)-pentadecenoate and the internal standard should be optimized for maximum sensitivity and selectivity.

• Data Analysis:

  • Create a calibration curve using prepared standards.

  • Determine the concentration of Ethyl 10(E)-pentadecenoate in the samples based on the peak area ratio of the analyte to the internal standard relative to the calibration curve.

Mandatory Visualizations

The following diagrams illustrate the workflow of an inter-laboratory comparison study and the analytical process for GC-MS.

References

• 1. eurofinsus.com [eurofinsus.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Making sure you're not a bot! [mostwiedzy.pl]

A Comparative Performance Guide to GC Columns for the Separation of Fatty Acid Ethyl Esters

For researchers, scientists, and drug development professionals engaged in the analysis of fatty acid ethyl esters (FAEEs), the selection of an appropriate gas chromatography (GC) column is paramount for achieving accurate and reproducible results. The stationary phase of the GC column is the most critical factor influencing the separation selectivity of these chemically similar compounds. This guide provides an objective comparison of the performance of two common types of polar GC columns for FAEE analysis: polyethylene (B3416737) glycol (PEG) and cyanopropyl-substituted polysiloxane columns.

The comparison is based on experimental data from publicly available application notes and research articles, focusing on key performance indicators such as the resolution of critical isomer pairs, analysis time, and peak shape. While much of the available literature focuses on the separation of fatty acid methyl esters (FAMEs), the elution patterns and separation principles are directly applicable to FAEEs.

Column Selection and Performance Characteristics

The two main categories of polar stationary phases used for FAEE and FAME analysis are polyethylene glycol (e.g., DB-WAX, HP-INNOWax) and cyanopropyl polysiloxanes (e.g., DB-23, HP-88, SP-2560).

• Polyethylene Glycol (PEG) Columns: These columns, often referred to as WAX columns, are a popular choice for general-purpose FAME and FAEE analysis. They provide good separation based on the carbon number and the degree of unsaturation of the fatty acid chains.[1] However, they typically offer limited resolution of geometric cis and trans isomers.[1]

• Cyanopropyl Polysiloxane Columns: These columns are highly polar and are specifically designed for the detailed separation of fatty acid esters, including their geometric and positional isomers.[1][2] Columns with a high cyanopropyl content, such as the HP-88 or SP-2560, are the preferred choice for complex samples where the separation of cis and trans isomers is critical.[1][3] The high polarity of these phases provides the necessary selectivity to resolve these challenging isomers.[3]

Data Presentation: Column Performance Comparison

The following table summarizes the performance characteristics of representative PEG and high-polarity cyanopropyl columns based on typical applications for fatty acid ester analysis.

Performance Metric	Polyethylene Glycol Column (e.g., DB-Wax)	High-Polarity Cyanopropyl Column (e.g., HP-88, SP-2560)	Reference
Primary Application	General analysis of FAEEs/FAMEs, separation by carbon number and degree of unsaturation.	Detailed analysis of complex FAEE/FAME mixtures, including separation of geometric (cis/trans) and positional isomers.	[1]
Resolution of cis/trans Isomers	Poor to moderate; often co-elute.	Excellent resolution of cis and trans isomers.	[1][4]
Analysis Time	Can be relatively fast for simple mixtures.	Can be longer due to the high resolution required for complex mixtures, often necessitating longer columns.	[3][5]
Peak Symmetry	Generally good for standard FAMEs.	Excellent, providing sharp, symmetric peaks.	[3]
Column Bleed	Modern WAX columns have improved thermal stability and lower bleed.	High-polarity cyanopropyl columns can have lower maximum operating temperatures and may exhibit higher bleed if not properly conditioned and used.	[6]

Experimental Protocols

Detailed experimental conditions are crucial for reproducing separation results. Below are typical GC-FID methods for the analysis of fatty acid esters on both types of columns.

Method 1: General FAME Analysis using a PEG Column (DB-Wax type)

• Instrumentation: Agilent 6890 GC with Flame Ionization Detector (FID).[7]

• Column: DB-Wax (30 m x 0.25 mm ID, 0.25 µm film thickness).[8]

• Injection: 1 µL, Split (100:1 ratio).[7]

• Inlet Temperature: 250 °C.[7]

• Carrier Gas: Hydrogen, constant flow at 1.0 mL/min.[7]

• Oven Temperature Program:

  • Initial temperature: 140 °C, hold for 5 minutes.

  • Ramp 1: 4 °C/min to 240 °C.

  • Hold at 240 °C for 5 minutes.[7]

• Detector: FID at 260 °C.[7]

Method 2: High-Resolution FAME Analysis using a Cyanopropyl Column (HP-88 type)

• Instrumentation: Agilent 6890 GC with Flame Ionization Detector (FID).[7]

• Column: HP-88 (100 m x 0.25 mm ID, 0.20 µm film thickness).[1]

• Injection: 1 µL, Split (50:1 ratio).[7]

• Inlet Temperature: 250 °C.[7]

• Carrier Gas: Hydrogen, constant pressure at 53 kPa.[7]

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 1 minute.

  • Ramp 1: 25 °C/min to 200 °C.

  • Ramp 2: 3 °C/min to 230 °C.

  • Hold at 230 °C for 18 minutes.[7]

• Detector: FID at 250 °C.[7]

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship in selecting a GC column for FAEE analysis.

A typical experimental workflow for the GC-FID analysis of fatty acid ethyl esters.

Decision tree for selecting a GC column for FAEE analysis.

References

• 1. interchim.fr [interchim.fr]
• 2. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 4. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]

A Comparative Guide to Ionization Techniques for the Mass Spectrometry of Ethyl 10(E)-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate ionization technique is a critical step in the mass spectrometric analysis of fatty acid esters like Ethyl 10(E)-pentadecenoate. This decision significantly influences the quality of the resulting mass spectrum, affecting molecular ion detection, fragmentation patterns, and overall sensitivity. This guide provides an objective comparison of common ionization techniques, supported by experimental data from related long-chain esters, to aid in method development and analysis.

Data Summary: Performance of Ionization Techniques

The following table summarizes the key performance characteristics of different ionization techniques for the analysis of long-chain esters, which can be extrapolated to Ethyl 10(E)-pentadecenoate.

Ionization Technique	Typical Fragmentation	Molecular Ion Abundance	Sensitivity	Common Hyphenation	Key Application
Electron Ionization (EI)	Extensive, provides structural detail.[1][2]	Often weak or absent, especially for unsaturated esters.[1][3]	Good, especially in SIM mode.[4]	Gas Chromatography (GC-MS).[5]	Structural elucidation and library matching.
Chemical Ionization (CI)	Minimal, "soft" ionization.[6][7]	Typically strong, provides clear molecular weight.[6]	Good	Gas Chromatography (GC-MS)	Molecular weight determination of fragile molecules.
Electrospray Ionization (ESI)	Low, can be induced (MS/MS).[8]	High, often as adducts (e.g., [M+Na]+).	High.	Liquid Chromatography (LC-MS).[7][9]	Analysis of complex mixtures and thermally labile compounds.
Matrix-Assisted Laser Desorption/Ionization (MALDI)	Very low, "softest" technique.[7][10]	Predominantly singly charged ions.[7]	High	Tissue imaging, analysis of large biomolecules.	Direct analysis of samples and imaging.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are typical experimental protocols for each of the discussed ionization techniques, based on the analysis of similar fatty acid esters.

1. Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

• Sample Preparation: Ethyl 10(E)-pentadecenoate is diluted in a volatile solvent such as hexane (B92381) or ethyl acetate (B1210297).

• Gas Chromatography (GC):

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is commonly used.[2]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[2]

  • Oven Program: A temperature gradient is employed to ensure good separation. For example, start at 70°C (hold 1 min), ramp to 240°C at 50°C/min, then ramp to 320°C at 1°C/min (hold 10 min).[2]

• Mass Spectrometry (MS):

  • Ionization Energy: 70 eV.[2][5]

  • Ion Source Temperature: 230°C.[2]

  • Mass Range: m/z 50-550.

2. Gas Chromatography-Chemical Ionization Mass Spectrometry (GC-CI-MS)

• Sample Preparation and GC: Same as for GC-EI-MS.

• Mass Spectrometry (MS):

  • Reagent Gas: Methane or ammonia (B1221849) is introduced into the ion source.

  • Ion Source Pressure: Maintained at a pressure that facilitates chemical ionization.

  • Ionization Mode: Positive or negative ion detection can be selected based on the reagent gas and analyte.

3. Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI-MS)

• Sample Preparation: Ethyl 10(E)-pentadecenoate is dissolved in a solvent mixture compatible with the mobile phase, such as methanol (B129727) or acetonitrile (B52724) with a small percentage of formic acid or ammonium (B1175870) acetate to promote ionization.

• Liquid Chromatography (LC):

  • Column: A reverse-phase column (e.g., C18) is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium acetate.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive ion mode is common for esters, often detecting protonated molecules or adducts.

  • Capillary Voltage: Typically in the range of 3-5 kV.

  • Drying Gas: Nitrogen gas is used to desolvate the droplets.

4. Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS)

• Sample Preparation: The sample is mixed with a matrix solution (e.g., α-cyano-4-hydroxycinnamic acid) in a suitable solvent. A small volume of the mixture is spotted onto a MALDI plate and allowed to dry, forming co-crystals.

• Mass Spectrometry (MS):

  • Laser: A pulsed UV laser (e.g., nitrogen laser, 337 nm) is used to irradiate the sample spot.

  • Ionization Mode: Positive or negative ion mode.

  • Analyzer: Time-of-Flight (TOF) analyzers are commonly used with MALDI.

Visualizing the Mass Spectrometry Workflow

The following diagram illustrates a generalized workflow for the mass spectrometric analysis of Ethyl 10(E)-pentadecenoate.

Caption: Generalized workflow for mass spectrometry analysis.

References

• 1. Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 - Molecular Ion Detection by FI - | Applications Notes | JEOL Ltd. [jeol.com]
• 2. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jeol.com [jeol.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fiveable.me [fiveable.me]
• 7. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 8. benchchem.com [benchchem.com]
• 9. Potential of electrospray ionization mass spectrometry (ESI-MS), using direct infusion, to quantify fatty acid methyl esters (FAMEs) in biodiesel - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Two Soft Ionization Techniques—EI and MALDI - Creative Proteomics Blog [creative-proteomics.com]

Unraveling the Bioactivity of Ethyl 10(E)-pentadecenoate and its Analogs: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Ethyl 10(E)-pentadecenoate and its analogs. While direct and extensive research on this specific molecule is limited, this document synthesizes general principles from studies on related long-chain unsaturated fatty acid esters to infer potential bioactivities and guide future research. The information is presented to aid in the design and evaluation of novel analogs with potential therapeutic applications in antimicrobial, anti-inflammatory, and anticancer research.

Comparative Biological Activities of Unsaturated Fatty Acid Esters

The biological activity of unsaturated fatty acid esters is influenced by several structural features. The following table summarizes these general SAR principles, which can be extrapolated to Ethyl 10(E)-pentadecenoate and its analogs. The data presented is a qualitative summary derived from various studies on analogous compounds, as specific quantitative data for a series of Ethyl 10(E)-pentadecenoate analogs is not currently available in the public domain.

Structural Feature	Influence on Bioactivity	General Observations
Chain Length	Modulates potency and selectivity.	Optimal activity is often observed with medium to long-chain fatty acids (C14-C20). Shorter or longer chains may exhibit reduced activity.
Degree of Unsaturation	Generally enhances activity.	Unsaturated fatty acids and their esters often display greater antibacterial and anti-inflammatory effects compared to their saturated counterparts.
Double Bond Geometry	Can affect biological activity.	The cis or trans configuration of the double bond can influence the molecule's shape and its interaction with biological targets.
Ester Group	Influences bioavailability and activity.	Esterification of the carboxylic acid can alter the compound's lipophilicity and cell permeability, which may affect its overall bioactivity.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of Ethyl 10(E)-pentadecenoate and its analogs.

1. In Vitro Antibacterial Activity Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

• Materials: Mueller-Hinton Broth (MHB), bacterial strains (e.g., Staphylococcus aureus, Escherichia coli), 96-well microtiter plates, test compound, positive control antibiotic (e.g., Gentamicin), negative control (e.g., DMSO).

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform serial two-fold dilutions of the test compound in MHB to achieve a range of concentrations.

  • Prepare a bacterial inoculum and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to a final concentration of 5 x 10⁵ CFU/mL in each well.

  • Include wells for a positive control (broth with bacteria and antibiotic), a negative control (broth with bacteria and solvent), and a sterility control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound that visibly inhibits bacterial growth.

2. In Vitro Anti-Inflammatory Assay (LPS-Induced Nitric Oxide Production in RAW 264.7 Macrophages)

This assay assesses the potential of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator.

• Materials: RAW 264.7 macrophage cell line, Dulbecco's Modified Eagle's Medium (DMEM), fetal bovine serum (FBS), lipopolysaccharide (LPS), Griess reagent, test compound.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a vehicle-treated control group.

  • After incubation, collect the cell culture supernatant.

  • Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent, which is a measure of NO production.

  • Measure the absorbance at 540 nm and calculate the percentage of NO inhibition compared to the LPS-stimulated control.

  • A cell viability assay (e.g., MTT assay) should be performed in parallel to ensure that the observed inhibition is not due to cytotoxicity.

3. In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to evaluate the cytotoxic effect of a compound on cancer cell lines.

• Materials: Human cancer cell lines (e.g., MCF-7, HeLa), appropriate cell culture medium, FBS, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution, DMSO.

• Procedure:

  • Seed the cancer cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with various concentrations of the test compound for 24-72 hours.

  • After the incubation period, add MTT solution to each well and incubate for another 2-4 hours at 37°C.

  • The MTT is reduced by viable cells to form purple formazan (B1609692) crystals.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Visualizing Molecular Pathways and Experimental Design

To facilitate a deeper understanding of the potential mechanisms of action and the process of SAR studies, the following diagrams are provided.

Caption: A flowchart illustrating the general workflow for structure-activity relationship (SAR) studies.

Caption: A hypothesized signaling pathway for the anti-inflammatory effects of fatty acid esters.

Safety & Regulatory Compliance

Proper Disposal of Ethyl 10(E)-pentadecenoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential information and step-by-step procedures for the safe disposal of Ethyl 10(E)-pentadecenoate, a fatty acid ester.

Waste Characterization and Hazard Assessment

Ethyl 10(E)-pentadecenoate is a long-chain fatty acid ester. Based on data from similar fatty acid esters, it is generally not classified as a hazardous substance.[1][2] These compounds are typically readily biodegradable and have a low potential for bioaccumulation.[3] However, it is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and detailed hazard information. In the absence of a specific SDS, a conservative approach should be taken, treating the substance as potentially harmful to the environment.

Key characteristics to consider for disposal are:

• Physical State: Liquid

• Solubility: Generally insoluble in water, but soluble in organic solvents.[4]

• Flammability: While not highly flammable, organic esters are combustible.

• Toxicity: Fatty acid esters are generally considered to have low toxicity.[3][5]

Quantitative Data Summary

Parameter	Typical Value/Information for Fatty Acid Esters	Importance for Disposal
Flash Point	Generally > 100 °C	Determines if the waste is classified as ignitable hazardous waste.
RCRA Hazardous Waste Codes	Typically not listed.	Indicates if the waste is a federally regulated hazardous waste.
Toxicity Data (LD50)	Generally high (low toxicity).	Informs the potential hazards to human health and the environment, guiding handling and disposal route selection.
Biodegradability	Readily biodegradable.[3]	Influences the environmental impact and suitability for certain disposal methods like biological treatment.
Water Solubility	Low to negligible.[4]	Determines if sewer disposal is a potential option (generally not recommended for insoluble organics).[6]

Step-by-Step Disposal Procedures

The overriding principle for laboratory waste is to formulate a disposal plan before beginning any experiment.[6]

Step 1: Waste Collection

• Collect all waste Ethyl 10(E)-pentadecenoate in a designated and properly labeled waste container.

• Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan. Specifically, separate halogenated and non-halogenated organic solvents.[7]

• The container must be chemically compatible with the ester and have a secure, leak-proof closure.[8]

Step 2: Waste Storage

• Store the waste container in a well-ventilated, designated satellite accumulation area.

• Keep the container closed except when adding waste.

• Ensure secondary containment is in place to capture any potential leaks or spills.

Step 3: Labeling

• Clearly label the waste container with "Waste Ethyl 10(E)-pentadecenoate" and indicate that it is non-hazardous, if confirmed by the SDS. If the hazard status is unknown, it should be treated as hazardous waste.

• Include the accumulation start date on the label.

Step 4: Disposal

• Do not pour down the drain. Due to its low water solubility, this can lead to contamination of waterways.[2][3][6]

• Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• For final disposal, incineration at a permitted facility is a common and environmentally sound method for organic materials. Some non-hazardous liquid waste may be eligible for fuel blending.

Step 5: Empty Container Disposal

• Empty containers that held Ethyl 10(E)-pentadecenoate should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone).

• The rinsate must be collected and disposed of as chemical waste.[6]

• After rinsing, deface or remove the original label and dispose of the container in the regular trash or as directed by your institution's policies.[9]

Experimental Workflow for Disposal

Caption: Workflow for the proper disposal of Ethyl 10(E)-pentadecenoate.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Ethyl 10(E)-pentadecenoate, fostering a culture of safety and sustainability in research and development.

References

• 1. smsrail.com [smsrail.com]
• 2. carlroth.com [carlroth.com]
• 3. vitol.com [vitol.com]
• 4. CAS 90176-52-6: cis-10-pentadecenoic acid methyl ester [cymitquimica.com]
• 5. fishersci.dk [fishersci.dk]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. otago.ac.nz [otago.ac.nz]
• 8. Handling Waste – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 9. sfasu.edu [sfasu.edu]

Personal protective equipment for handling Ethyl 10(E)-pentadecenoate

Essential Safety and Handling Guide for Ethyl 10(E)-pentadecenoate

This guide provides crucial safety and logistical information for the handling and disposal of Ethyl 10(E)-pentadecenoate, tailored for researchers, scientists, and drug development professionals. The following procedures are based on best practices for handling long-chain fatty acid esters and are intended to ensure a safe laboratory environment.

Physicochemical and Safety Data

Property	Value	Source
Molecular Formula	C17H32O2	[1]
Molecular Weight	268.44 g/mol	[1]
Physical State	Liquid (presumed)	General knowledge of similar compounds
Solubility	Insoluble in water, Soluble in organic solvents	[2]
Flash Point	> 93 °C (> 199 °F) (for similar esters)	[3]
Hazards	Not classified as hazardous, but may cause skin and eye irritation. Combustible.	[4][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl 10(E)-pentadecenoate to minimize exposure and ensure personal safety.

PPE Category	Specific Requirements	Rationale
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.	Protects eyes from accidental splashes.[6]
Skin Protection	Wear a lab coat and chemical-impermeable gloves (e.g., nitrile or butyl rubber). Inspect gloves before use. Wash and dry hands thoroughly after handling.	Prevents skin contact, which may cause irritation.[4][6]
Respiratory Protection	Generally not required under normal, well-ventilated conditions. If vapors or aerosols are generated, or if irritation is experienced, use a full-face respirator with an appropriate organic vapor cartridge.	Protects against inhalation of potentially irritating mists or vapors.[4][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental protection.

Handling Protocol

• Preparation:

  • Ensure a well-ventilated work area, such as a chemical fume hood.[6]

  • Assemble all necessary equipment and PPE before handling the chemical.

  • Remove all potential ignition sources from the handling area.[3][6]

• Handling:

  • Wear the prescribed PPE throughout the handling process.

  • Avoid direct contact with skin and eyes.[6]

  • Avoid the formation of mists or aerosols.[6]

  • Use non-sparking tools to prevent ignition.[6]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Recommended storage temperature is typically in a freezer for long-term stability.[7]

  • Keep away from strong oxidizing agents.[3]

Spill Management

• Immediate Action:

  • Evacuate personnel from the immediate spill area.

  • Ensure adequate ventilation.

  • Eliminate all ignition sources.[6]

• Containment and Cleanup:

  • For small spills, absorb with an inert material such as sand, earth, or a universal binding agent.[8]

  • Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[6]

  • Clean the spill area thoroughly with soap and water.

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4][6]
Skin Contact	Remove contaminated clothing. Wash off with soap and plenty of water. Seek medical attention if irritation develops.[4][6]
Inhalation	Move the affected person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if symptoms persist.[4][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[4][6]

Disposal Plan

• Ethyl 10(E)-pentadecenoate is not typically classified as hazardous waste.[5]

• Dispose of the chemical and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.

• Do not allow the chemical to enter drains, sewers, or watercourses.[6][8]

• Consult with your institution's environmental health and safety (EHS) department for specific disposal guidelines.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling of Ethyl 10(E)-pentadecenoate, from receipt to final disposal.

Caption: Workflow for handling Ethyl 10(E)-pentadecenoate.

References

• 1. larodan.com [larodan.com]
• 2. CAS 90176-52-6: cis-10-pentadecenoic acid methyl ester [cymitquimica.com]
• 3. regi.com [regi.com]
• 4. smsrail.com [smsrail.com]
• 5. cosmobiousa.com [cosmobiousa.com]
• 6. echemi.com [echemi.com]
• 7. larodan.com [larodan.com]
• 8. vitol.com [vitol.com]